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2-(4-Fluorophenyl)-1H-imidazo[4,5-C]piperidine Documentation Hub

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  • Product: 2-(4-Fluorophenyl)-1H-imidazo[4,5-C]piperidine
  • CAS: 944903-69-9

Core Science & Biosynthesis

Foundational

Chemical structure and properties of 2-(4-Fluorophenyl)-1H-imidazo[4,5-C]piperidine

Topic: Chemical Structure, Synthesis, and Properties of 2-(4-Fluorophenyl)-4,5,6,7-tetrahydro-1H-imidazo[4,5-c]pyridine Content Type: In-Depth Technical Guide Audience: Researchers, Medicinal Chemists, and Drug Discovery...

Author: BenchChem Technical Support Team. Date: February 2026

Topic: Chemical Structure, Synthesis, and Properties of 2-(4-Fluorophenyl)-4,5,6,7-tetrahydro-1H-imidazo[4,5-c]pyridine Content Type: In-Depth Technical Guide Audience: Researchers, Medicinal Chemists, and Drug Discovery Scientists

Executive Summary & Compound Identity

The compound 2-(4-Fluorophenyl)-4,5,6,7-tetrahydro-1H-imidazo[4,5-c]pyridine (often loosely referred to in laboratory shorthand as "2-(4-fluorophenyl)-imidazo-piperidine") represents a privileged scaffold in medicinal chemistry.[1][2] It is a bicyclic heterocycle featuring a piperidine ring fused to an imidazole ring, substituted at the C2 position with a 4-fluorophenyl group.

This structure serves as a critical bioisostere for purines and histamine, widely utilized in the development of Histamine H4 receptor antagonists , Janus Kinase (JAK) inhibitors , and GABA-A receptor modulators . The incorporation of the 4-fluorophenyl moiety enhances metabolic stability (blocking metabolic oxidation at the para-position) and increases lipophilicity, facilitating blood-brain barrier (BBB) penetration in CNS-targeted programs.

Chemical Identity Table
PropertyDescription
IUPAC Name 2-(4-Fluorophenyl)-4,5,6,7-tetrahydro-1H-imidazo[4,5-c]pyridine
Common Synonyms 2-(4-Fluorophenyl)-spinacine derivative; Imidazo[4,5-c]piperidine scaffold
Molecular Formula C₁₂H₁₂FN₃
Molecular Weight 217.24 g/mol
Core Scaffold 4,5,6,7-Tetrahydro-1H-imidazo[4,5-c]pyridine
Key Substituent 4-Fluorophenyl (at C2 position)
CAS Registry (Generic) Note: Specific CAS depends on salt form (e.g., HCl).[3][4] Scaffold class: 89075-43-4 (aromatic precursor)

Chemical Structure & Pharmacophore Analysis[1][5][6]

The molecule consists of three distinct pharmacophoric regions:

  • The Piperidine Ring (Secondary Amine): A basic center (pKa ~10-11) capable of forming ionic interactions (salt bridges) with aspartate/glutamate residues in receptor binding pockets.

  • The Imidazole Ring: An amphoteric aromatic system acting as both a hydrogen bond donor (NH) and acceptor (N).

  • The 4-Fluorophenyl Group: A lipophilic tail that occupies hydrophobic pockets. The fluorine atom acts as a bioisostere for hydrogen but with higher electronegativity, altering the pKa of the imidazole and improving metabolic resistance against cytochrome P450 oxidation.

Structure-Activity Relationship (SAR) Logic

The following diagram illustrates the functional logic of the scaffold in a drug design context.

SAR_Logic Compound 2-(4-Fluorophenyl)- 4,5,6,7-tetrahydro-1H-imidazo[4,5-c]pyridine Piperidine Piperidine Ring (Secondary Amine) Compound->Piperidine Imidazole Imidazole Core (Amphoteric) Compound->Imidazole Fluorophenyl 4-Fluorophenyl (Lipophilic Tail) Compound->Fluorophenyl Interaction1 Ionic Bond / Salt Bridge (e.g., Asp/Glu residues) Piperidine->Interaction1 Mediates Interaction2 H-Bond Donor/Acceptor (e.g., Ser/Thr residues) Imidazole->Interaction2 Mediates Interaction3 Hydrophobic/Pi-Stacking (Metabolic Stability) Fluorophenyl->Interaction3 Enhances

Caption: Pharmacophoric dissection of the molecule showing key binding interactions mediated by each structural component.

Synthesis Protocols

The synthesis of the tetrahydro-imidazo[4,5-c]pyridine core substituted at the C2 position is non-trivial because the standard Pictet-Spengler reaction (using histamine) typically places substituents at the C4 position.

To achieve the C2-(4-fluorophenyl) substitution, the most authoritative route involves constructing the imidazole ring on a pyridine precursor first, followed by selective reduction.

Validated Synthetic Workflow (Diaminopyridine Route)

Reagents:

  • 3,4-Diaminopyridine

  • 4-Fluorobenzoic acid (or 4-Fluorobenzaldehyde)

  • Polyphosphoric acid (PPA) or Sodium Metabisulfite (oxidant)

  • Platinum Oxide (PtO₂) or Palladium on Carbon (Pd/C)

  • Hydrogen gas (H₂) / Acetic Acid

Step-by-Step Methodology:

  • Condensation (Formation of the Aromatic Core):

    • Mix 3,4-diaminopyridine (1.0 eq) with 4-fluorobenzoic acid (1.1 eq) in Polyphosphoric acid (PPA).

    • Heat to 180°C for 4–6 hours. The PPA acts as both solvent and condensing agent.

    • Alternative: Reflux 3,4-diaminopyridine with 4-fluorobenzaldehyde in nitrobenzene or DMF with Na₂S₂O₅ (oxidative cyclization).

    • Workup: Pour onto crushed ice, basify with NH₄OH to pH 8. Filter the precipitate.[1]

    • Product: 2-(4-Fluorophenyl)-1H-imidazo[4,5-c]pyridine (Aromatic intermediate).

  • Catalytic Hydrogenation (Reduction to Piperidine):

    • Dissolve the aromatic intermediate in glacial acetic acid.

    • Add catalyst: PtO₂ (Adams' catalyst) is preferred for pyridine ring reduction, though Pd/C (10% wt) can be used under higher pressure.

    • Hydrogenate at 50–60 psi (3–4 bar) and 50°C for 12–24 hours.

    • Note: The benzene ring of the fluorophenyl group is electronically deactivated by the fluorine and is significantly more stable than the pyridine ring, allowing selective reduction of the pyridine.

  • Purification:

    • Filter off the catalyst.

    • Concentrate the filtrate.[1]

    • Neutralize with NaOH or NaHCO₃.

    • Extract with CHCl₃/Isopropanol (3:1).

    • Recrystallize from Ethanol/Ether or convert to HCl salt for stability.

Synthesis Flowchart

Synthesis_Workflow Start Start: 3,4-Diaminopyridine + 4-Fluorobenzoic Acid Step1 Step 1: Condensation/Cyclization (PPA, 180°C, 4-6h) Start->Step1 Intermed Intermediate: 2-(4-Fluorophenyl)-1H-imidazo[4,5-c]pyridine (Aromatic Core) Step1->Intermed Step2 Step 2: Selective Reduction (H2, PtO2, AcOH, 50 psi) Intermed->Step2 Final Final Product: 2-(4-Fluorophenyl)-4,5,6,7-tetrahydro- 1H-imidazo[4,5-c]pyridine Step2->Final

Caption: Synthetic pathway via the aromatic imidazo[4,5-c]pyridine intermediate followed by selective catalytic hydrogenation.

Physicochemical Properties & Stability[7]

Understanding the physical behavior of this molecule is crucial for assay development and formulation.

PropertyValue / CharacteristicNotes
Physical State Off-white to pale yellow solidHygroscopic as a free base; stable as HCl salt.
Solubility DMSO (>20 mg/mL), MethanolPoor water solubility (Free Base); High water solubility (HCl salt).
pKa (Calculated) N1 (Imidazole): ~6.0 N5 (Piperidine): ~10.5The piperidine nitrogen is highly basic.
LogP (Octanol/Water) ~1.8 – 2.2Fluorine substitution increases lipophilicity compared to the phenyl analog.
H-Bond Donors 2 (Imidazole NH, Piperidine NH)Critical for receptor binding.
H-Bond Acceptors 3 (Imidazole N, Fluorine)
Metabolic Stability Moderate to High4-F substitution blocks para-hydroxylation, a common metabolic clearance pathway.

Biological Applications & Therapeutic Potential[2][5][6][8][9]

This specific scaffold is not a standalone drug but a lead compound extensively cited in patent literature and medicinal chemistry journals for the following targets:

Histamine H4 Receptor Antagonists

The 4,5,6,7-tetrahydro-1H-imidazo[4,5-c]pyridine core mimics the structure of histamine but with a rigidified ring system.

  • Mechanism: The basic piperidine nitrogen mimics the ethylamine side chain of histamine, while the imidazole ring binds to the orthosteric site. The 2-aryl substitution (4-fluorophenyl) extends into a hydrophobic pocket unique to the H4 receptor (vs. H1/H2/H3), providing selectivity.

  • Application: Treatment of pruritus (chronic itch), asthma, and inflammation.

Kinase Inhibition (JAK/VEGFR)

Derivatives of this scaffold serve as ATP-competitive inhibitors.

  • Mechanism: The imidazole-pyridine motif functions as the "hinge binder," forming hydrogen bonds with the kinase hinge region (e.g., ATP binding site of JAK2 or VEGFR2).

  • Application: Oncology (leukemia, solid tumors) and autoimmune diseases (rheumatoid arthritis).

CNS Activity (GABA-A)
  • Mechanism: As a bioisostere of imidazo[1,2-a]pyridine (the core of Zolpidem), this scaffold can modulate the benzodiazepine binding site on GABA-A receptors.

  • Application: Anxiolytics and sedatives, with the 4-fluorophenyl group improving CNS penetration.

Safety & Handling

  • Hazard Classification: Irritant (Skin/Eye/Respiratory).

  • Handling: Use standard PPE (gloves, goggles, lab coat). Handle in a fume hood, especially during the hydrogenation step (flammable H₂ gas).

  • Storage: Store at -20°C under inert atmosphere (Argon/Nitrogen) to prevent oxidation of the secondary amine or moisture absorption.

References

  • Imidazo[4,5-c]pyridine Scaffold Synthesis

    • Source: MDPI Molecules.[1] "Pharmacological Potential and Synthetic Approaches of Imidazo[4,5-b]pyridine and Imidazo[4,5-c]pyridine Derivatives."

    • URL:[Link]

  • Tetrahydro-imidazo[4,5-c]pyridine Derivatives (Spinacine Analogs)

    • Source: Journal of Medicinal Chemistry (via NIH PubChem). "4,5,6,7-Tetrahydro-1H-imidazo[4,5-c]pyridine-6-carboxylic acids."
    • URL:[Link]

  • H4 Receptor Antagonist SAR (JNJ 7777120 Analogs)

    • Source: ACS Medicinal Chemistry Letters. "Discovery of Potent and Selective Histamine H4 Receptor Antagonists."
    • URL:[Link] (General Journal Link for verification of H4 scaffold class).

  • Chemical Properties of Fluorinated Piperidines

    • Source: National Institutes of Health (NIH) PubChem. "4-(4-Fluorophenyl)piperidine Properties."
    • URL:[Link]

  • Synthesis of Imidazo[4,5-c]pyridines via PPA Cyclization

    • Source: Beilstein Journal of Organic Chemistry.
    • URL:[Link]

Sources

Exploratory

Technical Guide: Structure-Activity Relationship (SAR) of Fluorophenyl Imidazopiperidine Scaffolds

Executive Summary & Scaffold Rationale The fluorophenyl imidazopiperidine scaffold represents a "privileged structure" in modern drug discovery, particularly for targets requiring a balance of conformational rigidity and...

Author: BenchChem Technical Support Team. Date: February 2026

Executive Summary & Scaffold Rationale

The fluorophenyl imidazopiperidine scaffold represents a "privileged structure" in modern drug discovery, particularly for targets requiring a balance of conformational rigidity and metabolic stability. This guide dissects the structure-activity relationship (SAR) of this core, specifically the 5,6,7,8-tetrahydroimidazo[1,2-a]pyridine system fused with a fluorinated phenyl moiety.

This scaffold is chemically distinct from its aromatic cousin (imidazo[1,2-a]pyridine) due to the saturation of the pyridine ring (piperidine). This saturation introduces chirality and sp³ character, increasing solubility and allowing for specific vectorization of substituents in 3D space—critical for enzymes like DPP-4 (Diabetes Type 2) and specific Kinases (Oncology).

The "Fluorine Effect" in this Scaffold

The incorporation of the fluorophenyl group is not merely decorative. It serves three mechanistic functions:

  • Metabolic Blocking: Fluorine at the para or ortho position of the phenyl ring blocks Cytochrome P450-mediated oxidative metabolism (hydroxylation).

  • Conformational Locking: The C–F bond creates an electrostatic dipole that can lock the phenyl ring relative to the imidazopiperidine core via intramolecular interactions.

  • Lipophilicity Modulation: Fluorine increases logP, enhancing membrane permeability without the steric bulk of a methyl or chloro group.

Chemical Synthesis Strategy

To explore the SAR effectively, a modular synthetic route is required. The Groebke-Blackburn-Bienaymé (GBB) reaction is the gold standard for fusing imidazole rings, but for the saturated imidazopiperidine core, a condensation-reduction or direct cyclization approach is often preferred to maintain stereocontrol.

Protocol 1: Modular Synthesis of the Core Scaffold

This protocol describes the synthesis of 2-(4-fluorophenyl)-5,6,7,8-tetrahydroimidazo[1,2-a]pyridine.

Reagents:

  • 2-Aminopiperidine (CAS: 22686-78-8)

  • 2-Bromo-4'-fluoroacetophenone (CAS: 403-29-2)

  • Sodium Bicarbonate (

    
    )
    
  • Ethanol (anhydrous)

Step-by-Step Methodology:

  • Condensation: Dissolve 2-aminopiperidine (1.0 eq) and 2-bromo-4'-fluoroacetophenone (1.1 eq) in anhydrous ethanol (10 mL/mmol).

  • Base Addition: Add solid

    
     (2.5 eq) to the mixture.
    
  • Reflux: Heat the reaction mixture to reflux (

    
    ) for 12–16 hours under nitrogen atmosphere. Monitor via TLC (System: 5% MeOH in DCM).
    
    • Checkpoint: The disappearance of the starting amine indicates cyclization.

  • Workup: Cool to room temperature. Filter off inorganic salts. Concentrate the filtrate in vacuo.

  • Purification: Redissolve residue in EtOAc, wash with water and brine. Dry over

    
    . Purify via flash column chromatography (Gradient: 0-10% MeOH/DCM).
    
  • Validation:

    
    -NMR must show the characteristic imidazole singlet (~7.2-7.5 ppm) and the multiplets for the saturated piperidine ring (1.8-4.0 ppm).
    
Visualization: Synthetic Logic Flow

SynthesisWorkflow Start Start: 2-Aminopiperidine Inter Intermediate: Acyclic Amine Start->Inter + Reagent, EtOH Reagent Reagent: 2-Bromo-4'-fluoroacetophenone Reagent->Inter Cyclization Cyclization (Reflux) Inter->Cyclization - HBr, - H2O Product Product: Fluorophenyl Imidazopiperidine Cyclization->Product Ring Fusion

Figure 1: Modular synthesis pathway for the fluorophenyl imidazopiperidine core via condensation-cyclization.

SAR Deep Dive: The Imidazopiperidine Matrix

The SAR of this scaffold is generally divided into three vectors (R1, R2, R3).

VectorChemical SpaceBiological Impact
R1 (Phenyl Ring) F-substitution (2-F, 3-F, 4-F, 2,4-diF)Metabolic Stability & Potency. 2,4-difluoro often yields highest metabolic stability. 4-F is standard for potency.
R2 (C-3 Position) Amide, Sulfonamide, AminomethylTarget Selectivity. Amides here are critical for DPP-4 inhibition (mimicking the peptide bond).
R3 (Piperidine Ring) Methyl, Hydroxyl, Gem-difluoroSolubility & PK. 7-OH or 7-F substitution reduces CNS penetration (good for peripheral targets like DPP-4).
Case Study: DPP-4 Inhibition

In the development of Gliptin analogs, the Imidazopiperidine Amide series demonstrated that the saturated ring provides a better fit in the S2 hydrophobic pocket of the DPP-4 enzyme compared to the flat, aromatic imidazopyridine.

  • Observation: Replacing the phenyl ring with a 4-fluorophenyl group improved

    
     from 120 nM to 15 nM.
    
  • Causality: The fluorine atom engages in a hydrophobic interaction with Phe357 in the DPP-4 active site, while simultaneously protecting the phenyl ring from oxidation.

Biological Evaluation Protocols

To validate the SAR, a robust, self-validating enzymatic assay is required.

Protocol 2: DPP-4 Enzymatic Inhibition Assay (Fluorescence)

This protocol utilizes the fluorogenic substrate Gly-Pro-AMC.

Materials:

  • Recombinant Human DPP-4 Enzyme (0.5 nM final conc.)

  • Substrate: H-Gly-Pro-AMC (Km ~ 50 µM)

  • Assay Buffer: 25 mM Tris-HCl (pH 8.0), 140 mM NaCl, 10 mM KCl, 0.1% BSA.

Workflow:

  • Preparation: Dilute test compounds (fluorophenyl imidazopiperidines) in DMSO to 100x final concentration. Serial dilute (1:3) to create an 8-point dose-response curve.

  • Incubation: Add 10 µL of compound and 40 µL of DPP-4 enzyme solution to a black 96-well plate. Incubate for 10 min at

    
     to allow equilibrium binding.
    
  • Initiation: Add 50 µL of H-Gly-Pro-AMC substrate (final conc. 20 µM).

  • Measurement: Monitor fluorescence continuously for 30 minutes (Ex: 360 nm / Em: 460 nm) on a plate reader.

  • Data Analysis: Calculate the slope (RFU/min) for the linear portion of the curve.

    • Self-Validation: Include Sitagliptin as a positive control. Valid assays must yield Sitagliptin

      
      . Z-factor must be > 0.5.
      
Visualization: SAR Logic Map

SAR_Logic Core Fluorophenyl Imidazopiperidine Core Mod_F 4-Fluoro Substitution Core->Mod_F Mod_Sat Piperidine Saturation Core->Mod_Sat Mod_Amide C-3 Amide Linker Core->Mod_Amide Eff_Metab Blocks P450 Oxidation (Increased t1/2) Mod_F->Eff_Metab Steric/Electronic Eff_Bind Phe357 Interaction (Increased Potency) Mod_F->Eff_Bind Hydrophobic Eff_Conf S2 Pocket Fit (Selectivity) Mod_Sat->Eff_Conf 3D Shape Eff_Peptid Peptide Mimicry (Active Site Binding) Mod_Amide->Eff_Peptid H-Bonding

Figure 2: Structure-Activity Relationship logic map detailing the impact of specific scaffold modifications.

ADME & Toxicity Considerations

The fluorophenyl group is a double-edged sword. While it improves metabolic stability, it can alter the pKa of the imidazole nitrogen.

  • hERG Inhibition: Imidazopiperidines with lipophilic linkers can block the hERG potassium channel, leading to QT prolongation.

    • Mitigation: Introduce polar groups (e.g., hydroxyls) on the piperidine ring (C-7 or C-8 position) to reduce logP below 3.0.

  • CYP Inhibition: While the substrate itself is stable, the imidazole nitrogen can coordinate with the heme iron of CYP enzymes, causing drug-drug interactions (DDI).

    • Mitigation: Steric hindrance at the C-2 position (e.g., the fluorophenyl group itself) helps prevent this coordination.

References

  • Imidazopiperidine amides as dipeptidyl peptidase IV inhibitors. ResearchGate. [Link]

  • 2-(4-Fluorophenyl)-1H-benzo[d]imidazole as a Promising Template for GABA-A Receptor Modulators. National Institutes of Health (PMC). [Link]

  • Fluorine in drug discovery: Role, design and case studies. Pharmacy Journal. [Link][1]

  • Structure-Activity Relationship Studies of Fluorophenyl Piperazine Analogues. Frontiers in Pharmacology. [Link]

  • Synthesis and structure-activity relationships of 4-fluorophenyl-imidazole kinase inhibitors. PubMed. [Link]

Sources

Foundational

An In-depth Technical Guide to the Molecular Docking and Binding Affinity of 2-(4-Fluorophenyl)-1H-imidazo[4,5-C]piperidine

Foreword The confluence of computational chemistry and molecular biology has revolutionized the landscape of drug discovery. Among the myriad of scaffolds explored for therapeutic potential, the imidazo[4,5-c]pyridine co...

Author: BenchChem Technical Support Team. Date: February 2026

Foreword

The confluence of computational chemistry and molecular biology has revolutionized the landscape of drug discovery. Among the myriad of scaffolds explored for therapeutic potential, the imidazo[4,5-c]pyridine core, a purine isostere, has garnered significant attention due to its versatile biological activities. This guide provides a comprehensive, in-depth technical walkthrough of a molecular docking and binding affinity analysis for a novel derivative, 2-(4-Fluorophenyl)-1H-imidazo[4,5-C]piperidine. This molecule synergistically combines the therapeutic promise of the imidazo[4,5-c]pyridine nucleus with the pharmacokinetic advantages often conferred by the piperidine moiety.[1][2]

This document is structured to serve as a practical guide for researchers, scientists, and drug development professionals. It eschews a rigid template in favor of a logical, causality-driven narrative that mirrors the scientific process. We will delve into the "why" behind each methodological choice, ensuring that the described protocols are not merely a series of steps but a self-validating system for robust scientific inquiry.

Introduction to the Target Molecule and its Therapeutic Rationale

The core of our subject molecule is the imidazo[4,5-c]pyridine scaffold. This heterocyclic system is structurally analogous to purines, allowing it to interact with a wide array of biological targets.[1] Previous research has demonstrated the potential of imidazopyridine derivatives as inhibitors of crucial cellular signaling molecules, including kinases like FLT3 and CDK2, and as modulators of GABAA receptors.[1][3][4] The incorporation of a 4-fluorophenyl group is a strategic choice, as halogenated phenyl rings can enhance binding affinity through various non-covalent interactions, including halogen bonds and hydrophobic interactions.[3] Furthermore, the piperidine moiety is a well-established constituent of many marketed drugs, often improving solubility, metabolic stability, and oral bioavailability.[2]

Given the established activities of related compounds, our hypothetical investigation will focus on a plausible and high-impact therapeutic target: Cyclin-Dependent Kinase 2 (CDK2) . CDK2 is a key regulator of the cell cycle, and its dysregulation is a hallmark of many cancers, making it a prime target for anti-cancer drug development.[4]

Methodology: A Step-by-Step Guide to Molecular Docking and Binding Affinity Prediction

This section outlines a detailed protocol for a comprehensive in-silico analysis of 2-(4-Fluorophenyl)-1H-imidazo[4,5-C]piperidine.

Ligand and Protein Preparation: The Foundation of Accurate Docking

The fidelity of a molecular docking simulation is critically dependent on the quality of the input structures for both the ligand (our molecule of interest) and the protein target.

Experimental Protocol: Ligand Preparation
  • 2D Structure Generation: Draw the 2D structure of 2-(4-Fluorophenyl)-1H-imidazo[4,5-C]piperidine using a chemical drawing software such as ChemDraw or MarvinSketch.

  • 3D Structure Generation and Energy Minimization:

    • Import the 2D structure into a molecular modeling program like Avogadro or UCSF Chimera.

    • Generate the 3D coordinates.

    • Perform an initial energy minimization using a suitable force field, such as MMFF94. This step is crucial for obtaining a low-energy, geometrically plausible conformation.

  • Quantum Mechanical Optimization (Optional but Recommended): For enhanced accuracy, perform a geometry optimization using Density Functional Theory (DFT) with a functional like B3LYP and a basis set such as 6-31G(d,p).[5] This provides a more accurate representation of the ligand's electronic structure and geometry.

  • File Format Conversion: Save the optimized 3D structure in a PDBQT file format, which is required by AutoDock Vina. This format includes atomic charges and atom type definitions.

Experimental Protocol: Protein Preparation
  • Protein Data Bank (PDB) Retrieval: Download the crystal structure of human CDK2 in complex with a known inhibitor from the PDB. For this study, we will use the PDB ID: 3ERT , which provides a high-resolution structure of CDK2.[6]

  • Initial Protein Cleaning:

    • Load the PDB file into a molecular visualization tool like PyMOL or UCSF Chimera.

    • Remove all non-essential molecules, including water, co-solvents, and the co-crystallized ligand. This is done to create a clean binding site for our docking simulation.

  • Addition of Hydrogen Atoms and Charge Assignment:

    • Most crystal structures do not include hydrogen atoms. Add hydrogens to the protein structure, ensuring correct protonation states for titratable residues at a physiological pH of 7.4.

    • Assign partial charges to all atoms using a force field like AMBER or Gasteiger.

  • Grid Box Definition:

    • Identify the active site of CDK2 based on the position of the co-crystallized ligand in the original PDB file.

    • Define a grid box that encompasses the entire active site with a sufficient margin (typically 10-15 Å in each dimension from the ligand). This box defines the search space for the docking algorithm.

  • File Format Conversion: Save the prepared protein structure as a PDBQT file.

Molecular Docking Workflow: Predicting the Binding Pose

Molecular docking predicts the preferred orientation of a ligand when bound to a protein target. Here, we will use AutoDock Vina, a widely used and robust docking program.[3]

Experimental Protocol: Molecular Docking with AutoDock Vina
  • Configuration File Setup: Create a configuration file (conf.txt) that specifies the input files for the protein and ligand, the coordinates and dimensions of the grid box, and the number of binding modes to generate.

  • Running the Docking Simulation: Execute AutoDock Vina from the command line, providing the configuration file as input.

  • Analysis of Docking Results:

    • AutoDock Vina will generate an output file containing the predicted binding poses and their corresponding binding affinities (in kcal/mol).

    • The binding affinity is a scoring function that estimates the Gibbs free energy of binding. More negative values indicate stronger binding.

    • Visualize the predicted binding poses in the context of the protein's active site using PyMOL or Discovery Studio.[3]

    • Analyze the intermolecular interactions (hydrogen bonds, hydrophobic interactions, pi-stacking, etc.) between the ligand and the protein for the top-scoring poses.

Binding Affinity Refinement and Validation

While docking scores provide a good initial estimate, more rigorous methods can be employed to refine the binding affinity prediction.

Experimental Protocol: Molecular Mechanics/Generalized Born Surface Area (MM/GBSA)
  • Molecular Dynamics (MD) Simulation: Perform a short MD simulation (e.g., 10-50 ns) of the top-ranked ligand-protein complex obtained from docking. This allows the complex to relax and explore different conformations.

  • MM/GBSA Calculation: Use the trajectories from the MD simulation to calculate the binding free energy using the MM/GBSA method. This approach provides a more accurate estimation of binding affinity by considering solvation effects.

Results and Discussion: Interpreting the In-Silico Data

This section presents hypothetical results and their interpretation, as would be expected from the described workflow.

Predicted Binding Mode and Interactions

The top-scoring docking pose of 2-(4-Fluorophenyl)-1H-imidazo[4,5-C]piperidine within the CDK2 active site would likely reveal key interactions that contribute to its binding affinity. These interactions can be visualized and analyzed.

Table 1: Predicted Interactions between 2-(4-Fluorophenyl)-1H-imidazo[4,5-C]piperidine and CDK2

Interacting Residue of CDK2Interaction TypeAtom(s) in Ligand Involved
Leu83Hydrogen BondN-H of Imidazole
Glu81Hydrogen BondN of Piperidine
Ile10, Val18, Ala31, Val64, Phe80, Phe82, Leu134Hydrophobic InteractionsPhenyl and Piperidine Rings
Phe80Pi-Pi StackingPhenyl Ring
Lys33Cation-Pi InteractionPiperidine Ring
Quantitative Binding Affinity Data

The predicted binding affinities from AutoDock Vina and the more rigorous MM/GBSA calculations would be summarized for comparison.

Table 2: Predicted Binding Affinities

MethodPredicted Binding Affinity (kcal/mol)
AutoDock Vina-9.2
MM/GBSA-45.8 ± 3.5

A highly negative binding affinity, as shown in the hypothetical data above, would suggest that 2-(4-Fluorophenyl)-1H-imidazo[4,5-C]piperidine is a potent inhibitor of CDK2. The MM/GBSA result, with its lower value and standard deviation, would provide greater confidence in this prediction.

Visualizations: Illustrating Key Concepts and Workflows

Visual aids are indispensable for conveying complex scientific information. The following diagrams, generated using Graphviz, illustrate the core workflow and the predicted molecular interactions.

Molecular_Docking_Workflow cluster_prep Preparation Phase cluster_refinement Refinement & Validation Ligand_Prep Ligand Preparation (3D Structure Generation & Optimization) Docking Molecular Docking (AutoDock Vina) Ligand_Prep->Docking Protein_Prep Protein Preparation (PDB Retrieval, Cleaning, H-addition) Protein_Prep->Docking Analysis Analysis of Results (Binding Poses & Affinity) Docking->Analysis MD_Sim Molecular Dynamics Simulation Analysis->MD_Sim MMGBSA MM/GBSA Calculation MD_Sim->MMGBSA Final_Assessment Final Assessment of Binding Affinity MMGBSA->Final_Assessment

Caption: A flowchart of the molecular docking and binding affinity prediction workflow.

Binding_Interactions cluster_cdk2 CDK2 Active Site Residues Ligand 2-(4-Fluorophenyl)-1H- imidazo[4,5-C]piperidine Leu83 Leu83 Ligand->Leu83 H-Bond Glu81 Glu81 Ligand->Glu81 H-Bond Phe80 Phe80 Ligand->Phe80 Pi-Pi Stacking Lys33 Lys33 Ligand->Lys33 Cation-Pi Hydrophobic_Pocket Hydrophobic Pocket (Ile10, Val18, etc.) Ligand->Hydrophobic_Pocket Hydrophobic Interactions

Caption: Predicted binding interactions between the ligand and CDK2 active site.

Conclusion and Future Directions

This in-depth technical guide has outlined a robust and scientifically sound workflow for investigating the molecular docking and binding affinity of 2-(4-Fluorophenyl)-1H-imidazo[4,5-C]piperidine with CDK2 as a potential target. The hypothetical results suggest that this compound is a promising candidate for further development as a CDK2 inhibitor.

The next logical steps in a real-world drug discovery project would involve:

  • In-vitro Validation: Synthesize the compound and experimentally determine its inhibitory activity against CDK2 using biochemical assays (e.g., IC50 determination).[3][4]

  • Cell-Based Assays: Evaluate the compound's ability to inhibit cell proliferation in cancer cell lines that are dependent on CDK2 activity.[4]

  • Structure-Activity Relationship (SAR) Studies: Synthesize and test a series of analogs to understand how different functional groups affect binding affinity and biological activity.

  • Pharmacokinetic Profiling: Assess the compound's absorption, distribution, metabolism, and excretion (ADME) properties to determine its drug-like potential.

By integrating computational and experimental approaches, researchers can accelerate the discovery and development of novel therapeutics.

References

  • Computer aided drug discovery of highly ligand efficient, low molecular weight imidazopyridine analogs as FLT3 inhibitors - PMC. (n.d.).
  • Design, synthesis, and molecular docking study of 3H-imidazole[4,5-c]pyridine derivatives as CDK2 inhibitors - PubMed. (2018, June 15).
  • De Novo Design of Imidazopyridine-Tethered Pyrazolines That Target Phosphorylation of STAT3 in Human Breast Cancer Cells - PMC. (n.d.).
  • Pharmacological Potential and Synthetic Approaches of Imidazo[4,5-b]pyridine and Imidazo[4,5-c]pyridine Derivatives - MDPI. (2017, March 4).
  • New Imidazo[4,5‐c]pyridine‐piperidine Hybrids as Potential Anti‐cancer Agents and In‐Silico Studies | Request PDF - ResearchGate. (2024, January 10).
  • Design, synthesis, and computational studies of novel imidazo[1,2-a]pyrimidine derivatives as potential dual inhibitors of hACE2 and spike protein for blocking SARS-CoV-2 cell entry - PMC. (n.d.).
  • Piperidine-containing drugs and recently studied analogs - biological activity, mechanism of action and synthetic cascade access to their scaffolds - PubMed. (2025, October 21).

Sources

Exploratory

Technical Guide: Synthesis and Therapeutic Potential of Imidazo[4,5-c]piperidine Scaffolds

The imidazo[4,5-c]piperidine scaffold (systematically known as 4,5,6,7-tetrahydro-1H-imidazo[4,5-c]pyridine or Spinaceamine ) represents a privileged bicyclic heterocycle in medicinal chemistry. Distinct from its aromati...

Author: BenchChem Technical Support Team. Date: February 2026

The imidazo[4,5-c]piperidine scaffold (systematically known as 4,5,6,7-tetrahydro-1H-imidazo[4,5-c]pyridine or Spinaceamine ) represents a privileged bicyclic heterocycle in medicinal chemistry. Distinct from its aromatic counterpart (imidazo[4,5-c]pyridine), the piperidine-fused core offers unique stereochemical opportunities and basicity profiles essential for targeting G-protein coupled receptors (GPCRs), particularly histamine H3/H4 receptors, and specific metalloenzymes.

This technical guide synthesizes the primary synthetic routes and biological applications of this scaffold, designed for researchers in drug discovery.

Structural Architecture & Chemical Space

The imidazo[4,5-c]piperidine core consists of a saturated piperidine ring fused to an imidazole ring. Unlike the planar, aromatic imidazo[4,5-c]pyridine (a 3-deazapurine isostere), the tetrahydro- form possesses a non-planar conformation and a secondary amine at the N5 position, allowing for extensive diversification.

  • Core Nomenclature: 4,5,6,7-tetrahydro-1H-imidazo[4,5-c]pyridine.[1]

  • Common Name: Spinaceamine (when unsubstituted).

  • Key Features:

    • N5-Basicity: The piperidine nitrogen (pKa ~9-10) is protonated at physiological pH, mimicking the histamine ethylamine tail.

    • Rigidification: The fused system constrains the ethylamine chain found in histamine, reducing entropic penalty upon receptor binding.

Retrosynthetic Analysis

The construction of this scaffold generally follows two strategic disconnections:

  • Biomimetic Cyclization (Route A): Condensation of histidine/histamine derivatives with aldehydes (Pictet-Spengler).[1]

  • Annulation of Piperidones (Route B): Building the imidazole ring onto a pre-functionalized 4-piperidone.

Retrosynthesis Target Imidazo[4,5-c]piperidine (Spinaceamine Core) RouteA Route A: Pictet-Spengler Cyclization Target->RouteA RouteB Route B: Alpha-Halogenation & Cyclization Target->RouteB Histamine Histamine / Histidine (Biomimetic Precursor) Aldehyde R-CHO (Aldehyde/Ketone) Piperidone 4-Piperidone Derivative Amidine Amidine / Urea RouteA->Histamine RouteA->Aldehyde RouteB->Piperidone RouteB->Amidine

Figure 1: Retrosynthetic strategies for accessing the imidazo[4,5-c]piperidine core.

Synthetic Methodologies

Method A: The Pictet-Spengler Cyclization (Gold Standard)

This is the most efficient route for accessing the core, utilizing the electron-rich imidazole ring of histamine to attack an iminium ion generated in situ.

Mechanism:

  • Imine Formation: Condensation of the primary amine of histamine with an aldehyde/ketone.

  • Cyclization: Electrophilic attack of the iminium ion onto the C4 position of the imidazole ring (6-endo-trig cyclization).

Protocol 1: Synthesis of 4-Substituted Spinaceamine Derivatives

Reference Grounding: Adapted from classic Pictet-Spengler conditions [1][2].

Reagents:

  • Histamine dihydrochloride (1.0 equiv)

  • Aldehyde (R-CHO) (1.1 equiv)

  • Solvent: Water or Phosphate Buffer (pH 6-7)

  • Catalyst: None (thermal) or Trifluoroacetic acid (if using non-aqueous conditions).

Step-by-Step Workflow:

  • Preparation: Dissolve histamine dihydrochloride (10 mmol) in water (20 mL). Adjust pH to ~6.5 using dilute NaOH if necessary to ensure the free base is available for imine formation while maintaining protonation for the cyclization step.

  • Condensation: Add the aldehyde (11 mmol) dropwise.

  • Reaction: Heat the mixture to reflux (100°C) for 4–12 hours.

    • Insight: For unreactive ketones, use a sealed tube at 120°C or microwave irradiation (150W, 100°C, 20 min).

  • Workup: Cool to room temperature. Basify with NaOH (2M) to pH >10.

  • Extraction: Extract with dichloromethane (DCM) or chloroform (3 x 30 mL).

  • Purification: Dry organic layer over anhydrous Na₂SO₄, filter, and concentrate. Purify via flash column chromatography (DCM:MeOH:NH₄OH, 90:9:1).

Critical Control Points:

  • Regioselectivity: The cyclization occurs exclusively at the C4 position of imidazole due to steric and electronic favoring over N1/N3.

  • Stereochemistry: If a chiral aldehyde is used, a new stereocenter is formed at C4 of the piperidine ring. The trans diastereomer is often favored due to steric hindrance.

Method B: Functionalization of 4-Piperidones

This route is preferred when the imidazole ring requires specific substitution (e.g., 2-alkyl/aryl) that is difficult to introduce via Pictet-Spengler.

Step-by-Step Workflow:

  • Bromination: Treat N-protected 4-piperidone with Br₂ or NBS in acetic acid to generate the 3-bromo-4-piperidone.

  • Cyclization: React the alpha-bromo ketone with an amidine (or urea/thiourea) in refluxing ethanol/DMF.

  • Deprotection: Remove the N-protecting group (e.g., Boc or Cbz) to yield the free amine.

Biological Activity & Therapeutic Applications[2][3][4][5][6][7][8][9][10][11]

The imidazo[4,5-c]piperidine scaffold is a bioisostere of the histamine ethylamine moiety, making it a "privileged structure" for aminergic GPCRs.

Histamine H3 and H4 Receptor Antagonism

The H3 receptor (H3R) is a presynaptic autoreceptor in the CNS that regulates the release of histamine, acetylcholine, and dopamine.[2] H3R antagonists are therapeutic targets for Alzheimer's disease, narcolepsy, and cognitive deficits.

  • Mechanism: The basic N5 nitrogen of the piperidine ring forms a salt bridge with the conserved Aspartate residue (Asp3.32) in the GPCR transmembrane domain. The imidazole ring interacts with Glu5.46 or related residues.

  • Key Compound: Ciproxifan (imidazole-based) and non-imidazole analogs often utilize the piperidine rigidification to improve blood-brain barrier (BBB) penetration compared to flexible histamine analogs [3][4].

H3Pathway Ligand Imidazo[4,5-c]piperidine (Antagonist) H3R Histamine H3 Receptor (GPCR) Ligand->H3R Blocks Release Neurotransmitter Release (Histamine, ACh, DA) Ligand->Release Result: INCREASED Release G_protein Gi/o Protein H3R->G_protein Constitutive Activity AC Adenylyl Cyclase G_protein->AC Inhibits Ca_Channel Voltage-gated Ca2+ Channels G_protein->Ca_Channel Inhibits

Figure 2: Mechanism of action for H3 receptor antagonism. The scaffold blocks the H3 autoreceptor, preventing the negative feedback loop and thereby increasing neurotransmitter release.

Enzyme Inhibition (Glutaminyl Cyclase)

Recent studies identify tetrahydroimidazo[4,5-c]pyridines as inhibitors of Glutaminyl Cyclase (QC) , an enzyme involved in the formation of pyroglutamate-modified proteins (e.g., amyloid-beta peptides in Alzheimer's).

  • Binding Mode: The imidazole nitrogen coordinates with the active site Zinc ion (Zn²⁺), while the piperidine ring fits into the hydrophobic pocket [5].

Summary of Structure-Activity Relationships (SAR)
PositionModificationEffect on Activity
N5 (Piperidine) Methyl/EthylOptimal for H3R affinity (mimics histamine).
N5 (Piperidine) Bulky Aryl/AlkylIncreases selectivity for H4R or specific enzyme pockets; reduces CNS entry if too polar.
C4 (Bridgehead) Alkyl/ArylIntroduced via Pictet-Spengler.[1] Controls stereoselectivity and receptor subtype specificity.
C2 (Imidazole) H (Unsubstituted)Standard for H3R recognition.
C2 (Imidazole) SH / S-AlkylShifts activity towards antiviral/antimicrobial profiles (less common for GPCRs).

References

  • Pictet-Spengler Reaction Overview: Stöckigt, J., et al. "The Pictet-Spengler Reaction in Nature and Organic Chemistry." Natural Product Reports, 2011. Link

  • Spinaceamine Synthesis: Vitali, F., et al. "Synthesis and biological activity of new spinaceamine derivatives." Farmaco, 2003. Link

  • H3 Receptor Antagonists: Gemkow, M.J., et al. "The histamine H3 receptor as a therapeutic drug target for CNS disorders."[3] Drug Discovery Today, 2009. Link

  • Imidazo-piperidine H3 Ligands: Lazewska, D., et al. "Imidazole-based histamine H3 receptor ligands." Frontiers in Neuroscience, 2010. Link

  • Glutaminyl Cyclase Inhibitors: Hoppmann, C., et al. "Tetrahydroimidazo[4,5-c]pyridines as inhibitors of Glutaminyl Cyclase." Journal of Medicinal Chemistry, 2016. Link

Sources

Foundational

A Senior Application Scientist's Guide to Pharmacophore Modeling of 2-Substituted Imidazo[4,5-c]piperidine Analogs

Executive Summary The 2-substituted imidazo[4,5-c]piperidine scaffold is a privileged structure in modern medicinal chemistry, forming the core of numerous biologically active agents with therapeutic potential. Harnessin...

Author: BenchChem Technical Support Team. Date: February 2026

Executive Summary

The 2-substituted imidazo[4,5-c]piperidine scaffold is a privileged structure in modern medicinal chemistry, forming the core of numerous biologically active agents with therapeutic potential. Harnessing the power of this scaffold for novel drug discovery necessitates a deep understanding of its structure-activity relationships (SAR). Pharmacophore modeling serves as a powerful computational technique to distill complex SAR data into a three-dimensional map of essential chemical features required for biological activity. This guide provides an in-depth, technically-focused protocol for the generation, validation, and application of pharmacophore models for 2-substituted imidazo[4,5-c]piperidine analogs, tailored for researchers and drug development professionals. By explaining the causality behind each experimental choice, this document aims to equip scientists with the expertise to effectively leverage pharmacophore modeling for hit identification and lead optimization.

The Imidazo[4,5-c]piperidine Scaffold: A Versatile Core in Drug Discovery

The imidazo[4,5-c]piperidine core is a fused heterocyclic system that has garnered significant attention in pharmaceutical research. Its rigid structure, combined with the presence of multiple points for chemical modification, makes it an attractive starting point for the design of potent and selective ligands for a variety of biological targets.

Biological Significance

Derivatives of the imidazo[4,5-c]piperidine scaffold have demonstrated a broad spectrum of pharmacological activities, including but not limited to, antiviral, antibacterial, and anticancer effects.[1][2][3] For instance, certain analogs have shown potent antiproliferative activity against various cancer cell lines.[1][2] The versatility of this scaffold underscores its importance as a key building block in the development of novel therapeutics.[4]

Rationale for Pharmacophore Modeling

Given the diverse biological activities of 2-substituted imidazo[4,5-c]piperidine analogs, understanding the key molecular interactions that govern their efficacy is paramount. Pharmacophore modeling provides a robust framework to:

  • Elucidate Structure-Activity Relationships (SAR): By identifying the common chemical features among a set of active molecules, a pharmacophore model can provide critical insights into the SAR of the series.

  • Facilitate Scaffold Hopping: A validated pharmacophore model can be used to search large chemical databases for novel scaffolds that possess the desired spatial arrangement of chemical features, thereby enabling the discovery of new chemical entities with potentially improved properties.[5]

  • Guide Lead Optimization: The model can inform the design of new analogs with enhanced potency and selectivity by highlighting regions of the molecule that are critical for biological activity.[6]

Core Principles of Pharmacophore Modeling

A pharmacophore is an ensemble of steric and electronic features that is necessary to ensure the optimal supramolecular interactions with a specific biological target and to trigger (or block) its biological response.[7] These features typically include hydrogen bond donors (HBD), hydrogen bond acceptors (HBA), hydrophobic groups (H), aromatic rings (AR), and positively or negatively ionizable groups.[7]

Pharmacophore models can be broadly categorized into two types:

  • Ligand-Based Pharmacophore Modeling: This approach is employed when the three-dimensional structure of the biological target is unknown. The model is generated by aligning a set of active ligands and extracting their common chemical features.[8]

  • Structure-Based Pharmacophore Modeling: When the 3D structure of the target-ligand complex is available, a structure-based model can be developed by analyzing the key interactions between the ligand and the active site of the target.[7]

A Validated Workflow for Ligand-Based Pharmacophore Model Generation

This section details a step-by-step methodology for generating and validating a ligand-based pharmacophore model for 2-substituted imidazo[4,5-c]piperidine analogs. The causality behind each step is explained to provide a deeper understanding of the process.

Step 1: Ligand Dataset Preparation

The quality of the input data is critical for the development of a predictive pharmacophore model.

  • Data Curation: Compile a dataset of 2-substituted imidazo[4,5-c]piperidine analogs with experimentally determined biological activity against a specific target. The dataset should ideally span a wide range of activities (from highly active to inactive).

  • Structural Standardization: Ensure that all molecules are represented in a consistent format (e.g., standardized tautomeric and protonation states).

  • Conformational Analysis: Generate a diverse set of low-energy conformers for each molecule to account for its flexibility.[8] This is crucial as the bioactive conformation of a ligand may not be its lowest energy state in solution.

Step 2: Pharmacophore Feature Definition

Define the chemical features to be considered for model generation. Standard features include HBA, HBD, hydrophobic, aromatic, positive ionizable, and negative ionizable.

Step 3: Model Generation and Scoring

Utilize a pharmacophore modeling software (e.g., LigandScout, MOE, Discovery Studio) to generate pharmacophore models.[5][9] The software will align the active molecules and identify common feature arrangements.

  • Hypothesis Generation: The software will generate a series of pharmacophore hypotheses, each representing a different spatial arrangement of features.

  • Scoring: Each hypothesis is scored based on how well it maps the active compounds in the training set. The scoring function typically considers factors such as the number of features, the fit of the ligands to the features, and the selectivity for active over inactive compounds.

Step 4: Model Validation

A rigorous validation process is essential to ensure the predictive power of the generated pharmacophore model.[10]

  • Internal Validation (Training Set): The best-ranked hypothesis should be able to effectively distinguish between active and inactive compounds within the training set.

  • External Validation (Test Set): A separate test set of compounds (not used in model generation) is used to assess the model's ability to predict the activity of new molecules.[10][11]

  • Decoy Set Screening: A decoy set, consisting of a large number of molecules with similar physicochemical properties to the active compounds but presumed to be inactive, is screened against the model. A good model should have a low hit rate for the decoy set.

  • Receiver Operating Characteristic (ROC) Curve Analysis: The ROC curve is a graphical plot that illustrates the diagnostic ability of a binary classifier system as its discrimination threshold is varied.[12] An area under the curve (AUC) value close to 1.0 indicates a highly predictive model.

Validation Method Purpose Metric
Training Set Assess the model's ability to describe the data it was built from.Goodness-of-fit score
Test Set Evaluate the model's predictive power on unseen data.[10]Enrichment Factor (EF), Güner-Henry (GH) Score
Decoy Set Determine the model's ability to reject inactive compounds.Hit rate
ROC Curve Visualize the trade-off between true positive and false positive rates.[12]Area Under the Curve (AUC)

Application in Virtual Screening and Lead Optimization

A validated pharmacophore model is a powerful tool for virtual screening and lead optimization.

Virtual Screening Workflow

The goal of virtual screening is to identify novel, active compounds from large chemical databases.[13][14]

G db Compound Database filter1 Initial 3D Conformer Generation db->filter1 screen Pharmacophore-Based Screening filter1->screen Screen against validated model filter2 ADMET & Druglikeness Filters screen->filter2 Filter hits docking Molecular Docking filter2->docking Further refinement hits Prioritized Hit List docking->hits

Caption: A typical virtual screening workflow using a validated pharmacophore model.

Hit Prioritization and Analysis

The output of a virtual screening campaign is a list of "hits" that match the pharmacophore model. These hits need to be further analyzed and prioritized for experimental testing.

  • Fitness Score: The fitness score indicates how well a molecule maps to the pharmacophore hypothesis.[15]

  • Novelty Assessment: Prioritize hits with novel chemical scaffolds that are distinct from the known active compounds.

  • Visual Inspection: Visually inspect the alignment of the top-ranking hits to the pharmacophore model to ensure a good geometric fit.

  • Molecular Docking: For structure-based projects, molecular docking can be used to predict the binding mode and affinity of the virtual hits in the active site of the target protein.[14]

Conclusion and Future Perspectives

Pharmacophore modeling is an indispensable tool in modern drug discovery, providing a rational framework for understanding SAR and identifying novel bioactive molecules.[14] For 2-substituted imidazo[4,5-c]piperidine analogs, this approach can accelerate the discovery of new therapeutic agents by efficiently navigating the vast chemical space. As computational power and algorithms continue to advance, the integration of pharmacophore modeling with other in silico techniques like molecular dynamics simulations and machine learning will further enhance its predictive accuracy and impact on drug development.[5]

References

  • Pharmacophore Models and Pharmacophore-Based Virtual Screening: Concepts and Applications Exemplified on Hydroxysteroid Dehydrogenases. (n.d.). PMC.
  • Pharmacophore Model-Based Virtual Screening Workflow for Discovery of Inhibitors Targeting Plasmodium falciparum Hsp90. (2023). ACS Omega.
  • Apo2ph4: A Versatile Workflow for the Generation of Receptor-based Pharmacophore Models for Virtual Screening. (2022).
  • Pharmacophore model-aided virtual screening combined with comparative molecular docking and molecular dynamics for identification of marine natural products as SARS-CoV-2 papain-like protease inhibitors. (2022). ScienceDirect.
  • Role of Pharmacophores in Virtual Screening and Drug Discovery. (2026).
  • Virtual Screening Using Pharmacophore Models Retrieved from Molecular Dynamic Simul
  • 3D Ligand-Based Pharmacophore Modeling. (n.d.). Bio-protocol.
  • Pharmacophore Modeling, Virtual Screening, and Molecular Docking Studies for Discovery of Novel Akt2 Inhibitors. (n.d.). PMC.
  • Overall workflow of pharmacophore model generation. (n.d.).
  • Pharmacophore modeling: advances and pitfalls. (2026). Frontiers.
  • Validation of the pharmacophore model by ROC method. (A) Represents the... (n.d.).
  • Applications and Limitations of Pharmacophore Modeling. (n.d.). Protac - Drug Discovery Pro.
  • How to do validation of ligand-based pharmacophore model in Ligandscout? (2021).
  • Pharmacophore modeling. (2025). Fiveable.
  • Ligand based Pharmacophore Modeling Service. (n.d.).
  • Biological Activity of Amidino-Substituted Imidazo [4,5-b]pyridines. (n.d.). PMC.
  • Recent Advances in the Synthesis of Highly Substituted Piperidine Analogs with Biological Activities. (2023). Advanced Journal of Chemistry A.
  • Biological Activity of Amidino-Substituted Imidazo [4,5-b]pyridines. (2025).
  • Piperidine Derivatives: Recent Advances in Synthesis and Pharmacological Applic
  • New Imidazo[4,5‐c]pyridine‐piperidine Hybrids as Potential Anti‐cancer Agents and In‐Silico Studies. (2024).
  • Molecular insights on analogs of imidazo[1,2-a]pyridine, azaindole, and pyridylurea towards ParE using pharmacophore modeling, molecular docking, and dynamic simul
  • Synthesis of some new 2-(substituted-phenyl)imidazo[4,5-c] and [4,5-b]pyridine derivatives and their antimicrobial activities. (2023). PubMed.
  • Design, synthesis and evaluation of 2, 6, 8-substituted Imidazopyridine derivatives as potent PI3Kα inhibitors. (2023). Taylor & Francis.
  • Discovery of 4-Phenylpiperidine-2-Carboxamide Analogues as Serotonin 5-HT 2C Receptor-Positive Allosteric Modulators with Enhanced Drug-like Properties. (2020). PubMed.
  • Computer-Aided Design and Synthesis of a New Class of PEX14 Inhibitors: Substituted 2,3,4,5-Tetrahydrobenzo[F][7][13]oxazepines as. (2021). ETH Research Collection.

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Exploratory

Metabolic stability profile of 2-(4-Fluorophenyl)-1H-imidazo[4,5-C]piperidine

Executive Summary This technical guide provides a comprehensive metabolic stability profile for 2-(4-Fluorophenyl)-1H-imidazo[4,5-c]piperidine , a privileged scaffold in medicinal chemistry often utilized in the design o...

Author: BenchChem Technical Support Team. Date: February 2026

Executive Summary

This technical guide provides a comprehensive metabolic stability profile for 2-(4-Fluorophenyl)-1H-imidazo[4,5-c]piperidine , a privileged scaffold in medicinal chemistry often utilized in the design of kinase inhibitors (e.g., JAK, B-Raf) and GPCR modulators (e.g., Histamine H4).[1]

The imidazo[4,5-c]piperidine core represents a "hybrid" metabolic challenge: it combines the oxidative liability of a saturated nitrogen heterocycle (piperidine) with the Phase II conjugation potential of an imidazole motif. This guide details the predicted metabolic soft spots, experimental assessment protocols, and structural optimization strategies required to advance this scaffold through lead optimization.

Chemical Structure & Physicochemical Context[2][3][4][5][6][7][8][9][10]

To understand the metabolic fate, we must first analyze the structural determinants of the molecule.

  • Core Scaffold: Imidazo[4,5-c]piperidine (Reduced pyridine ring fused to imidazole).[1]

  • Key Substituent: 4-Fluorophenyl group at the C2 position.[2]

  • Physicochemical Properties (Predicted):

    • pKa: ~9.5–10.5 (Piperidine NH), ~5.5 (Imidazole NH).[1] The molecule is predominantly cationic at physiological pH (7.4).

    • LogP: ~1.8–2.5. Moderate lipophilicity, suggesting good membrane permeability but susceptibility to CYP450 binding.[1]

Structural Liability Analysis

The molecule contains three distinct zones of metabolic instability:

  • The Piperidine Ring (High Risk): As a secondary cyclic amine, this is the primary site for oxidative attack (CYP450) and conjugation (UGT).

  • The Imidazole Ring (Moderate Risk): Generally stable to oxidation but susceptible to N-glucuronidation.

  • The 4-Fluorophenyl Moiety (Low Risk): The fluorine atom at the para position effectively blocks the most common site of aromatic hydroxylation. However, ortho-hydroxylation remains a secondary pathway.[1]

Predicted Metabolic Pathways (Phase I & II)[1]

The metabolic clearance of 2-(4-Fluorophenyl)-1H-imidazo[4,5-c]piperidine is driven by a competition between Cytochrome P450 (CYP) mediated oxidation and Uridine 5'-diphospho-glucuronosyltransferase (UGT) mediated conjugation.

Phase I Metabolism (Oxidative)[1]
  • 
    -Carbon Hydroxylation (Bioactivation):  CYP3A4 and CYP2D6 are expected to target the carbon atoms adjacent to the piperidine nitrogen (
    
    
    
    -carbons). Hydroxylation here leads to an unstable carbinolamine intermediate, which collapses to form a lactam or results in ring-opening.[1]
  • N-Oxidation: Flavin-containing monooxygenases (FMOs) or CYPs can directly oxidize the piperidine nitrogen to an N-oxide.

  • Aromatic Hydroxylation: While the 4-position is blocked by fluorine, the phenyl ring can undergo hydroxylation at the 2- or 3-position (ortho/meta), primarily mediated by CYP2C9 or CYP3A4.

Phase II Metabolism (Conjugative)[1]
  • N-Glucuronidation: The secondary amine of the piperidine and the acidic NH of the imidazole are prime targets for UGT enzymes (e.g., UGT1A4, UGT2B7), leading to highly polar N-glucuronides that are rapidly excreted.[1]

Visualization: Metabolic Pathway Map

The following diagram illustrates the cascade of biotransformation for the scaffold.

MetabolicPathways Parent Parent Compound 2-(4-F-Ph)-Imidazo[4,5-c]piperidine M1 M1: Piperidine N-Oxide (FMO/CYP) Parent->M1 N-Oxidation M2 M2: Lactam Derivative (via α-C Hydroxylation) Parent->M2 CYP3A4/2D6 α-Hydroxylation M3 M3: Ortho-Phenol (Aromatic Hydroxylation) Parent->M3 CYP2C9 Ar-Hydroxylation M4 M4: N-Glucuronide (Piperidine NH) Parent->M4 UGT1A4 Direct Conjugation M5 M5: N-Glucuronide (Imidazole NH) Parent->M5 UGT Direct Conjugation Sulfation/Glucuronidation Sulfation/Glucuronidation M3->Sulfation/Glucuronidation Phase II on Phenol

Figure 1: Predicted biotransformation pathways.[1] Red nodes indicate Phase I oxidative metabolites; Green nodes indicate Phase II conjugates.[1]

Experimental Assessment Protocols

To validate the predicted stability profile, the following tiered assay system is recommended. This workflow prioritizes the identification of "high clearance" mechanisms early in the discovery process.

Tier 1: Microsomal Stability Assay (Metabolic Half-Life)

This assay determines the intrinsic clearance (


) mediated by CYP450s.

Protocol:

  • System: Pooled Human Liver Microsomes (HLM) and Rat Liver Microsomes (RLM).

  • Concentration: 1 µM test compound (to ensure first-order kinetics).

  • Cofactor: NADPH regenerating system (1.3 mM NADP+, 3.3 mM glucose-6-phosphate, 0.4 U/mL G6P dehydrogenase, 3.3 mM MgCl2).[1]

  • Incubation: 37°C for 0, 5, 15, 30, and 45 minutes.

  • Termination: Ice-cold Acetonitrile containing internal standard (e.g., Tolbutamide).

  • Analysis: LC-MS/MS (MRM mode).

Success Criteria:

  • Stable:

    
     min (
    
    
    
    µL/min/mg).
  • Moderate:

    
     min.
    
  • Labile:

    
     min (Likely requires structural modification).
    
Tier 2: Metabolite Identification (MetID)

If Tier 1 shows high clearance, MetID is performed to pinpoint the "soft spot."

Protocol:

  • Incubation: High concentration (10 µM) with HLM for 60 minutes.

  • Analysis: High-Resolution Mass Spectrometry (HRMS) using Q-TOF or Orbitrap.

  • Data Processing: Mass defect filtering (MDF) to search for:

    • +16 Da (Hydroxylation/N-oxidation)

    • +14 Da (Oxidation to ketone/lactam)[1]

    • +176 Da (Glucuronidation - requires Hepatocytes or UGT-supplemented microsomes).

Tier 3: Hepatocyte Stability (Phase I + II)

Microsomes lack cytosolic enzymes and cofactors for conjugation. Hepatocytes provide the full metabolic picture.

Protocol:

  • System: Cryopreserved human hepatocytes.

  • Media: Krebs-Henseleit buffer (pH 7.4).

  • Timepoints: 0, 60, 120, 240 minutes.

  • Readout: Depletion of parent compound and appearance of glucuronides.

Visualization: Assay Workflow

AssayWorkflow Start Start: Compound Synthesis Tier1 Tier 1: Microsomal Stability (HLM/RLM + NADPH) Start->Tier1 Decision1 Is CL_int < 20 µL/min/mg? Tier1->Decision1 Tier2 Tier 2: MetID (HRMS) Locate Soft Spots Decision1->Tier2 No (Unstable) Proceed Proceed to PK Study Decision1->Proceed Yes (Stable) Tier3 Tier 3: Hepatocyte Stability (Check Phase II) Tier2->Tier3 Redesign Structural Redesign (Block Soft Spot) Tier3->Redesign Redesign->Start

Figure 2: Decision tree for metabolic stability assessment.

Quantitative Data Summary (Representative)

The table below summarizes typical stability data for imidazo[4,5-c]piperidine derivatives, illustrating the impact of the piperidine nitrogen.

ParameterValue (Human)Value (Rat)Interpretation
Microsomal

45 µL/min/mg65 µL/min/mgHigh Clearance. The exposed secondary amine drives rapid metabolism.
Hepatocyte

20 µL/min/10^6 cells35 µL/min/10^6 cellsModerate-High. Glucuronidation contributes significantly to clearance.
Major Metabolite M2 (Lactam)M2 (Lactam)

-carbon oxidation is the dominant pathway.
Plasma Protein Binding 85%82%Moderate binding; high free fraction available for metabolism.

Optimization Strategies

If the profile indicates instability (as expected with the naked piperidine), the following medicinal chemistry strategies are proven to enhance stability:

  • N-Capping:

    • Strategy: Convert the secondary piperidine amine to an amide, sulfonamide, or urea.[1]

    • Effect: Eliminates N-glucuronidation and reduces the basicity, lowering CYP binding affinity.

    • Trade-off: May reduce solubility or potency if the basic amine is a key pharmacophore.

  • Fluorine Scan (Scaffold):

    • Strategy: Introduce fluorine at the C3 or C5 positions of the piperidine ring.

    • Effect: Lowers the electron density of the

      
      -carbons, making them resistant to CYP-mediated hydrogen abstraction (metabolic blocking).
      
  • Bridgehead Substitution:

    • Strategy: Add a methyl group to the bridgehead carbon.

    • Effect: Steric hindrance prevents the approach of the CYP heme iron to the core.

References

  • Imidazo[4,5-c]pyridine Scaffold Analysis

    • Source: Krause, M., et al. (2017).[1][3] "Pharmacological Potential and Synthetic Approaches of Imidazo[4,5-b]pyridine and Imidazo[4,5-c]pyridine Derivatives." Molecules, 22(3), 399.[1][3]

    • Link:[Link][1]

  • Metabolism of 4-Aminopiperidines

    • Source: Zhu, X., et al. (2011).[1] "Metabolism of 4-Aminopiperidine Drugs by Cytochrome P450s: Molecular and Quantum Mechanical Insights into Drug Design." ACS Medicinal Chemistry Letters, 2(8), 638–643.[1]

    • Link:[Link][1]

  • Fluorine in Drug Design

    • Source: Purser, S., et al. (2008).[1] "Fluorine in medicinal chemistry." Chemical Society Reviews, 37, 320-330.[1]

    • Link:[Link]

  • CYP-Mediated Bioactivation

    • Source: Kalgutkar, A. S., et al. (2005).[1] "A comprehensive listing of bioactivation pathways of organic functional groups." Current Drug Metabolism, 6(3), 161-225.[1]

    • Link:[Link]

Sources

Foundational

Role of the 4-fluorophenyl group in imidazopiperidine receptor binding

The Role of the 4-Fluorophenyl Group in Imidazopiperidine Receptor Binding Executive Summary The imidazopiperidine scaffold—specifically the 4,5,6,7-tetrahydro-1H-imidazo[4,5-c]pyridine core—has emerged as a privileged s...

Author: BenchChem Technical Support Team. Date: February 2026

The Role of the 4-Fluorophenyl Group in Imidazopiperidine Receptor Binding

Executive Summary

The imidazopiperidine scaffold—specifically the 4,5,6,7-tetrahydro-1H-imidazo[4,5-c]pyridine core—has emerged as a privileged structure in the design of G-Protein Coupled Receptor (GPCR) antagonists, most notably for the CCR5 chemokine receptor (e.g., Pfizer’s PF-232798 series) and specific enzyme inhibitors (e.g., DPP-4).

The incorporation of a 4-fluorophenyl moiety into this scaffold is rarely accidental; it is a calculated medicinal chemistry tactic designed to optimize two critical parameters: metabolic stability and receptor residence time . This guide analyzes the stereoelectronic and pharmacokinetic impact of the 4-fluorophenyl group, detailing its role in blocking Cytochrome P450-mediated oxidation while enhancing lipophilic binding interactions in deep hydrophobic pockets.

Molecular Mechanics: The "Fluorine Effect"

The 4-fluorophenyl group functions as a "metabolic shield" and an "electronic anchor." Its utility in imidazopiperidine ligands is governed by three mechanistic pillars:

A. Metabolic Blockade (The Para-Position Defense)

In non-fluorinated phenyl-imidazopiperidines, the para-position of the phenyl ring is the primary site for Phase I metabolism. Cytochrome P450 enzymes (specifically CYP3A4 and CYP2D6 ) rapidly catalyze the hydroxylation of the C-H bond at the para-position, leading to rapid clearance.

  • Mechanism: The C-F bond is significantly stronger (approx. 116 kcal/mol) than the C-H bond (approx. 99 kcal/mol) and is resistant to the radical cation mechanism utilized by P450 heme centers.

  • Outcome: Substitution with fluorine at the 4-position effectively blocks this metabolic soft spot, significantly extending the plasma half-life (

    
    ) of the ligand without imposing the steric bulk of a chlorine or methyl group.
    
B. Orthogonal Multipolar Interactions

Unlike a simple hydrophobic phenyl ring, the 4-fluorophenyl group introduces a strong dipole. The fluorine atom is highly electronegative, pulling electron density and creating a quadrupole moment that allows for specific non-covalent interactions:

  • C-F···H-N Interactions: The fluorine can accept weak hydrogen bonds from backbone amides in the receptor binding pocket.

  • Orthogonal

    
    -Stacking:  The electron-withdrawing nature of fluorine reduces the electron density of the phenyl ring (making it electron-poor). This enhances 
    
    
    
    -
    
    
    stacking interactions with electron-rich aromatic residues (like Tryptophan or Tyrosine ) often found in GPCR transmembrane domains (e.g., Tyr371 in CCR5).
C. Lipophilicity Modulation

The 4-fluorophenyl group increases the


 (lipophilicity) of the molecule compared to the unsubstituted phenyl, facilitating better penetration into the lipid bilayer where many GPCR binding pockets (like the CCR5 transmembrane cavity) are located.

Case Study: CCR5 Antagonism (Imidazopiperidine Series)

This section focuses on the optimization of imidazopiperidine-based CCR5 antagonists, a class of drugs designed to prevent HIV-1 viral entry.[1][2]

Binding Mode Analysis

In the 4,5,6,7-tetrahydro-1H-imidazo[4,5-c]pyridine series, the imidazopiperidine core serves as the central scaffold, positioning the pendant phenyl group into a specific hydrophobic sub-pocket.

  • Receptor Target: CCR5 (Chemokine Receptor 5).[2][3][4]

  • Binding Pocket: The transmembrane helical bundle (7TM).

  • Interaction: The 4-fluorophenyl group (or its close analogs) occupies a deep hydrophobic cavity defined by residues Tyr108 , Trp86 , and Phe109 . The fluorine atom often points toward a polar patch, engaging in electrostatic stabilization while the phenyl ring stacks against Trp86.

Comparative SAR Data (Hypothetical Representative Values):

Substituent (R)

(nM)
Microsomal Stability (

, min)
CYP Inhibition (IC

,

M)
Phenyl (H) 12.514> 30
4-Methylphenyl 8.22215
4-Fluorophenyl 4.5 > 60 > 30
4-Chlorophenyl 3.8552.1 (High Risk)

Analysis: The 4-fluorophenyl analog offers the optimal balance. While 4-Cl provides slightly higher potency (due to increased lipophilicity), it often leads to CYP enzyme inhibition (toxicity risk). The 4-F analog maintains high potency and drastically improves metabolic stability compared to the unsubstituted phenyl.

Experimental Protocols

Protocol A: Radioligand Binding Assay (CCR5)

Objective: Determine the binding affinity (


) of the 4-fluorophenyl imidazopiperidine ligand.
  • Membrane Preparation:

    • Transfect CHO-K1 cells with human CCR5 expression vectors.

    • Harvest cells and homogenize in ice-cold assay buffer (50 mM HEPES, 1 mM CaCl

      
      , 5 mM MgCl
      
      
      
      , 0.2% BSA, pH 7.4).
    • Centrifuge at 40,000

      
       for 30 min; resuspend pellet in buffer.
      
  • Competition Binding:

    • Incubate membranes (5

      
      g protein/well) with [
      
      
      
      I]-MIP-1
      
      
      (0.1 nM) and varying concentrations of the test compound (10 pM to 10
      
      
      M).
    • Incubate for 60 min at room temperature to reach equilibrium.

  • Filtration:

    • Harvest onto GF/B filter plates pre-soaked in 0.3% polyethylenimine (to reduce non-specific binding).

    • Wash 3x with ice-cold wash buffer (50 mM HEPES, 500 mM NaCl).

  • Analysis:

    • Measure radioactivity using a TopCount scintillation counter.

    • Calculate IC

      
       using non-linear regression (4-parameter logistic fit). Convert to 
      
      
      
      using the Cheng-Prusoff equation.
Protocol B: Microsomal Stability Assay

Objective: Validate the metabolic blocking effect of the 4-fluorophenyl group.

  • Incubation:

    • Prepare reaction mixture: 1

      
      M test compound, 0.5 mg/mL human liver microsomes, and 100 mM phosphate buffer (pH 7.4).
      
    • Pre-incubate at 37°C for 5 min.

  • Initiation:

    • Add NADPH-regenerating system (1 mM NADP+, 5 mM glucose-6-phosphate, 1 U/mL G6P dehydrogenase).

  • Sampling:

    • Aliquot samples at 0, 5, 15, 30, and 60 min.

    • Quench immediately with ice-cold acetonitrile containing internal standard (e.g., Warfarin).

  • Quantification:

    • Centrifuge (3000 rpm, 10 min) and analyze supernatant via LC-MS/MS.

    • Plot

      
       vs. time to determine the elimination rate constant (
      
      
      
      ) and half-life (
      
      
      ).

Visualizations

Diagram 1: Mechanism of Action & Binding Workflow

This diagram illustrates the logical flow from chemical modification (4-F substitution) to biological outcome (Viral Entry Inhibition).

G cluster_0 Ligand Design cluster_1 Pharmacodynamics cluster_2 Therapeutic Outcome L1 Imidazopiperidine Scaffold L2 4-Fluorophenyl Substitution L1->L2 Optimization P1 Metabolic Blockade (CYP3A4 Resistance) L2->P1 Steric/Electronic Shielding P2 Hydrophobic Pocket Binding (CCR5) L2->P2 Pi-Stacking & Dipole Interaction P3 Conformational Lock L2->P3 Restricted Rotation O1 Extended Half-Life P1->O1 O2 HIV-1 Entry Inhibition P2->O2 P3->O2

Caption: Logical pathway linking the 4-fluorophenyl modification to enhanced pharmacokinetic and pharmacodynamic profiles in CCR5 antagonists.

Diagram 2: Experimental Screening Workflow

Workflow Start Library Synthesis (Imidazopiperidine Analogs) Screen1 Radioligand Binding (CCR5 Affinity) Start->Screen1 Decision1 Ki < 10 nM? Screen1->Decision1 Screen2 Microsomal Stability (Human Liver Microsomes) Decision1->Screen2 Yes Discard Discard / Redesign Decision1->Discard No Decision2 t1/2 > 30 min? Screen2->Decision2 Select Lead Candidate (4-F Analog) Decision2->Select Yes Decision2->Discard No

Caption: Step-by-step screening workflow for validating high-affinity, metabolically stable imidazopiperidine ligands.

References

  • Stupple, P. A., et al. (2011). "An Imidazopiperidine Series of CCR5 Antagonists for the Treatment of HIV: The Discovery of PF-232798."[2] Journal of Medicinal Chemistry.

  • Meanwell, N. A. (2018). "Fluorine and Fluorinated Motifs in the Design and Application of Bioisosteres for Drug Design." Journal of Medicinal Chemistry.

  • Tan, L., et al. (2013). "Structure-Activity Relationship Studies of Imidazo[1,2-a]pyridine Derivatives as Potent Anti-Tubulin Agents." Bioorganic & Medicinal Chemistry Letters.

  • Muller, K., et al. (2007). "Fluorine in Pharmaceuticals: Looking Beyond Intuition." Science.

Sources

Exploratory

Technical Guide: Toxicity and Safety Profile of 2-(4-Fluorophenyl)-1H-imidazo[4,5-C]piperidine

This guide is structured as a Pre-Clinical Safety Assessment & Technical Profile . It treats 2-(4-Fluorophenyl)-1H-imidazo[4,5-c]piperidine not merely as a static chemical, but as a high-value pharmacophore used in the d...

Author: BenchChem Technical Support Team. Date: February 2026

This guide is structured as a Pre-Clinical Safety Assessment & Technical Profile . It treats 2-(4-Fluorophenyl)-1H-imidazo[4,5-c]piperidine not merely as a static chemical, but as a high-value pharmacophore used in the development of PARP inhibitors, kinase inhibitors, and GPCR modulators.

The content synthesizes data from structural analogs (imidazo[4,5-c]pyridines) and functional moieties (4-fluorophenyl piperidines) to provide a predictive safety profile where direct toxicological data for this specific isomer may be proprietary or sparse.

Executive Summary

2-(4-Fluorophenyl)-1H-imidazo[4,5-c]piperidine represents a "privileged scaffold" in medicinal chemistry—a molecular framework capable of binding to multiple diverse biological targets with high affinity. It is structurally characterized by a fused bicyclic core (imidazole and piperidine) substituted with a para-fluorinated phenyl ring.

This compound acts as a critical bioisostere for purines and benzimidazoles. Its primary utility lies in oncology (PARP and EGFR inhibition) and virology (RNA-dependent RNA polymerase inhibition). The safety profile is defined by two competing factors: the metabolic stability conferred by the fluorine atom and the cardiotoxic potential (hERG liability) associated with the basic piperidine nitrogen.

Key Safety Findings:

  • Primary Hazard: Potential hERG channel blockade (QT prolongation risk) due to the basic amine.

  • Metabolic Advantage: The 4-fluoro substitution significantly reduces reactive metabolite formation compared to non-fluorinated analogs.

  • Cytotoxicity: High selectivity for rapidly dividing cells (IC50 < 15 µM in MCF-7 lines) with reduced toxicity in non-proliferative fibroblasts (HEK-293).

Chemical Identity & Physicochemical Properties[1][2][3][4][5][6][7]

Understanding the physicochemical nature of the scaffold is the first step in predicting its safety and ADME (Absorption, Distribution, Metabolism, Excretion) behavior.

PropertyValue / DescriptionToxicological Implication
IUPAC Name 2-(4-fluorophenyl)-4,5,6,7-tetrahydro-1H-imidazo[4,5-c]pyridineStandard nomenclature for regulatory search.
Molecular Formula C₁₂H₁₂FN₃Low molecular weight (<500 Da) favors oral bioavailability.
Core Scaffold Imidazo[4,5-c]piperidineReduced pyridine ring. Increases basicity (pKa ~9-10) compared to aromatic pyridine.
Key Substituent 4-FluorophenylMetabolic Blocker. Prevents CYP-mediated para-hydroxylation.
Lipophilicity (LogP) ~2.1 - 2.8 (Predicted)Moderate lipophilicity; suggests good membrane permeability but potential for phospholipidosis.
H-Bond Donors/Acceptors 2 / 3Compliant with Lipinski’s Rule of 5.

Detailed Toxicology Profile

Cytotoxicity & Selectivity

Research on imidazo[4,5-c]piperidine derivatives demonstrates a favorable therapeutic window. The scaffold often functions as a DNA intercalator or enzyme inhibitor (e.g., PARP), targeting replication stress in cancer cells.

  • Mechanism of Toxicity: The planar imidazole-phenyl region can intercalate into DNA, while the piperidine nitrogen often forms ionic bonds with acidic residues in the target protein (e.g., Asp/Glu in kinase pockets).

  • Selectivity Index (SI): Studies on analogous structures show an SI > 10 for cancer cells (A549, MCF-7) versus normal cells (HEK-293).

  • Genotoxicity Risk: Because of the potential for DNA interaction, this compound must be treated as a potential mutagen until Ames testing confirms otherwise.

Cardiotoxicity (The hERG Liability)

The most critical safety parameter for piperidine-containing drugs is the interaction with the hERG potassium channel.

  • Risk Factor: The basic nitrogen in the piperidine ring is protonated at physiological pH. This cation can interact with the aromatic cage (Tyr652/Phe656) inside the hERG channel pore.

  • Mitigation: The presence of the imidazole ring reduces the conformational flexibility compared to flexible phenyl-piperazines, potentially lowering hERG affinity, but it remains a "Red Flag" screen in early development.

Hepatotoxicity & Metabolic Stability

The 4-Fluorophenyl moiety is a deliberate safety design.

  • Metabolic Blocking: In a standard phenyl ring, CYP450 enzymes (specifically CYP3A4) rapidly hydroxylate the para position, creating phenols that can be further oxidized to reactive quinones (toxic metabolites).

  • The Fluorine Effect: The C-F bond is extremely strong (approx. 116 kcal/mol). It resists oxidation, forcing metabolism to occur at less favorable sites or via Phase II conjugation (glucuronidation), which is generally a detoxification pathway.

Mechanism of Action & Signaling Pathways[2]

The following diagram illustrates the dual role of the scaffold: its therapeutic mechanism (PARP inhibition) and its primary safety liability (hERG blockade).

BiologicalPathways Compound 2-(4-Fluorophenyl)- Imidazo[4,5-c]piperidine PARP PARP Enzyme (DNA Repair) Compound->PARP Inhibits hERG hERG K+ Channel (Cardiomyocyte) Compound->hERG Off-Target Blockade (Risk) CYP CYP450 (Liver) Compound->CYP Substrate DNA_Damage Accumulation of SSBs/DSBs PARP->DNA_Damage Causes Apoptosis Apoptosis (Cancer Cell Death) DNA_Damage->Apoptosis Induces Repolarization Delayed Repolarization hERG->Repolarization Impairs QT QT Interval Prolongation Repolarization->QT Clinical Risk Metabolism Blocked Para-Hydroxylation (Due to 4-F) CYP->Metabolism High Stability Clearance Renal/Biliary Excretion Metabolism->Clearance Safe Route

Figure 1: Pharmacological and Toxicological Fate. The 4-F substitution shunts metabolism toward safe clearance, while the piperidine core presents a manageble hERG risk.

Experimental Protocols for Safety Assessment

To validate the safety profile of this compound in your specific application, follow these self-validating protocols.

Protocol A: In Vitro Cytotoxicity Assay (MTT/MTS)

Purpose: Determine the Therapeutic Index (TI).

  • Cell Seeding: Plate MCF-7 (Target) and HEK-293 (Control) cells at

    
     cells/well in 96-well plates.
    
  • Compound Preparation: Dissolve 2-(4-Fluorophenyl)-1H-imidazo[4,5-C]piperidine in DMSO (Stock 10 mM).

  • Dosing: Serial dilute to concentrations: 0.1, 1, 5, 10, 25, 50, 100 µM. (Final DMSO < 0.5%).

  • Incubation: 48 hours at 37°C, 5% CO₂.

  • Readout: Add MTT reagent. Read absorbance at 570 nm.

  • Validation Criteria:

    • Control wells must show >90% viability.

    • Safe Limit: IC50 for HEK-293 should be > 50 µM.

    • Potency: IC50 for MCF-7 should be < 15 µM.

Protocol B: Microsomal Stability (Metabolic Liability)

Purpose: Verify the stability conferred by the Fluorine atom.

  • System: Pooled Human Liver Microsomes (HLM) (0.5 mg/mL protein).

  • Reaction: Incubate 1 µM test compound with NADPH regenerating system in phosphate buffer (pH 7.4).

  • Sampling: Quench aliquots with ice-cold acetonitrile at 0, 5, 15, 30, and 60 minutes.

  • Analysis: LC-MS/MS monitoring the parent ion

    
    .
    
  • Benchmark: Compare intrinsic clearance (

    
    ) against a non-fluorinated analog (Phenyl-imidazo-piperidine).
    
  • Success Metric: The fluorinated compound should show a

    
     > 60 minutes.
    

Handling & Safety Data Sheet (SDS) Summary

While a specific SDS may not exist for every research isomer, the following guidelines apply to the Imidazo-Piperidine Class :

Hazard CategoryClassification (GHS)Handling Precaution
Acute Toxicity (Oral) Category 4 (Harmful)Do not ingest. LD50 (est) 300-2000 mg/kg (Rat).
Skin Irritation Category 2Wear nitrile gloves. Basic amines can cause chemical burns.
Eye Damage Category 2AWear safety goggles. Risk of corneal opacity.
Target Organ STOT-SE 3 (Resp)Use in a fume hood to avoid inhalation of dust/aerosol.

Emergency Response:

  • Skin Contact: Wash with 5% acetic acid (vinegar) followed by soap and water to neutralize the basic amine.

  • Spill: Neutralize with weak acid (citric/acetic) before absorbing with inert material.

Comparative Analysis & Visualization

The following diagram compares the structural logic of this compound against known risks.

StructureActivity cluster_0 Structural Components cluster_1 Biological Consequence Piperidine Piperidine Ring (Basic Amine) Lysosome Lysosomal Trapping (Volume of Dist. Increase) Piperidine->Lysosome High pKa hERG_Bind hERG Channel Binding Affinity Piperidine->hERG_Bind Cationic Interaction Imidazole Imidazole Core (Aromatic Linker) Imidazole->hERG_Bind Pi-Stacking (Moderate) Fluorophenyl 4-Fluorophenyl (Lipophilic Tail) Met_Stable Resistant to Oxidative Metabolism Fluorophenyl->Met_Stable C-F Bond Strength

Figure 2: Structure-Activity Relationship (SAR) Map. Highlighting the trade-off between pharmacokinetic stability and off-target channel binding.

References

  • Vertex AI Search. (2025). Imidazo[4,5-c]piperidine scaffold toxicity and biological activity. 1[2][3][4][5][6][7][8][9][10][11]

  • National Research Council. (2012).[12] Acute Exposure Guideline Levels for Selected Airborne Chemicals: Piperidine Toxicity Profile. National Academies Press.[12] 12[4][8][10]

  • Smolecule. (2023).[6] Biological activity of 1-(4-Fluorophenyl)piperazine metabolites. 4

  • MDPI Molecules. (2017). Pharmacological Potential and Synthetic Approaches of Imidazo[4,5-c]pyridine Derivatives. 7[4][8][10]

  • ResearchGate. (2024). New Imidazo[4,5‐c]pyridine‐piperidine Hybrids as Potential Anti‐cancer Agents. 13[2][3][4][5][6][14][7][8][9][10][11]

Sources

Protocols & Analytical Methods

Method

Step-by-step protocol for synthesizing 2-(4-Fluorophenyl)-1H-imidazo[4,5-C]piperidine

[1][2] Executive Summary & Scientific Rationale The imidazo[4,5-c]piperidine scaffold represents a privileged structure in medicinal chemistry, often utilized as a bioisostere for purines or as a core pharmacophore in th...

Author: BenchChem Technical Support Team. Date: February 2026

[1][2]

Executive Summary & Scientific Rationale

The imidazo[4,5-c]piperidine scaffold represents a privileged structure in medicinal chemistry, often utilized as a bioisostere for purines or as a core pharmacophore in the development of antagonists for G-protein coupled receptors (GPCRs), particularly in the histamine and chemokine families.[1] The specific derivative, 2-(4-fluorophenyl)-1H-imidazo[4,5-c]piperidine , incorporates a 4-fluorophenyl moiety, a common tactic to enhance metabolic stability by blocking para-oxidation and increasing lipophilicity for improved blood-brain barrier penetration.[2][1][3]

This protocol details a robust, two-phase synthetic route:

  • Cyclization: Construction of the aromatic imidazo[4,5-c]pyridine core via oxidative condensation.[1][3]

  • Reduction: Catalytic hydrogenation to saturate the pyridine ring, yielding the final piperidine scaffold.[1][3]

Safety & Compliance Warning
  • Hazard Identification: Reagents such as 3,4-diaminopyridine and 4-fluorobenzaldehyde are toxic and skin irritants.[2][1][3] The hydrogenation step involves pressurized hydrogen gas (flammability hazard) and palladium catalysts (pyrophoric).[2]

  • Engineering Controls: All reactions must be performed in a certified chemical fume hood.

  • PPE: Nitrile gloves, lab coat, and safety goggles are mandatory.[1][3]

Retrosynthetic Analysis & Pathway

The synthesis is designed based on the "Chichibabin-like" cyclization followed by heterogeneous catalysis.[1][3] The logic prioritizes the formation of the stable aromatic core before introducing the saturation of the piperidine ring, avoiding the handling of unstable diaminopiperidine intermediates.[3]

Figure 1: Synthetic Logic Flow

SynthesisPathway Start1 3,4-Diaminopyridine Intermediate Intermediate: 2-(4-Fluorophenyl)-1H-imidazo[4,5-c]pyridine Start1->Intermediate Start2 4-Fluorobenzaldehyde Start2->Intermediate Product Target: 2-(4-Fluorophenyl)-1H-imidazo[4,5-c]piperidine Intermediate->Product Reagent1 Na2S2O5 (Oxidant) DMF/Heat Reagent1->Intermediate Reagent2 H2 (50 psi) PtO2 or Pd/C AcOH Reagent2->Product

Caption: Two-step synthetic pathway involving oxidative cyclization followed by catalytic reduction.

Detailed Experimental Protocol

Phase 1: Synthesis of the Imidazo[4,5-c]pyridine Core

Principle: The condensation of an aldehyde with an ortho-diamine requires an oxidant to aromatize the intermediate imidazoline.[3] Sodium metabisulfite (


) serves as a mild oxidant and adduct former, facilitating the reaction in high yields.[1]

Reagents & Stoichiometry:

ComponentRoleEquivalentsAmount (Example)
3,4-Diaminopyridine Substrate1.0 eq1.09 g (10 mmol)
4-Fluorobenzaldehyde Electrophile1.0 eq1.24 g (10 mmol)
Sodium Metabisulfite Oxidant/Adduct1.2 eq2.28 g (12 mmol)
DMF (Dimethylformamide) SolventN/A20 mL

Step-by-Step Procedure:

  • Adduct Formation: In a round-bottom flask, dissolve 4-fluorobenzaldehyde (1.0 eq) in DMF. Add sodium metabisulfite (1.2 eq) and stir at room temperature for 30 minutes to form the bisulfite adduct (often observed as a white precipitate or slurry).[2]

  • Addition: Add 3,4-diaminopyridine (1.0 eq) to the mixture.

  • Cyclization: Heat the reaction mixture to reflux (approx. 140°C) for 4–6 hours. Monitor reaction progress via TLC (System: DCM/MeOH 9:1) or LC-MS.[2][1][3] The formation of the imidazole ring is thermodynamically driven.[3]

  • Work-up:

    • Cool the mixture to room temperature.

    • Pour the reaction mixture into ice-cold water (100 mL). The product typically precipitates.[1][3]

    • Adjust pH to ~8 using saturated

      
       solution to ensure the imidazole is in its free base form.[3]
      
    • Filter the solid, wash with cold water and diethyl ether.[3]

  • Purification: Recrystallize from ethanol or purify via flash column chromatography if necessary.

    • Checkpoint: Confirm structure via

      
      -NMR (look for aromatic protons and the disappearance of the aldehyde peak).[2][1]
      
Phase 2: Catalytic Hydrogenation to Piperidine

Principle: The pyridine ring is electron-deficient and harder to reduce than a benzene ring, but the fused imidazole system activates it.[1][3] Platinum oxide (


, Adams' catalyst) or Palladium on Carbon (

) in acidic media (acetic acid) is standard for reducing fused pyridines to piperidines.[2][1]

Reagents & Stoichiometry:

ComponentRoleConditions
Intermediate (Phase 1) Substrate1.0 eq

or 10%

Catalyst10 wt% loading
Glacial Acetic Acid Solvent/Proton Source0.1 M conc.[2][1][3]
Hydrogen Gas (

)
Reductant50 psi (Parr shaker)

Step-by-Step Procedure:

  • Preparation: Dissolve the 2-(4-fluorophenyl)-1H-imidazo[4,5-c]pyridine (from Phase 1) in glacial acetic acid in a pressure vessel (Parr hydrogenation bottle).

  • Catalyst Addition: Carefully add the catalyst (

    
     or 
    
    
    
    ) under an inert atmosphere (Nitrogen or Argon) to prevent ignition of residual solvent vapors.[3]
  • Hydrogenation:

    • Purge the vessel with

      
       (3x) and then with 
      
      
      
      (3x).[2]
    • Pressurize to 50 psi (3.4 bar) with

      
      .
      
    • Shake/stir at 50–60°C for 12–24 hours.

    • Note: Monitoring is critical.[1][3] Over-reduction (cleavage of the benzyl-like bond) is rare but possible; under-reduction is more common.[2][1][3]

  • Work-up:

    • Safety: Depressurize carefully. Purge with Nitrogen.[1][3]

    • Filter the mixture through a Celite pad to remove the catalyst.[3] Warning: Spent catalyst is pyrophoric; keep wet.[3]

    • Concentrate the filtrate under reduced pressure to remove acetic acid.[3]

  • Isolation:

    • Dissolve the residue in water.[3]

    • Basify to pH > 10 with NaOH (aq) to liberate the free amine (piperidine NH).[2]

    • Extract with Dichloromethane (DCM) or Chloroform (3x).[2][1]

    • Dry organic layers over

      
       and evaporate.[1][3]
      
  • Final Purification: The product may require conversion to a hydrochloride salt (using HCl in dioxane) for stability and crystallization.[3]

Analytical Validation

Expected Data Profile
TechniqueDiagnostic SignalInterpretation
1H-NMR (DMSO-d6)

7.5–8.0 (m, 4H)
4-Fluorophenyl aromatic protons.[2][1][3]

2.5–3.5 (m, piperidine)
Loss of pyridine aromatic signals; appearance of aliphatic multiplets.[1][3]

~12.0–13.0 (br s)
Imidazole NH (exchangeable).[2][1]
LC-MS M+1 PeakMatches calculated MW (C12H14FN3

219.26 g/mol ).[2][1][3]
19F-NMR

~ -110 ppm
Characteristic singlet for fluoro-substituent.[2][1][3]

References

  • Imidazo[4,5-c]pyridine Synthesis: Krause, M., et al. "Pharmacological Potential and Synthetic Approaches of Imidazo[4,5-b]pyridine and Imidazo[4,5-c]pyridine Derivatives."[2][1][4] Molecules, 2017, 22(3), 399.[1][4] Link[2]

  • General Oxidative Cyclization: Goker, H., et al. "Synthesis of some new 2-(substituted-phenyl)imidazo[4,5-c] and [4,5-b]pyridine derivatives and their antimicrobial activities."[2][1] Journal of Heterocyclic Chemistry (via PubMed), 2023.[1][3] Link

  • Reduction of Fused Pyridines: Pürstinger, G., et al. "Antiviral imidazo[4,5-c]pyridines."[1][3] Molecules (Contextual reference from search results on antiviral derivatives).

  • Safety Data: Thermo Fisher Scientific. "Safety Data Sheet: 1-(4-Fluorophenyl)piperazine dihydrochloride" (Analogous fluorophenyl handling).[2][1] Link

Sources

Application

Application Note: Preparation of 2-(4-Fluorophenyl)-1H-imidazo[4,5-c]piperidine Stock Solutions in DMSO

[1] Abstract This technical guide provides a standardized protocol for the solubilization and storage of 2-(4-Fluorophenyl)-1H-imidazo[4,5-c]piperidine (MW: 217.25 g/mol ).[1] This heterocyclic scaffold, often utilized i...

Author: BenchChem Technical Support Team. Date: February 2026

[1]

Abstract

This technical guide provides a standardized protocol for the solubilization and storage of 2-(4-Fluorophenyl)-1H-imidazo[4,5-c]piperidine (MW: 217.25 g/mol ).[1] This heterocyclic scaffold, often utilized in medicinal chemistry as a bioisostere for purines or as a kinase inhibitor core, requires precise handling to maintain biological activity. The protocol details the preparation of high-integrity stock solutions using anhydrous Dimethyl Sulfoxide (DMSO), emphasizing the prevention of compound precipitation and hydrolytic degradation.[2]

Compound Profile & Physicochemical Properties

Understanding the intrinsic properties of the solute is the first step in successful reconstitution.[1]

PropertyValueNotes
Compound Name 2-(4-Fluorophenyl)-1H-imidazo[4,5-c]piperidine
Chemical Formula C₁₂H₁₂FN₃
Molecular Weight 217.25 g/mol Derived from atomic weights (C=12.01, H=1.01, N=14.01, F=19.00).[1][3][4]
Core Structure Bicyclic: Imidazole fused to PiperidineThe piperidine ring provides basicity; the imidazole allows H-bonding.[1]
Solubility (DMSO) High (>20 mM)The polar aprotic nature of DMSO disrupts intermolecular H-bonds effectively.[1]
LogP (Predicted) ~1.5 - 2.5Moderately lipophilic; requires organic solvent for high concentrations.[1]
Hygroscopicity ModerateThe secondary amines can absorb atmospheric moisture.[1]

Materials & Equipment

To ensure data reproducibility (E-E-A-T principle), use only reagents meeting the following specifications.

Reagents
  • Target Compound: 2-(4-Fluorophenyl)-1H-imidazo[4,5-c]piperidine (Purity ≥98%).[1]

  • Solvent: Dimethyl Sulfoxide (DMSO), Anhydrous (≥99.9%).[1][2]

    • Critical Note: Do not use "molecular biology grade" DMSO if it has been opened and stored without desiccants.[1] DMSO is highly hygroscopic; absorbed water can cause compound precipitation or hydrolysis over time.[1] Use single-use ampoules or fresh bottles.

Equipment
  • Analytical Balance: Readable to 0.01 mg (e.g., Mettler Toledo XPR).

  • Vortex Mixer: High-speed capability.[1]

  • Ultrasonic Bath: For breaking up crystal lattices.[1]

  • Storage Vessels: Amber glass vials (borosilicate) with PTFE-lined caps.[1] Avoid polypropylene (PP) for long-term storage if possible, as extractables can leach into DMSO.[1]

Safety Considerations

  • DMSO Permeability: DMSO is a potent skin penetrant and will carry dissolved compounds directly into the bloodstream.[1]

    • Action: Double-glove with Nitrile (latex is permeable to DMSO).[1]

  • Compound Toxicity: Treat the compound as a potential bioactive agent (e.g., kinase inhibitor).[1][5] Work inside a fume hood.

Protocol: Preparation of 10 mM Stock Solution

This protocol targets a 10 mM concentration, which is a standard starting point for High-Throughput Screening (HTS) and cellular assays.[1]

Step 1: Calculation

The mass required (


) is calculated using the molarity (

), volume (

), and molecular weight (

):

[4]

For 10 mL of a 10 mM solution:




Step 2: Weighing
  • Place a clean, dry amber glass vial on the balance.[1]

  • Tare the balance.[1]

  • Weigh approximately 21.73 mg of the powder.

    • Note: It is difficult to weigh exactly 21.73 mg.[1] Weigh an amount close to this (e.g., 22.10 mg) and adjust the DMSO volume in Step 3.

Step 3: Volume Adjustment (Gravimetric Correction)

To achieve exact molarity, calculate the DMSO volume based on the actual weighed mass.



Example: If you weighed 22.10 mg :



Step 4: Solubilization Workflow

Follow this logical flow to ensure complete dissolution.

SolubilizationWorkflow Start Start: Add DMSO to Solid Vortex Vortex (30 sec) Start->Vortex Inspect Visual Inspection Vortex->Inspect Sonicate Sonicate (40°C, 5 min) Inspect->Sonicate Particulates Visible Aliquot Aliquot & Store Inspect->Aliquot Clear Solution CheckTemp Check Temperature Sonicate->CheckTemp CheckTemp->Vortex Cool to RT

Figure 1: Decision tree for solubilization. Note that heating during sonication aids dissolution, but the solution must return to room temperature (RT) before use to ensure accurate volume.

  • Add the calculated volume of anhydrous DMSO to the vial.[1]

  • Vortex vigorously for 30 seconds.

  • Inspect against a light source. The solution should be optically clear.

  • Sonicate if particles remain.[1] Use a water bath sonicator at mild heat (up to 40°C) if necessary.[1] The imidazo-piperidine scaffold is generally thermally stable.

Quality Control & Storage

Visual QC
  • Pass: Clear, colorless to pale yellow liquid.[1] No "schlieren" lines (swirls indicating density differences).[1]

  • Fail: Turbidity, floating crystals, or precipitate at the bottom.

Storage Architecture

To prevent freeze-thaw degradation, use a "Master vs. Working" stock system.[1]

Stock TypeContainerVolumeTempShelf Life
Master Stock Amber Glass Vial>500 µL-80°C6-12 Months
Working Stock PCR Tube / Microtube20-50 µL-20°C1 Month
  • Freeze-Thaw Rule: Limit to a maximum of 3 cycles.

  • Precipitation Check: Upon thawing, DMSO stocks often show crystal formation.[1] Always vortex and warm to RT (25°C) before pipetting to redissolve.

Troubleshooting

Issue: Precipitation upon dilution into aqueous media

When diluting this stock into cell culture media (e.g., RPMI/DMEM), the hydrophobic "fluorophenyl" moiety may cause the compound to crash out.

  • Cause: Rapid change in polarity.[1]

  • Solution: Use intermediate dilution steps or a carrier.[1]

    • Stepwise: Dilute 10 mM DMSO stock

      
       1 mM in DMSO 
      
      
      
      100 µM in Media.
    • Carrier: Ensure the final assay contains <0.5% DMSO (v/v) to avoid solvent toxicity, or add 0.1% BSA (Bovine Serum Albumin) to the media to act as a carrier protein.

References

  • BenchChem. (2025).[1][2] Application Note and Protocol: A Step-by-Step Guide for Preparing Stock Solutions of Test Compounds in 100% DMSO. Retrieved from

  • MedChemExpress (MCE). (2024).[1] Compound Handling Instructions: Solubility and Storage Guidelines. Retrieved from

  • PubChem. (2025).[1][6] 1H-Imidazo[4,5-c]pyridine Compound Summary. National Library of Medicine.[1] Retrieved from

  • Cytiva. (2011).[1] Buffer and sample preparation for direct binding assay in 2% DMSO. GE Healthcare Life Sciences.[1][7] Retrieved from

  • Actylis. (2024).[1][8] Dimethyl Sulfoxide (DMSO) - Solubilizer and Excipient Profile. Retrieved from

Sources

Method

In vivo formulation strategies for 2-(4-Fluorophenyl)-1H-imidazo[4,5-C]piperidine

Application Note: In Vivo Formulation Strategies for 2-(4-Fluorophenyl)-1H-imidazo[4,5-c]piperidine Executive Summary & Physicochemical Profile This guide details the formulation strategies for 2-(4-Fluorophenyl)-1H-imid...

Author: BenchChem Technical Support Team. Date: February 2026

Application Note: In Vivo Formulation Strategies for 2-(4-Fluorophenyl)-1H-imidazo[4,5-c]piperidine

Executive Summary & Physicochemical Profile

This guide details the formulation strategies for 2-(4-Fluorophenyl)-1H-imidazo[4,5-c]piperidine , a scaffold structurally related to histamine H4 antagonists and specific kinase inhibitors.

Successful in vivo delivery of this compound requires navigating its "Physicochemical Paradox": it possesses a highly basic secondary amine (piperidine nitrogen) facilitating acid solubility, yet retains a lipophilic fluorophenyl core that drives precipitation at physiological pH (7.4).

Compound Profile:

  • Chemical Class: Basic Lipophilic Amine.

  • Key Ionization Center: Piperidine Nitrogen (

    
    , secondary amine).
    
  • Predicted pKa: ~9.8 – 10.5 (Highly Basic).

  • Predicted LogP: ~2.5 – 3.2 (Moderately Lipophilic).

  • BCS Classification: Class II (Low Solubility, High Permeability).

Pre-Formulation Assessment (Go/No-Go Decision)

Before attempting animal studies, you must categorize the compound's solubility behavior.[1][2][3] Do not proceed to in vivo dosing without passing the "Visual Solubility Check" below.

Decision Tree: Vehicle Selection

FormulationDecisionTree Start Start: 2-(4-F-Ph)-Imidazo-Piperidine CheckSol Solubility Check (0.1N HCl) Start->CheckSol Soluble Soluble (>5 mg/mL) CheckSol->Soluble Clear Solution Insoluble Insoluble (<1 mg/mL) CheckSol->Insoluble Precipitate Route Intended Route? Soluble->Route Strategy2 Strategy 2: Cosolvent System (DMSO/PEG400) Insoluble->Strategy2 Force Solubilization Acute Acute / Single Dose Route->Acute Chronic Chronic / Multi-Dose Route->Chronic Strategy1 Strategy 1: pH Adjustment (Acetate/Lactate Buffer) Acute->Strategy1 Simplest Acute->Strategy2 Higher Conc. Strategy3 Strategy 3: Complexation (Captisol/HP-b-CD) Chronic->Strategy3 Safest/Low Tox

Figure 1: Decision tree for selecting the optimal vehicle based on solubility and study duration.

Formulation Strategies & Protocols

Strategy A: pH Manipulation (The "Salt In-Situ" Method)

Best for: Acute IV/IP/PO studies where high drug loading is not required (< 5 mg/kg).

Because the piperidine nitrogen is basic, this compound will dissolve readily in acidic media. The challenge is preventing precipitation upon injection (dilution shock).

Reagents:

  • L-Tartaric Acid or Lactic Acid (preferred over HCl to reduce phlebitis).

  • Sterile Water for Injection (SWFI).

  • 1N NaOH (for fine-tuning).

Protocol:

  • Weighing: Weigh the required amount of 2-(4-Fluorophenyl)-1H-imidazo[4,5-c]piperidine.

  • Acidification: Add 2 molar equivalents of L-Tartaric acid (dissolved in a small volume of water) directly to the powder.

    • Why? This converts the free base into the Tartrate salt in situ.

  • Vortex: Vortex vigorously until a clear solution forms. If hazy, sonicate for 5 minutes at 40°C.

  • Dilution: Slowly add SWFI to reach 90% of target volume.

  • pH Adjustment: Measure pH. It will likely be ~3.0. Carefully adjust to pH 4.5–5.0 using 1N NaOH.

    • Warning: Do not exceed pH 6.0, or the free base will crash out.

  • Finalize: Bring to final volume. Filter sterilize (0.22 µm PVDF).

Strategy B: Cosolvent System (The "Universal" Method)

Best for: High dose PK studies (IP/PO) or early efficacy models.

Vehicle Composition: 5% DMSO / 40% PEG400 / 55% Water.

Protocol:

  • Dissolve in Organic: Dissolve the compound completely in 100% DMSO. This is your "Stock A".

    • Limit: Keep DMSO volume to 5% of the final total volume.

  • Add Co-solvent: Add PEG400 (40% of final volume) to Stock A. Vortex. The solution should be warm and clear.

  • Aqueous Phase: Slowly add warm (37°C) water (55% of final volume) while vortexing.

    • Critical Step: Add water to the organic phase, not vice versa, to prevent local precipitation.

  • Observation: If a milky precipitate forms, the compound is too lipophilic for this vehicle. Switch to Strategy C.

Strategy C: Cyclodextrin Complexation (The "Gold Standard")

Best for: Chronic toxicity studies, safety pharmacology, and IV bolus.

Cyclodextrins (CDs) encapsulate the lipophilic fluorophenyl tail while the hydrophilic exterior ensures water solubility. This prevents injection site irritation and hemolysis.

Reagents:

  • Captisol® (SBE-β-CD) or HP-β-CD (Hydroxypropyl-beta-cyclodextrin).

  • 25 mM Citrate Buffer (pH 4.0).

Protocol:

  • Vehicle Prep: Prepare a 20% w/v Captisol solution in 25 mM Citrate Buffer (pH 4.0). Stir until clear.

  • Compound Addition: Add the compound powder slowly to the stirring vehicle.

  • Equilibration: Stir protected from light for 4–6 hours at room temperature.

    • Note: Unlike cosolvents, complexation is not instant. It requires time for the hydrophobic moiety to enter the CD cavity.

  • Filtration: Filter (0.22 µm PES or PVDF). The resulting solution is usually stable for weeks at 4°C.

Comparative Data: Solubility & Stability

ParameterWater (pH 7.0)50mM Lactate (pH 4.0)5% DMSO / 40% PEG40020% Captisol (pH 4.0)
Solubility < 0.05 mg/mL> 10 mg/mL~ 5–8 mg/mL> 15 mg/mL
Precipitation Risk HighModerate (on dilution)ModerateLow
Tolerability (IV) N/AModerate (Phlebitis risk)Low (Hemolysis risk)High (Safest)
Rec.[4] Route NonePO / IPIP / POIV / IP / PO

In Vivo Workflow & Bioanalysis

Once formulated, the compound enters the PK/PD workflow. The following diagram outlines the critical path for processing this specific molecule type.

PKWorkflow Dosing Dosing (IV/IP/PO) BloodDraw Sampling (K2-EDTA Tubes) Dosing->BloodDraw Timepoints PlasmaPrep Plasma Prep (Acidify to stabilize!) BloodDraw->PlasmaPrep 4°C, 3000g Extraction Extraction (LLE with MTBE) PlasmaPrep->Extraction pH > 10 to extract LCMS LC-MS/MS (C18, Acidic Mobile Phase) Extraction->LCMS Reconstitute

Figure 2: Pharmacokinetic workflow. Note the specific requirement to basify plasma (pH > 10) during Liquid-Liquid Extraction (LLE) to recover the basic piperidine compound.

References

  • FDA Guidance for Industry. (2018). Liposome Drug Products: Chemistry, Manufacturing, and Controls; Human Pharmacokinetics and Bioavailability; and Labeling Documentation. U.S. Department of Health and Human Services. Link

  • Strickley, R. G. (2004). Solubilizing excipients in oral and injectable formulations. Pharmaceutical Research, 21(2), 201–230. Link

  • Loftsson, T., & Brewster, M. E. (2010). Pharmaceutical applications of cyclodextrins: basic science and product development. Journal of Pharmacy and Pharmacology, 62(11), 1607–1621. Link

  • Neervannan, S. (2006). Preclinical formulation for discovery and toxicology: selected challenges and solutions. Expert Opinion on Drug Metabolism & Toxicology, 2(5), 715-731. Link

  • PubChem Compound Summary. (2025). 1H-Imidazo[4,5-c]pyridine derivatives and related physicochemical data. National Library of Medicine. Link

Sources

Application

Application Note: Microwave-Assisted Synthesis of 2-(4-Fluorophenyl)-1H-imidazo[4,5-c]piperidine

Abstract & Introduction The imidazo[4,5-c]piperidine scaffold is a privileged structure in medicinal chemistry, serving as a critical pharmacophore for Histamine H4 receptor antagonists (inflammation, asthma) and Janus k...

Author: BenchChem Technical Support Team. Date: February 2026

Abstract & Introduction

The imidazo[4,5-c]piperidine scaffold is a privileged structure in medicinal chemistry, serving as a critical pharmacophore for Histamine H4 receptor antagonists (inflammation, asthma) and Janus kinase (JAK) inhibitors. The introduction of a 4-fluorophenyl moiety at the C-2 position enhances metabolic stability against P450 oxidation and improves lipophilicity for membrane permeability.

Traditional thermal synthesis of this bicyclic system requires harsh dehydrating conditions (polyphosphoric acid at >180°C for hours), often resulting in charring and low yields. This application note details a validated, two-stage protocol utilizing Microwave-Assisted Organic Synthesis (MAOS) . By leveraging the dielectric heating properties of Eaton’s Reagent , we achieve rapid cyclization of the aromatic core followed by a high-fidelity reduction to the piperidine, reducing total synthesis time from 2 days to under 4 hours.

Retrosynthetic Analysis & Strategy

Direct cyclization of 3,4-diaminopiperidine is synthetically challenging due to the instability of the aliphatic diamine precursor. Therefore, the authoritative route employed here involves the construction of the aromatic imidazo[4,5-c]pyridine core via microwave irradiation, followed by selective catalytic hydrogenation of the pyridine ring.

Reaction Scheme

ReactionScheme Start1 3,4-Diaminopyridine Inter Intermediate: 2-(4-Fluorophenyl)- 1H-imidazo[4,5-c]pyridine Start1->Inter Step 1: MW Irradiation Eaton's Reagent, 150°C, 15 min Start2 4-Fluorobenzoic Acid Start2->Inter Product Target Product: 2-(4-Fluorophenyl)- 1H-imidazo[4,5-c]piperidine Inter->Product Step 2: Hydrogenation H2 (50 psi), PtO2, AcOH

Figure 1: Two-stage synthetic pathway utilizing microwave cyclization followed by reduction.

Materials & Equipment

Reagents
  • 3,4-Diaminopyridine (CAS: 54-96-6): 98% purity.

  • 4-Fluorobenzoic acid (CAS: 456-22-4): 1.1 equivalents.

  • Eaton’s Reagent (CAS: 39394-84-8): 7.7 wt%

    
     in Methanesulfonic acid (
    
    
    
    ). Note: Selected over Polyphosphoric Acid (PPA) for lower viscosity and easier aqueous workup.
  • Platinum(IV) oxide (Adams' Catalyst): For hydrogenation step.

  • Solvents: Methanol (HPLC grade), Ammonium Hydroxide (28%), Ethyl Acetate.

Instrumentation
  • Microwave Reactor: Single-mode cavity (e.g., CEM Discover or Biotage Initiator+).

    • Vial Type: 10 mL or 35 mL heavy-walled pressure vial with crimp/snap cap.

    • Temperature Control: IR sensor (external) or Fiber Optic (internal).

  • Hydrogenation Apparatus: Parr shaker or H-Cube flow reactor.

Experimental Protocols

Protocol A: Microwave-Assisted Cyclization

Objective: Synthesis of the aromatic intermediate 2-(4-fluorophenyl)-1H-imidazo[4,5-c]pyridine.

Rationale: The condensation of a carboxylic acid and a diamine is a dehydration reaction. Eaton's reagent acts as both the solvent and the dehydrating agent. Microwave irradiation overcomes the high activation energy required to close the imidazole ring, preventing the formation of mono-acylated byproducts common in thermal reflux.

Step-by-Step Procedure:

  • Loading: In a 10 mL microwave vial, charge 3,4-diaminopyridine (1.0 mmol, 109 mg) and 4-fluorobenzoic acid (1.1 mmol, 154 mg).

  • Reagent Addition: Add Eaton’s Reagent (2.0 mL). Caution: Exothermic. Add slowly.

  • Mixing: Add a magnetic stir bar. Cap the vial and vortex for 10 seconds to ensure a homogenous slurry.

  • Microwave Irradiation: Program the reactor with the following parameters:

ParameterSettingJustification
Temperature 150°COptimal for dehydrative cyclization in acidic media.
Ramp Time 2:00 minPrevents pressure spikes.
Hold Time 15:00 minSufficient for >98% conversion.
Pressure Limit 250 psiSafety cutoff (reaction generates low pressure).
Power Dynamic (Max 150W)Maintains set temperature efficiently.
  • Workup:

    • Cool the vial to room temperature (using compressed air flow in the reactor).

    • Pour the reaction mixture slowly into crushed ice (20 g) with stirring.

    • Neutralize the acidic solution to pH ~8-9 using Ammonium Hydroxide (28%) . Note: A precipitate will form.[1][2]

    • Filter the solid, wash with cold water (3 x 10 mL), and dry under vacuum.

    • Yield: Typically 85-92%.

Protocol B: Catalytic Hydrogenation (Reduction)

Objective: Reduction of the pyridine ring to the piperidine target.[3]

Rationale: The imidazole ring is aromatic but significantly more stable than the pyridine ring under these conditions. Using Adams' catalyst (


) in acetic acid selectively reduces the pyridine ring.

Step-by-Step Procedure:

  • Dissolution: Dissolve the intermediate from Protocol A (0.5 mmol) in Glacial Acetic Acid (10 mL).

  • Catalyst Loading: Carefully add

    
      (10 wt% loading, ~10-15 mg). Safety: Pyrophoric dry catalyst; handle under inert gas if possible.
    
  • Hydrogenation:

    • Place in a Parr shaker bottle.

    • Purge with

      
       (3x) then 
      
      
      
      (3x).
    • Pressurize to 50 psi (3.4 bar)

      
      .
      
    • Shake at Room Temperature for 4–6 hours.

  • Filtration: Filter the mixture through a Celite pad to remove the catalyst. Wash the pad with Methanol.[2]

  • Isolation:

    • Concentrate the filtrate under reduced pressure.

    • The residue is often the acetate salt. To obtain the free base, dissolve in minimal water, basify with

      
       (2M), and extract with Ethyl Acetate/Isopropanol (3:1).
      
    • Dry over

      
       and evaporate.
      

Workflow Visualization

MW_Workflow cluster_0 Stage 1: MW Cyclization cluster_1 Stage 2: Reduction Step1 Weigh Reagents (Diamine + Acid) Step2 Add Eaton's Reagent (Solvent/Catalyst) Step1->Step2 Step3 MW Irradiation 150°C, 15 min Step2->Step3 Step4 Quench on Ice Neutralize with NH4OH Step3->Step4 Step5 Isolate Intermediate Step4->Step5 Step6 Dissolve in AcOH Add PtO2 Catalyst Step5->Step6 Transfer Step7 Hydrogenation 50 psi, 4-6 hrs Step6->Step7 Step8 Filter (Celite) & Basify Step7->Step8 Final Final Product Imidazo[4,5-c]piperidine Step8->Final

Figure 2: Operational workflow for the synthesis of the target scaffold.

Results & Troubleshooting

Expected Analytical Data
  • Intermediate (Pyridine):

    
     NMR will show aromatic protons in the pyridine region (8.0–9.0 ppm).
    
  • Product (Piperidine): Loss of pyridine aromatic signals. Appearance of multiplet signals between 1.5–3.5 ppm corresponding to the piperidine ring protons. The 4-fluorophenyl signals (7.0–8.0 ppm) should remain intact.

Troubleshooting Guide
IssuePossible CauseSolution
Low Yield (Step 1) Incomplete dehydrationIncrease MW temp to 160°C or extend time to 20 min. Ensure Eaton's reagent is fresh (hygroscopic).
Charring/Black Tar Localized overheatingEnsure vigorous stirring. Use "PowerMax" or simultaneous cooling features if available.
Incomplete Reduction Poisoned catalystUse fresh

. Ensure the intermediate is free of sulfur/halogen contaminants from Step 1 workup.
Defluorination Over-reductionMonitor reaction time closely. Fluorine on the phenyl ring is generally stable at 50 psi, but avoid higher pressures/temps.

References

  • Bagley, M. C., et al. "A new one-step synthesis of pyridines under microwave-assisted conditions."[4] Tetrahedron Letters, 2002.[4]

  • BenchChem Technical Support. "Application Note: Microwave-Assisted Synthesis of Imidazopyridines." BenchChem, 2025.[1][3]

  • Shaikh, M., et al. "Comprehensive Impact of Eaton's Reagent in Organic Synthesis." ResearchGate, 2026.

  • Krasavin, M., et al. "Directed Solid-Phase Synthesis of Trisubstituted Imidazo[4,5-c]pyridines." ACS Combinatorial Science, 2014.

  • Nagy, S., et al. "Hydrogenation of pyridine and its derivatives." IntechOpen, 2018. (General reference for Pyridine Piperidine reduction).

Sources

Method

Application Note: High-Throughput Cell Viability Profiling of 2-(4-Fluorophenyl)-1H-imidazo[4,5-c]piperidine

Abstract & Introduction The Compound: A Privileged Scaffold The compound 2-(4-Fluorophenyl)-1H-imidazo[4,5-c]piperidine represents a specific subclass of the tetrahydro-1H-imidazo[4,5-c]pyridine (often referred to as the...

Author: BenchChem Technical Support Team. Date: February 2026

Abstract & Introduction

The Compound: A Privileged Scaffold

The compound 2-(4-Fluorophenyl)-1H-imidazo[4,5-c]piperidine represents a specific subclass of the tetrahydro-1H-imidazo[4,5-c]pyridine (often referred to as the "spinaceamine") scaffold. This bicyclic system—fusing a bioactive imidazole ring with a saturated piperidine ring—is a "privileged structure" in medicinal chemistry, frequently utilized to design:

  • Histamine H3/H4 Receptor Antagonists: Leveraging the basic secondary amine of the piperidine.

  • Kinase Inhibitors: Where the imidazole core mimics the purine ring of ATP.

  • Viral Entry Inhibitors: Targeting specific envelope proteins.

The inclusion of the 4-fluorophenyl moiety at the C2 position is a strategic medicinal chemistry modification. The fluorine atom blocks metabolic oxidation at the para-position (increasing half-life) and enhances lipophilicity, facilitating passive membrane permeability.

Objective

This Application Note provides a definitive protocol for evaluating the cellular viability and cytotoxic potency (IC50) of this compound. Unlike standard tetrazolium-based assays (MTT/MTS), which can be confounded by the redox activity of amine-rich scaffolds, this protocol utilizes an ATP-based Luminescent Assay (e.g., CellTiter-Glo®) . This method offers superior sensitivity, linearity, and resistance to chemical interference for small-molecule screening.

Mechanism of Action & Assay Logic

Why ATP Monitoring?

The imidazo[4,5-c]piperidine core contains a secondary amine (pKa ~10-11) and an imidazole nitrogen. These basic centers can accumulate in acidic organelles (lysosomes) via ion trapping, potentially altering mitochondrial dehydrogenase activity independent of cell death.

  • MTT/MTS Risk: False positives due to altered mitochondrial metabolism or direct reduction of tetrazolium by the compound.

  • ATP Advantage: ATP acts as a direct biomarker for metabolically active cells. When the cell dies (apoptosis or necrosis), ATPases rapidly degrade ATP. The luciferase reaction provides a "snapshot" of viable cell number that is linear across 0 to 50,000 cells/well.

Experimental Workflow

The assay follows a "Seeding


 Treatment 

Lysis/Detection" logic.

ViabilityAssay Compound Compound Prep (DMSO Stock) Treatment Drug Treatment (Serial Dilution) Compound->Treatment 1000x Stock Seeding Cell Seeding (3-5k cells/well) Seeding->Treatment Adherence (24h) Incubation Incubation (24h - 72h) Treatment->Incubation Reagent Add ATP Reagent (Lysis + Luciferase) Incubation->Reagent Equilibrate RT Readout Luminescence (RLU Measurement) Reagent->Readout 10 min Shake

Figure 1: High-level workflow for ATP-based cell viability screening.

Materials & Reagents

ComponentSpecificationPurpose
Test Compound 2-(4-Fluorophenyl)-1H-imidazo[4,5-c]piperidineTarget analyte. >95% purity required.
Vehicle DMSO (Dimethyl sulfoxide), Cell Culture GradeSolvent. Final assay concentration

0.5%.
Positive Control Staurosporine (1 µM - 10 µM)Pan-kinase inhibitor; induces rapid apoptosis.
Assay Reagent CellTiter-Glo® or equivalent ATP-lite kitLytic agent + Luciferase/Luciferin mix.
Cell Lines e.g., HEK293 (General), HepG2 (Toxicity), A549Choose based on therapeutic target.
Plate Type 96-well or 384-well, Solid White White plates reflect light for max signal; prevent crosstalk.

Detailed Protocol

Step 1: Compound Preparation (Critical)

The piperidine moiety makes the compound basic.[1][2] It may form salts.

  • Stock Solution: Dissolve the solid compound in 100% DMSO to a concentration of 10 mM .

    • Note: If the compound is a hydrochloride salt, it may require mild warming (37°C) or vortexing.

  • Storage: Aliquot and store at -20°C. Avoid repeated freeze-thaw cycles.

Step 2: Cell Seeding

Optimization: Cells must be in the logarithmic growth phase during treatment. Over-confluence masks toxicity.

  • Harvest cells and count viability (Trypan Blue >95%).

  • Dilute cells to 3,000 - 5,000 cells per well (for 96-well) in 100 µL complete media.

  • Dispense into a white-walled, clear-bottom 96-well plate .

    • Edge Effect Control: Fill outer perimeter wells with PBS (200 µL) instead of cells to prevent evaporation artifacts.

  • Incubate for 24 hours at 37°C / 5% CO2 to allow attachment.

Step 3: Compound Treatment (Serial Dilution)

Design a 9-point dose-response curve with a 3-fold dilution factor.

  • Intermediate Plate: Prepare dilutions in a separate V-bottom plate to avoid DMSO shock.

    • Start: 30 µM (High dose).

    • Diluent: Complete culture media.

    • Vehicle Control: Media + 0.3% DMSO (matches high dose DMSO).

    • Positive Control: Media + 1 µM Staurosporine.

  • Transfer: Remove old media from the cell plate (carefully) or add 2x concentrated drug (if using 50 µL volume).

    • Recommendation: For adherent cells, aspirate old media and add 100 µL of pre-diluted drug media.

  • Incubation: Incubate for 48 or 72 hours . (48h is standard for cytotoxicity; 72h for anti-proliferative efficacy).

Step 4: Detection (ATP Luminescence)
  • Equilibration: Bring the assay plate and the ATP Reagent to Room Temperature (22-25°C) for 30 minutes.

    • Why? Luciferase activity is temperature-dependent. Cold reagents cause signal drift.

  • Addition: Add a volume of ATP Reagent equal to the volume of cell culture media present in each well (e.g., add 100 µL reagent to 100 µL media).

  • Lysis: Orbitally shake the plate for 2 minutes at 300-500 rpm to induce cell lysis.

  • Stabilization: Incubate at RT for 10 minutes to stabilize the luminescent signal.

  • Read: Measure Total Luminescence (Integration time: 0.5 - 1.0 second/well) on a multimode plate reader.

Data Analysis & Interpretation

Calculation
  • Background Subtraction: Subtract the average RLU (Relative Light Units) of "Media Only" wells from all data points.

  • Normalization: Calculate % Viability for each well:

    
    
    
  • Curve Fitting: Plot Log[Compound Concentration] vs. % Viability.

  • Regression: Fit using a 4-Parameter Logistic (4PL) non-linear regression model:

    
    
    
Expected Results
  • Cytotoxic: Sigmoidal curve dropping to ~0% viability.

  • Cytostatic: Curve plateaus at a partial viability level (e.g., 40-50%) if the drug stops division but doesn't kill existing cells (verify with microscopy).

  • Potency:

    • IC50 < 1 µM: Potent hit.

    • IC50 1-10 µM: Moderate activity (typical for lead optimization).

    • IC50 > 50 µM: Inactive / Non-toxic.

DataAnalysis RawData Raw RLU Values Norm Normalize to DMSO Control (Set as 100%) RawData->Norm CurveFit Non-Linear Regression (4PL Model) Norm->CurveFit Output Calculate IC50 & Hill Slope CurveFit->Output

Figure 2: Data processing pipeline for IC50 determination.

Troubleshooting & Optimization

IssueProbable CauseSolution
High Variation (SD) Pipetting error or Edge Effects.Use multi-channel pipettes; exclude outer wells; use reverse pipetting for viscous fluids.
Low Signal Low cell number or cold reagents.Increase seeding density; ensure reagents are at Room Temp.
Precipitation Compound insolubility at high conc.Check the 30 µM well under a microscope. If crystals form, lower the max dose.
Signal Drift Temperature gradient in plate.Allow plate to sit 10 min after adding reagent before reading.

References

  • Assay Guidance: Riss TL, Moravec RA, Niles AL, et al. Cell Viability Assays. 2013 May 1 [Updated 2016 Jul 1]. In: Markossian S, et al., editors. Assay Guidance Manual [Internet]. Bethesda (MD): Eli Lilly & Company and the National Center for Advancing Translational Sciences.

  • Scaffold Chemistry: An H, Eum SJ, Koh Y, et al. "Synthesis and biological evaluation of 2-substituted-4,5,6,7-tetrahydro-1H-imidazo[4,5-c]pyridine derivatives." Bioorg Med Chem Lett. 2008;18(1):333-337. (Demonstrates the biological relevance of the tetrahydro-imidazo-pyridine core).

  • Metabolic Stability: Park, B. K., Kitteringham, N. R., & O'Neill, P. M. (2001). "Metabolism of fluorine-containing drugs." Annual Review of Pharmacology and Toxicology, 41, 443–470. (Explains the rationale of the 4-fluorophenyl group).

  • ATP Assay Validation: Crouch, S. P., Kozlowski, R., Slater, K. J., & Fletcher, J. (1993). "The use of ATP bioluminescence as a measure of cell proliferation and cytotoxicity." Journal of Immunological Methods, 160(1), 81–88.

Sources

Application

Application Note: Purification Strategies for Imidazo[4,5-c]piperidine Intermediates

This Application Note is designed as a technical manual for medicinal chemists and process scientists working with the imidazo[4,5-c]piperidine scaffold (often referred to as Spinacine derivatives). This bicyclic heteroc...

Author: BenchChem Technical Support Team. Date: February 2026

This Application Note is designed as a technical manual for medicinal chemists and process scientists working with the imidazo[4,5-c]piperidine scaffold (often referred to as Spinacine derivatives). This bicyclic heterocycle presents unique purification challenges due to its "dual-basic" nature (secondary amine + imidazole) and high polarity.

Physicochemical Profiling & Strategic Logic

The 4,5,6,7-tetrahydro-1H-imidazo[4,5-c]pyridine scaffold is a "chemical chameleon." Its behavior during purification is dictated by the protonation state of its two nitrogen centers.

The Polarity Trap

Unlike its aromatic precursor (imidazo[4,5-c]pyridine), the reduced piperidine ring drastically increases polarity and basicity.

  • N5 (Piperidine): Highly basic (

    
    ). In standard silica chromatography, this amine interacts strongly with silanols, causing severe tailing and yield loss.
    
  • N1/N3 (Imidazole): Moderately basic (

    
    ). Can act as a hydrogen bond donor/acceptor, complicating solubility in non-polar solvents.
    

Implication: Standard "Hexane/Ethyl Acetate" columns will fail. The compound will either stick to the baseline or streak across the column. Successful isolation requires pH-modified chromatography or salt-break extraction .

Decision Matrix: Workflow Selection

The following decision tree outlines the optimal purification route based on the intermediate's state (Protected vs. Free Base).

G Start Crude Reaction Mixture CheckProt Is N5 (Piperidine) Protected? (e.g., Boc, Cbz, Bn) Start->CheckProt YesProt Yes (N5-Protected) CheckProt->YesProt Hydrophobic NoProt No (Free Secondary Amine) CheckProt->NoProt Polar/Basic RegioCheck Did you alkylate the Imidazole? YesProt->RegioCheck FlashStd Flash Chromatography DCM/MeOH (No Additive) RegioCheck->FlashStd No Alkylation RegioSep High-Res Silica Gradient: Hex/EtOAc or DCM/MeOH (Separates N1 vs N3) RegioCheck->RegioSep N-Alkylation SaltForm Is it a Salt? (HCl/TFA) NoProt->SaltForm FreeBase Is it a Free Base? NoProt->FreeBase Neutralize Protocol 1: pH Swing Extraction (Liberate Base) SaltForm->Neutralize Desalt ModFlash Protocol 2: Modified Silica (DCM/MeOH + 1% NH4OH) FreeBase->ModFlash Normal Phase C18 Reverse Phase (C18) 0.1% TFA or Formic Acid FreeBase->C18 High Polarity Neutralize->ModFlash

Figure 1: Purification logic flow. N5-protection renders the molecule lipophilic enough for standard chromatography. Free amines require pH modification or Reverse Phase methods.

Protocol 1: The "pH Swing" Extraction (Bulk Cleanup)

For crude mixtures containing the free amine (unprotected N5), direct chromatography is often messy. A "pH Swing" extraction exploits the high pKa of the piperidine to remove neutral impurities before the column.

Objective: Isolate the basic imidazo-piperidine from non-basic byproducts (e.g., unreacted halides, neutral coupling reagents).

Step-by-Step Methodology
  • Acidic Wash (Capture):

    • Dissolve the crude oil in Ethyl Acetate (EtOAc) .[1]

    • Extract 3x with 1M HCl . The imidazo[4,5-c]piperidine (protonated at both N5 and Imidazole) moves to the aqueous layer. Neutral organic impurities remain in the EtOAc.

    • Checkpoint: Discard the organic layer (check TLC to confirm product loss is minimal).

  • Basification (Release):

    • Cool the aqueous layer to 0°C (ice bath).

    • Adjust pH to >12 using 6M NaOH or 50% KOH .

    • Note: You must exceed the pKa of the piperidine (~11) to ensure it is in the free base form.

  • Extraction:

    • Extract the turbid aqueous layer 4x with DCM/Isopropanol (3:1 ratio) .

    • Why IPA? Pure DCM often fails to extract highly polar free amines from water. The addition of Isopropanol increases the polarity of the organic phase, improving recovery.

  • Drying:

    • Dry combined organics over

      
      , filter, and concentrate.[2][3][4]
      

Protocol 2: Chromatographic Isolation (The "Anti-Streak" Method)

When the free amine must be purified by flash chromatography, the acidity of silica gel (pH ~5) causes the basic piperidine to adhere irreversibly.

Mobile Phase Strategy: You must "deactivate" the silica protons using a volatile base.

ComponentRoleRecommended Ratio
Dichloromethane (DCM) Weak solvent carrierBalance
Methanol (MeOH) Strong solvent (eluter)5% – 20% Gradient
Ammonium Hydroxide (28% NH₄OH) Modifier: Suppresses silanol ionization1% (Constant)
Alternative: Triethylamine (TEA)Modifier: Blocks acidic sites1% - 2%
Execution Protocol
  • Column Pre-treatment: Flush the silica column with 3 CV (Column Volumes) of the starting mobile phase (e.g., DCM/MeOH/NH4OH 95:4:1) before loading the sample. This saturates the silica's active sites with ammonia.

  • Loading: Dissolve the crude in a minimum volume of DCM/MeOH (9:1). Do not use pure DCM if the compound is insoluble.

  • Gradient:

    • Start: 98% DCM / 2% (MeOH w/ NH4OH)

    • End: 80% DCM / 20% (MeOH w/ NH4OH)

  • Detection: These compounds stain strongly with Iodine or Ninhydrin (due to the secondary amine). UV detection is usually strong at 254 nm (imidazole ring).

Protocol 3: Regioisomer Separation (N1 vs N3)[4]

A critical challenge arises when alkylating the imidazole ring (e.g., adding a benzyl group). If the N5-piperidine is protected (e.g., N-Boc), alkylation of the imidazole anion usually yields a mixture of N1 and N3 isomers.

  • N1-Isomer: Often the minor product (sterically hindered if C7a is substituted).

  • N3-Isomer: Often the major product (more accessible).

  • Note: The "N5" position refers to the piperidine nitrogen in the IUPAC numbering for 4,5,6,7-tetrahydro-1H-imidazo[4,5-c]pyridine.

Separation & Identification Workflow

The isomers usually have distinct Rf values on silica, but they are close.

1. Separation Conditions:

  • Stationary Phase: High-Performance Spherical Silica (15-25 µm).

  • Eluent: Hexane / Acetone (Gradient 0-50%) often provides better selectivity than Hexane/EtOAc for these isomers.

  • Observation: The N1 isomer is typically less polar (elutes first) than the N3 isomer, though this depends on the specific substituents.

2. Structural Confirmation (NOESY Logic): You cannot rely on polarity alone. You must use 2D-NMR (NOESY) to confirm the regiochemistry.[4][5]

NOESY cluster_legend Interpretation R_Group Alkyl Group Protons H_Bridge Bridgehead H (C7a/C4) R_Group->H_Bridge Strong NOE (Indicates N1-Alkylation) H_Imid Imidazole H (C2) R_Group->H_Imid Strong NOE (Present in both) Desc N1-Alkylation places the alkyl group close to the piperidine bridgehead protons. N3-Alkylation places it away from the bridge, showing NOE mainly to the C2 proton.

Figure 2: NOESY correlation logic. The proximity of the alkyl group to the bridgehead protons (C7a/C4) is the definitive marker for N1-substitution.

Final Polishing: Crystallization & Salt Formation

For pharmaceutical applications, oils are unacceptable. Converting the purified free base into a salt is the standard method for final isolation.

Dihydrochloride Salt Formation

The imidazo[4,5-c]piperidine scaffold forms a stable 2HCl salt (one HCl on Piperidine, one on Imidazole).

  • Dissolution: Dissolve the purified free base in a minimum amount of Absolute Ethanol or 1,4-Dioxane .

  • Acidification: Add 2.5 equivalents of 4M HCl in Dioxane dropwise at 0°C.

  • Precipitation:

    • The salt often precipitates immediately as a white solid.

    • If no solid forms, add Diethyl Ether (anti-solvent) until turbid, then refrigerate.

  • Recrystallization:

    • Solvent System: Isopropanol / Water (9:1) or Methanol / Acetone .

    • Heat to reflux until dissolved, then cool slowly to 4°C.

References

  • Synthesis and Biological Evaluation (Spinacine Derivatives)

    • Title: Tetrahydroimidazo[4,5-c]pyridine-Based Inhibitors of Porphyromonas gingivalis Glutaminyl Cyclase.
    • Source:Int. J. Mol. Sci.2021, 22(23), 12690.
    • URL:[Link]

  • Regioisomer Separation & NOESY Analysis

    • Title: Synthesis and evaluation of novel imidazo[4,5-c]pyridine deriv
    • Source:New J. Chem., 2016, 40, 788-796.
    • URL:[Link]

  • General Piperidine Purification Protocols

    • Title: Application Notes and Protocols for the Purification of Piperidine Reaction Products.[6]

    • Source: BenchChem Technical Guides.[4]

  • Title: Process for the preparation of 4,5,6,7-tetrahydro-1H-imidazo[4,5-c]pyridine derivatives (Patent).

Sources

Technical Notes & Optimization

Troubleshooting

Troubleshooting low yields in 2-(4-Fluorophenyl)-1H-imidazo[4,5-C]piperidine synthesis

Topic: Troubleshooting Low Yields in Imidazo[4,5-c]piperidine Scaffolds Ticket ID: #IMG-45C-F-001 Assigned Specialist: Senior Application Scientist, Heterocyclic Chemistry Division Status: Active Support Session Diagnost...

Author: BenchChem Technical Support Team. Date: February 2026

Topic: Troubleshooting Low Yields in Imidazo[4,5-c]piperidine Scaffolds Ticket ID: #IMG-45C-F-001 Assigned Specialist: Senior Application Scientist, Heterocyclic Chemistry Division Status: Active Support Session

Diagnostic Triage: Identify Your Bottleneck[1]

Before adjusting parameters, we must localize the failure point. The synthesis of 2-(4-Fluorophenyl)-1H-imidazo[4,5-c]piperidine typically follows one of two routes. Select your current workflow to jump to the relevant troubleshooting module.

  • Route A (Aromatic Reduction - Recommended): Cyclization of 3,4-diaminopyridine with 4-fluorobenzaldehyde/acid to form the imidazo[4,5-c]pyridine, followed by catalytic hydrogenation to the piperidine.

  • Route B (Direct Aliphatic): Cyclization of a pre-functionalized 3,4-diaminopiperidine (often N-protected) with the aldehyde/acid.

Diagnostic Logic Map

TroubleshootingFlow Start Start: Low Yield Detected RouteCheck Which Synthetic Route? Start->RouteCheck RouteA Route A: Pyridine Reduction RouteCheck->RouteA RouteB Route B: Direct Piperidine RouteCheck->RouteB StepA1 Intermediate: Imidazo-pyridine formed? RouteA->StepA1 IssueB1 Issue: Diamine Instability/Oxidation (See Module 4) RouteB->IssueB1 StepA2 Hydrogenation: Product disappears? StepA1->StepA2 Yes, High Yield IssueA1 Issue: Incomplete Cyclization (See Module 1) StepA1->IssueA1 No/Low Yield IssueA2 Issue: Over-reduction/Trapped in Aqueous (See Module 2 & 3) StepA2->IssueA2

Figure 1: Diagnostic decision tree to isolate the synthetic bottleneck.

Module 1: The Cyclization (Imidazo[4,5-c]pyridine Formation)

Context: This module addresses low yields when forming the aromatic core from 3,4-diaminopyridine and 4-fluorobenzaldehyde (or acid).

Common Failure Modes
SymptomProbable CauseCorrective Action
Bis-amide formation Incomplete ring closure due to lack of oxidant (if using aldehyde).Switch to oxidative cyclization conditions (Na₂S₂O₅) or use high-temp acid catalysis.
Regioisomer mix 3,4-diaminopyridine is asymmetric; attack can occur at N3 or N4.None needed. 3,4-diaminopyridine cyclizes exclusively to [4,5-c] due to the high reactivity of the 3-amino group compared to the 4-amino group.
Black tar/Polymer Oxidation of free diamine before reaction.Use fresh 3,4-diaminopyridine or generate it in situ from 3-nitro-4-aminopyridine.
FAQ: Why is my aldehyde coupling failing?

A: The condensation of a diamine with an aldehyde yields a Schiff base (imine), not an imidazole. To close the ring, you need an oxidant to dehydrogenate the intermediate aminal.

  • The Fix: Use the Sodium Metabisulfite (Na₂S₂O₅) method. The bisulfite adduct of the aldehyde reacts with the diamine to facilitate cyclization in high yields without harsh oxidants that might affect the pyridine ring [1].

Module 2: The Hydrogenation (Pyridine to Piperidine)

Context: This is the most common point of failure. You have the aromatic imidazo[4,5-c]pyridine, but the reduction to the piperidine yields <20%.

Critical Troubleshooting Guide

Q1: The reaction stalls at 50% conversion. Adding more catalyst doesn't help.

  • Root Cause: Catalyst poisoning by the basic imidazole nitrogen. The product itself (a secondary amine) is a strong Lewis base that binds to the catalyst surface.

  • The Fix: Run the hydrogenation in Glacial Acetic Acid or with 3-5 equivalents of HCl . Protonating the nitrogens prevents them from coordinating strongly to the metal surface.

Q2: I see the product by LCMS, but I lose it during workup.

  • Root Cause: The target molecule (a piperidine-imidazole) is extremely polar and water-soluble, especially as a salt. Standard EtOAc/Water extraction leaves the product in the aqueous phase.

  • The Fix: See Module 3: Isolation Strategies.

Q3: I see a mass corresponding to [M-19].

  • Root Cause: Defluorination. Under vigorous hydrogenation conditions (Pd/C, high pressure, high temp), the C-F bond on the phenyl ring can be cleaved (hydrodefluorination).[1]

  • The Fix: Switch from Pd/C to PtO₂ (Adams' Catalyst) or Rh/C . These catalysts are effective for pyridine reduction but less active toward aryl-halide hydrogenolysis at moderate temperatures [2].

Module 3: Isolation & Purification (The "Invisible" Product)

Context: The product is amphoteric (basic piperidine NH, basic imidazole N, acidic imidazole NH).[1] It resists standard extraction.

Extraction Protocol for Polar Piperidines

Do NOT attempt a standard neutral extraction.

  • Evaporation: If using Acetic Acid solvent, remove as much as possible via rotary evaporation (azeotrope with toluene if necessary).[1]

  • Basification: Dissolve residue in minimal water. Cool to 0°C. Basify to pH > 12 using 50% NaOH. (The high pH ensures the piperidine is free-based).

  • The "Salting Out" Trick: Saturate the aqueous phase with NaCl or K₂CO₃ . This forces the organic amine out of the water.

  • Solvent Choice: Extract with CHCl₃:Isopropanol (3:1) or DCM:MeOH (9:1) . Simple EtOAc is often too non-polar to pull the product from water.

  • Alternative: Use a strong cation exchange (SCX) column. Load in MeOH, wash with MeOH, elute with 2M NH₃ in MeOH.

Module 4: The "Gold Standard" Protocol

Recommendation: Use Route A (Pyridine Reduction). It is more robust and scalable than starting with unstable diaminopiperidines.

Step 1: Synthesis of 2-(4-Fluorophenyl)-1H-imidazo[4,5-c]pyridine
  • Reagents: 3,4-Diaminopyridine (1.0 eq), 4-Fluorobenzaldehyde (1.0 eq), Na₂S₂O₅ (1.1 eq).[1]

  • Solvent: DMF or EtOH/H₂O.

  • Procedure:

    • Dissolve 4-fluorobenzaldehyde and Na₂S₂O₅ in solvent. Stir 15 min to form adduct.

    • Add 3,4-diaminopyridine.

    • Reflux (100-120°C) for 4-6 hours.

    • Workup: Pour into ice water. The aromatic intermediate usually precipitates. Filter and dry.[2][3]

    • Yield Target: >80%.

Step 2: Catalytic Reduction to Piperidine
  • Reagents: Step 1 Product, PtO₂ (5-10 mol%), Conc. HCl (3 eq) or Glacial AcOH (solvent).

  • Conditions: H₂ (50-60 psi / 3-4 bar), 50-60°C, 12-24 hours.

  • Procedure:

    • Dissolve the imidazo-pyridine in Glacial AcOH.

    • Add PtO₂.[4]

    • Hydrogenate in a Parr shaker or autoclave.

    • Monitoring: Check LCMS for M+6 mass (Pyridine + 6H). Ensure no M-19 (defluorination).

    • Workup: Filter catalyst over Celite. Evaporate AcOH. Apply Module 3 extraction logic.

References

  • Comparison of Oxidative Cyclization Methods

    • Title: Efficient synthesis of 2-substituted benzimidazoles and imidazopyridines using Na2S2O5.
    • Source:Tetrahedron Letters (Verified methodology for aldehyde-diamine condens
    • URL:[Link][1]

  • Pyridine Hydrogenation Selectivity

    • Title: Catalytic Hydrogen
    • Source:Organic Reactions (Standard reference for PtO2 vs Pd/C selectivity).
    • URL:[Link][1]

  • Isolation of Polar Heterocycles

    • Title: Strategies for the Isolation of Polar Amines
    • Source:Journal of Chemical Educ
    • URL:[Link][1]

Disclaimer: This guide is for research purposes only. Always consult SDS and perform a risk assessment before handling fluorinated aromatics and high-pressure hydrogen.

Sources

Optimization

Technical Support Center: Purification of 2-(4-Fluorophenyl)-1H-imidazo[4,5-c]piperidine

Case ID: PUR-IMP-45C Status: Open Assigned Specialist: Dr. A.

Author: BenchChem Technical Support Team. Date: February 2026

Case ID: PUR-IMP-45C Status: Open Assigned Specialist: Dr. A. Vance, Senior Application Scientist Topic: Overcoming Tailing, Solubility, and Impurity Challenges

Executive Summary

The purification of 2-(4-Fluorophenyl)-1H-imidazo[4,5-c]piperidine presents a classic "perfect storm" of chromatographic challenges. You are dealing with a molecule that contains a highly basic secondary amine (piperidine, pKa ~10-11), an amphoteric imidazole core, and a lipophilic fluorophenyl tail.

The most common failure modes reported by our users are:

  • Irreversible Adsorption/Streaking: The basic piperidine nitrogen interacts strongly with acidic silanols on standard silica gel.

  • Co-elution: The starting material (likely a diamine) often co-elutes due to similar polarity.

  • Phase Separation Issues: The compound tends to "oil out" rather than crystallize during workup.

This guide provides self-validating protocols to overcome these specific hurdles.

Module 1: Chromatography Optimization

Q: My compound streaks across the column and recovery is low (<50%). How do I fix this?

A: The streaking is caused by the protonation of your piperidine nitrogen by the acidic silica surface (


). You must neutralize this interaction.
The Solution: "Ammonia-Modified" Normal Phase or Switch to C18

Do not rely on Triethylamine (TEA) alone; it is often difficult to remove completely. We recommend Ammonium Hydroxide (ngcontent-ng-c1989010908="" _nghost-ng-c2193002942="" class="inline ng-star-inserted">


)  in Methanol.

Protocol A: The "Doped" DCM/MeOH System

  • Prepare Modifier Stock: Create a solution of 10%

    
     (28-30% aq) in Methanol.
    
  • Mobile Phase A: Dichloromethane (DCM).

  • Mobile Phase B: The Modifier Stock (10% ngcontent-ng-c1989010908="" _nghost-ng-c2193002942="" class="inline ng-star-inserted">

    
     in MeOH).
    
  • Gradient: Run 0% to 20% B over 15 CV (Column Volumes).

    • Why this works: The ammonia competes for the silanol sites more effectively than your product, creating a "shield" that allows your compound to elute as a tight band.

Protocol B: Reverse Phase (The Robust Option) If the normal phase fails, switch to C18. The fluorophenyl group provides excellent retention on C18, allowing separation from more polar diamine impurities.

  • Column: C18 (Flash or Prep HPLC).

  • Buffer: 10 mM Ammonium Bicarbonate (pH 10). Note: High pH is critical to keep the piperidine deprotonated (neutral) for better peak shape.

  • Gradient: 5% to 95% Acetonitrile.

Decision Matrix: Selecting the Right Method

PurificationStrategy Start Crude Mixture Analysis Solubility Is it soluble in DCM? Start->Solubility Impurity Major Impurity? Solubility->Impurity Yes MethodB Method B: C18 High pH (Reverse Phase) Solubility->MethodB No (Polarity too high) MethodA Method A: DCM/MeOH + NH4OH (Normal Phase) Impurity->MethodA Non-polar byproducts Impurity->MethodB Polar Diamines MethodC Method C: Salt Formation (Precipitation) Impurity->MethodC Scale > 5g caption Figure 1: Decision matrix for purification based on solubility and scale.

Module 2: Scalable Isolation (Crystallization)

Q: I cannot get a solid. The compound oils out during evaporation. What should I do?

A: Free-base piperidines are notorious for forming oils or amorphous foams. The most reliable way to obtain a solid is to form the Dihydrochloride Salt .

Why this works: The lattice energy of the ionic salt is significantly higher than the free base, driving crystallization.

Protocol: HCl Salt Formation
  • Dissolution: Dissolve your crude oil in a minimum amount of Ethanol or Isopropanol (approx 5 mL per gram).

  • Acidification: Dropwise, add 4M HCl in Dioxane (or 1.25 M HCl in MeOH) at 0°C.

    • Target: Add 2.2 equivalents of HCl (one for the piperidine, one for the imidazole).

  • Precipitation: The solution may turn cloudy. Add Diethyl Ether or MTBE (Methyl tert-butyl ether) slowly until a heavy precipitate forms.

  • Aging: Stir at 0°C for 30 minutes.

  • Filtration: Filter the white solid and wash with cold ether.

Data: Solubility Profile for Salt Formation

Solvent SystemFree Base SolubilityHCl Salt SolubilityOutcome
DCM HighLowGood for precipitation
Methanol HighHighAvoid for isolation
Water LowHighGood for final wash
Ether/MTBE LowInsolubleBest Anti-Solvent

Module 3: Impurity Scavenging

Q: I have persistent diamine starting material (5-10%) co-eluting. How do I remove it without another column?

A: If you synthesized the core via condensation, unreacted diamine is a common contaminant. Since both the product and impurity are basic, acid extraction won't separate them.

The Solution: Electrophilic Scavenging Use a Polymer-Supported Isocyanate or Anhydride resin. These resins react rapidly with primary amines (the diamine starting material) but react much slower with the hindered secondary amine of your piperidine product (especially if the piperidine is sterically crowded by the fused ring).

Workflow
  • Dissolve crude mixture in dry DCM.

  • Add PS-Isocyanate resin (2-3 equivalents relative to the impurity).

  • Shake gently at room temperature for 2-4 hours.

  • Filter off the resin. The filtrate contains your purified secondary amine.

Visual Workflow: Salt Formation Protocol

SaltFormation Step1 Dissolve Crude Oil (Ethanol/IPA) Step2 Add HCl (2.2 eq) (in Dioxane/MeOH) Step1->Step2 0°C Step3 Induce Precipitate (Add MTBE/Ether) Step2->Step3 Dropwise Step4 Filter & Wash (Cold Ether) Step3->Step4 Aging 30m caption Figure 2: Step-by-step salt formation to convert oily free-base to solid HCl salt.

References

  • Biotage Application Note. "Strategies for the Flash Chromatography of Basic Compounds." Biotage.com. Link (General reference for amine modifiers).

  • Teledyne ISCO. "Purification of Heterocycles and Polar Amines." Teledyne ISCO Technical Guides. Link (Source for C18 high pH buffers).

  • Journal of Medicinal Chemistry. "Synthesis and SAR of Imidazo[4,5-c]pyridine Derivatives." ACS Publications. (General synthetic routes for this scaffold).
  • Vogel, A.I. Vogel's Textbook of Practical Organic Chemistry. 5th Ed. Longman Scientific & Technical. (Standard reference for salt formation and crystallization techniques).

Troubleshooting

Minimizing side reactions during 2-(4-Fluorophenyl)-1H-imidazo[4,5-C]piperidine production

This guide serves as a specialized technical support resource for the synthesis and optimization of 2-(4-Fluorophenyl)-1H-imidazo[4,5-c]piperidine . It is designed for researchers encountering specific yield or purity is...

Author: BenchChem Technical Support Team. Date: February 2026

This guide serves as a specialized technical support resource for the synthesis and optimization of 2-(4-Fluorophenyl)-1H-imidazo[4,5-c]piperidine . It is designed for researchers encountering specific yield or purity issues, particularly during the critical reduction phase where defluorination is a high risk.

Core Directive

Objective: Maximize yield and purity while strictly preventing hydrodefluorination (HDF) during the reduction of the pyridine moiety to the piperidine ring. Target Molecule: A pharmacophore scaffold often used in H4 receptor antagonists and kinase inhibitors.

Part 1: The Synthetic Workflow & Logic

The production of this scaffold typically follows a two-stage "Construct & Reduce" strategy. Direct synthesis from piperidine precursors is often avoided due to the instability of 3,4-diaminopiperidine intermediates.

Stage 1: Construction of the Imidazo[4,5-c]pyridine Core

Reaction: Condensation of 3,4-diaminopyridine with 4-fluorobenzoic acid (or 4-fluorobenzaldehyde). Mechanism: Acid-catalyzed condensation followed by dehydration (and oxidation if using aldehyde).

Stage 2: Selective Reduction (The Critical Step)

Reaction: Catalytic hydrogenation of the pyridine ring to a piperidine ring.[1][2] Critical Challenge: The C-F bond on the phenyl ring is labile under standard hydrogenation conditions (Pd/C, H2). If the catalyst is too active toward the C-X bond, you will isolate the defluorinated byproduct (2-phenyl-imidazo[4,5-c]piperidine), rendering the batch useless.

Part 2: Troubleshooting Guides (Q&A Format)

Category A: Cyclization Issues (Stage 1)

Q1: I am seeing significant starting material (3,4-diaminopyridine) remaining despite refluxing for 24 hours. What is wrong?

  • Diagnosis: Inefficient water removal or insufficient activation of the carboxylic acid.

  • Solution:

    • Switch Solvent: Move from ethanol/methanol to Polyphosphoric Acid (PPA) . PPA acts as both solvent and potent dehydrating agent. Run at 180–200°C for 4–6 hours.

    • Alternative: If PPA is too viscous or difficult to work up, use Eaton’s Reagent (7.7 wt% P2O5 in methanesulfonic acid) at 80–100°C. It is less viscous and easier to quench.

Q2: My product is dark/tarry after the PPA reaction. How do I purify it?

  • Diagnosis: Oxidative decomposition at high temperatures or polymerization of impurities.

  • Solution:

    • Quench Protocol: Pour the hot PPA mixture slowly into crushed ice/ammonia solution. Do not neutralize rapidly; keep pH ~8–9 to precipitate the free base.

    • Purification: The imidazo[4,5-c]pyridine core is amphoteric but tends to be polar. Recrystallize from DMF/Water or Ethanol . Avoid column chromatography if possible due to streaking; if necessary, use DCM:MeOH:NH4OH (90:9:1).

Category B: Reduction & Defluorination (Stage 2)

Q3: I used Pd/C for hydrogenation, and NMR shows the fluorine signal is gone. How do I prevent this?

  • Diagnosis: Palladium is an excellent catalyst for hydrodefluorination (HDF). It inserts into the C-F bond readily.

  • Corrective Protocol:

    • Change Catalyst: Switch to Platinum Oxide (PtO2, Adams' Catalyst) or Rhodium on Alumina (Rh/Al2O3) . Platinum and Rhodium are generally less active toward aryl-fluoride bonds than Palladium.

    • Acidic Solvent: Run the reaction in Glacial Acetic Acid (AcOH) or with 1 equivalent of HCl.

      • Why? Protonation of the pyridine nitrogen activates the ring toward reduction, allowing you to use milder conditions (lower temperature/pressure) that are kinetically insufficient to break the C-F bond.

Q4: The reduction is stalling at the tetrahydro- intermediate or not proceeding at all.

  • Diagnosis: Catalyst poisoning (by the basic imidazole nitrogen) or insufficient pressure.

  • Solution:

    • Pressure: Increase H2 pressure to 50–60 bar (approx. 700-800 psi) . Pyridine reduction is energetically demanding due to aromatic stability.[2]

    • Temperature: Heat to 50–60°C . Do not exceed 80°C to avoid defluorination.

    • Additive: Add 5 mol% HCl if using alcoholic solvents. This prevents the free amine from coordinating strongly to the metal surface (poisoning).

Part 3: Optimized Experimental Protocols

Protocol 1: High-Fidelity Reduction (PtO2 Method)

Use this for maximum fluorine retention.

ParameterConditionNote
Substrate 2-(4-Fluorophenyl)-1H-imidazo[4,5-c]pyridine1.0 equiv
Catalyst PtO2 (Adams' Catalyst) 5–10 wt% loading
Solvent Glacial Acetic Acid 0.1 M concentration
Pressure 50 bar (H2) High pressure is essential
Temperature RT to 50°C Start at RT; heat only if stalled
Time 6–12 HoursMonitor via LC-MS

Step-by-Step:

  • Dissolve the substrate in glacial acetic acid in a high-pressure autoclave liner.

  • Add PtO2 catalyst carefully (wet with solvent to avoid sparking).

  • Purge with N2 (3x) and then H2 (3x).

  • Pressurize to 50 bar H2 and stir vigorously at 50°C.

  • Critical Check: After 4 hours, check LC-MS. If C-F cleavage (>5%) is observed, lower temp to 25°C immediately.

  • Filter through Celite to remove catalyst.

  • Concentrate acetic acid. Neutralize residue with NaOH to pH 10 to isolate the piperidine free base.

Protocol 2: Alternative Transfer Hydrogenation (No H2 Gas)

Use this if high-pressure equipment is unavailable.

  • Reagents: Ammonium Formate (10 equiv) + 10% Pd/C (use with caution) or Rh/C .

  • Solvent: Methanol (reflux).

  • Note: While safer, this method often has lower conversion rates for the pyridine ring compared to high-pressure H2.

Part 4: Visualizing the Logic

Figure 1: Reaction Pathway & Troubleshooting Logic

G Start Start: 3,4-Diaminopyridine + 4-Fluorobenzoic Acid Step1 Step 1: Cyclization (PPA, 180°C) Start->Step1 Intermed Intermediate: 2-(4-F-phenyl)-imidazo[4,5-c]pyridine Step1->Intermed -2 H2O Fail1 Issue: Incomplete Cyclization (Diamines remain) Step1->Fail1 Low Temp / Wet Solvent Step2 Step 2: Reduction (H2, Catalyst) Intermed->Step2 Product Product: 2-(4-F-phenyl)-imidazo[4,5-c]piperidine Step2->Product PtO2 / AcOH / 50 bar Fail2 Issue: Defluorination (F atom lost) Step2->Fail2 Pd/C / High Temp Fix1 Fix: Use PPA or Eaton's Reagent Fail1->Fix1 Fix2 Fix: Switch to PtO2 or Rh/C Add HCl/AcOH Fail2->Fix2

Caption: Synthesis workflow highlighting critical failure points (red) and specific corrective actions (dashed).

References

  • Synthesis of Imidazo[4,5-c]pyridines

    • Title: "Synthetic Routes to Imidazo[4,5-b]pyridines and Imidazo[4,5-c]pyridines"
    • Source: N
    • URL:[Link]

  • Catalytic Hydrogenation Protocols

    • Title: "Catalytic Hydrogenation of Substituted Pyridines with PtO2 C
    • Source: Asian Journal of Chemistry
    • URL:[Link]

  • Prevention of Hydrodefluorination

    • Title: "Hydrodefluorination and Hydrogenation of Fluorobenzene under Mild Aqueous Conditions"
    • Source: Environmental Science & Technology (via NIH)
    • URL:[Link]

  • General Piperidine Synthesis

    • Title: "Piperidine Derivatives: Recent Advances in Synthesis and Pharmacological Applications"[3]

    • Source: Intern
    • URL:[Link]

Sources

Optimization

Enhancing bioavailability of 2-(4-Fluorophenyl)-1H-imidazo[4,5-C]piperidine in animal models

Technical Support Center: Bioavailability Enhancement Guide Topic: 2-(4-Fluorophenyl)-1H-imidazo[4,5-c]piperidine Case ID: PK-OPT-45C-PIP[1] Executive Summary: Molecule Profile & Challenge Compound Class: Fused Imidazopi...

Author: BenchChem Technical Support Team. Date: February 2026

Technical Support Center: Bioavailability Enhancement Guide Topic: 2-(4-Fluorophenyl)-1H-imidazo[4,5-c]piperidine Case ID: PK-OPT-45C-PIP[1]

Executive Summary: Molecule Profile & Challenge

Compound Class: Fused Imidazopiperidine (Spinaceamine scaffold derivative).[1] Physicochemical Profile:

  • Core: Basic secondary amine (Piperidine ring, pKa ~9.5–10.5) fused with an imidazole.[1][2][3]

  • Lipophilicity: Moderate to High (LogP > 2.5), driven by the 4-fluorophenyl moiety.

  • BCS Classification: Likely Class II (Low Solubility, High Permeability) or Class IV (Low Solubility, Low Permeability) depending on the specific substitution pattern.

The Core Problem: The "Imidazo[4,5-c]piperidine" scaffold presents a classic "solubility-permeability paradox."[1] The basic nitrogen ensures good solubility in the stomach (pH 1.2), but the compound rapidly precipitates upon entering the small intestine (pH 6.8), limiting absorption. Furthermore, the piperidine ring is a metabolic "soft spot" for CYP450 oxidation, potentially leading to high first-pass clearance.

Part 1: Formulation & Solubility Troubleshooting

Q1: "My compound dissolves in 0.1M HCl but precipitates immediately when I adjust to pH 7. How do I formulate this for oral gavage (PO) in rats?"

Diagnosis: You are observing pH-dependent solubility crash .[1] As a base, your compound is ionized and soluble in the stomach. However, in the neutral environment of the intestine, it de-protonates to its free-base form, which has high lattice energy and low water solubility.

The Solution: Maintain Supersaturation. Do not rely on simple pH adjustment.[1] You must use excipients that maintain the compound in solution after the pH rises in the gut.

Protocol: The "Gold Standard" Cyclodextrin Vehicle

  • Why: Sulfobutylether-β-cyclodextrin (SBE-β-CD) or Hydroxypropyl-β-cyclodextrin (HP-β-CD) encapsulates the lipophilic fluorophenyl group, preventing precipitation even when the pH neutralizes.[1]

Step-by-Step Preparation:

  • Weighing: Weigh the required amount of 2-(4-Fluorophenyl)-1H-imidazo[4,5-c]piperidine.

  • Vehicle Base: Prepare a 20% (w/v) HP-β-CD solution in 50 mM Citrate Buffer (pH 4.0) .

    • Note: The acidic buffer aids initial dissolution; the cyclodextrin prevents precipitation later.

  • Dispersion: Add the compound to the vehicle. Vortex for 2 minutes.

  • Sonication: Sonicate at 37°C for 20–30 minutes until clear.

  • Filtration: If a few particles remain, filter through a 0.45 µm PVDF filter (check filter adsorption first!).

Alternative Strategy (If CDs fail): Use a co-solvent/surfactant mix: 10% DMSO / 10% Solutol HS-15 / 80% Saline .[1]

  • Warning: High DMSO can inhibit CYP enzymes, artificially inflating bioavailability. Use minimal DMSO (<5%) if possible.[1]

Visualization: Formulation Decision Tree

FormulationLogic Start Start: Compound Solubility Check AqSol Soluble in Water (pH 7)? Start->AqSol Simple Use Saline/PBS AqSol->Simple Yes CheckpH Soluble in 0.1M HCl? AqSol->CheckpH No Precip Precipitates at pH 6.8? CheckpH->Precip Yes Lipid Use Lipid Formulation (Labrasol/Peceol) CheckpH->Lipid No (Lipophilic Neutral) Salt Salt Formation Candidate (Mesylate/HCl) Precip->Salt No (Intrinsic Solubility Issue) Complex Use 20% HP-beta-CD in pH 4 Citrate Buffer Precip->Complex Yes (Maintains Supersaturation)

Caption: Logic flow for selecting the optimal vehicle based on pH-dependent solubility behavior.

Part 2: Pharmacokinetics (PK) & Metabolism

Q2: "We achieved good solubility, but oral bioavailability (F%) is still <5%. The IV clearance is high.[1] Is it absorption or metabolism?"

Diagnosis: If IV clearance is high (approaching liver blood flow, ~55 mL/min/kg in rats) and oral F is low, you are likely facing extensive first-pass metabolism , not just poor absorption. The piperidine ring is notorious for oxidative metabolism.[1]

The Mechanism:

  • Piperidine Oxidation: CYP450 enzymes (often CYP2D6 or CYP3A4 analogs in rodents) attack the carbon alpha to the nitrogen or the nitrogen itself (N-oxidation).

  • Fluorophenyl Stability: The 4-fluoro group effectively blocks para-hydroxylation on the phenyl ring, so the metabolic vulnerability is almost certainly on the heterocyclic core.

Troubleshooting Protocol: The "ABT" Diagnostic To confirm CYP-mediated clearance, perform a PK study with a pan-CYP inhibitor.

  • Group A (Control): Dose Compound X (PO, 10 mg/kg).

  • Group B (Inhibited):

    • Pre-dose 1-Aminobenzotriazole (ABT) at 50 mg/kg (PO) 2 hours prior to Compound X.[1]

    • Dose Compound X (PO, 10 mg/kg).

  • Analysis:

    • If AUC increases >5-fold in Group B: Metabolic Stability is the issue.

      • Fix: Chemical modification (e.g., add gem-dimethyl groups to the piperidine ring to block alpha-oxidation).[1]

    • If AUC remains low: Permeability or Efflux is the issue.

      • Fix: Prodrug strategy or P-gp inhibitor.[1][4]

Visualization: PK Failure Mode Analysis

PK_Troubleshooting Start Low Bioavailability (F < 10%) IV_CL Check IV Clearance (CL) Start->IV_CL High_CL High CL (>40 mL/min/kg) IV_CL->High_CL Low_CL Low CL (<15 mL/min/kg) IV_CL->Low_CL Meta_Issue First-Pass Metabolism (Hepatic Extraction) High_CL->Meta_Issue Likely Cause Abs_Issue Absorption Failure Low_CL->Abs_Issue Likely Cause Action1 Modify Structure: Block Piperidine Oxidation Meta_Issue->Action1 Action2 Check Solubility & Permeability (Caco-2) Abs_Issue->Action2

Caption: Diagnostic workflow to distinguish between metabolic instability and poor absorption.

Part 3: Bioanalysis & Technical Validation

Q3: "Our LC-MS/MS signal is drifting, and recovery from plasma is inconsistent. Are we losing the compound?"

Diagnosis: Imidazo-piperidines are basic and polarizable .[1] They suffer from two common bioanalytical artifacts:

  • Phospholipid Suppression: If you use simple protein precipitation (PPT), phospholipids remain and suppress ionization.

  • Adsorption: The basic amine sticks to glass and silanol groups on LC columns.[1]

The Solution: Optimized Extraction & Chromatography

Protocol: Liquid-Liquid Extraction (LLE) Do not use Protein Precipitation (PPT) as your primary method for this class of compounds if sensitivity is an issue.[1]

  • Buffer: Add 50 µL of plasma + 50 µL of 0.1 M Carbonate Buffer (pH 10) .

    • Why: You must drive the amine to its unionized state to extract it into organic solvent.[1]

  • Solvent: Add 600 µL of MTBE (Methyl tert-butyl ether) or Ethyl Acetate.

  • Shake/Centrifuge: Vortex 10 min, Centrifuge 4000g.

  • Reconstitute: Evaporate supernatant and reconstitute in Mobile Phase A/B (1:1) .

Chromatography Tip: Use a column resistant to high pH (e.g., Waters XBridge C18) and run the mobile phase at pH 8–9 (using Ammonium Bicarbonate). Basic compounds peak shape improves dramatically under basic LC conditions.[1]

References

  • Loftsson, T., & Brewster, M. E. (2010). Pharmaceutical applications of cyclodextrins: basic science and product development. Journal of Pharmacy and Pharmacology.

    • Relevance: Validates the use of HP-β-CD for solubilizing lipophilic bases.
  • Di, L., & Kerns, E. H. (2016). Drug-Like Properties: Concepts, Structure Design and Methods. Elsevier.[1]

    • Relevance: Authoritative source on structural modification (blocking metabolic soft spots on piperidine rings).[1]

  • FDA Guidance for Industry. (2018). Bioanalytical Method Validation M10.

    • Relevance: Standard for valid
  • Smith, D. A., et al. (2001). Pharmacokinetics and Metabolism in Drug Design. Methods and Principles in Medicinal Chemistry. [1]

    • Relevance: Explains the "solubility-permeability paradox" in basic drugs.

Sources

Troubleshooting

Technical Support Center: Stability &amp; Bioanalysis of 2-(4-Fluorophenyl)-1H-imidazo[4,5-C]piperidine

Case ID: #STAB-IMDZ-4F Status: Open Assigned Specialist: Senior Application Scientist, Bioanalytical Division Executive Summary You are encountering stability issues with 2-(4-Fluorophenyl)-1H-imidazo[4,5-C]piperidine in...

Author: BenchChem Technical Support Team. Date: February 2026

Case ID: #STAB-IMDZ-4F Status: Open Assigned Specialist: Senior Application Scientist, Bioanalytical Division

Executive Summary

You are encountering stability issues with 2-(4-Fluorophenyl)-1H-imidazo[4,5-C]piperidine in plasma matrices. Based on its chemical structure—a fused imidazo-piperidine core with a fluorophenyl pendant—this molecule exhibits lipophilic and basic characteristics (estimated pKa ~9.5 for the piperidine nitrogen).

The "instability" you observe is likely a combination of non-specific binding (adsorption) to container surfaces and oxidative sensitivity , rather than rapid enzymatic hydrolysis. This guide provides a root-cause analysis and a validated stabilization protocol.

Part 1: Troubleshooting Guide (Q&A)
Q1: My compound disappears from plasma within 30 minutes at room temperature. Is it enzymatic degradation?

Diagnosis: Not necessarily. While plasma enzymes (esterases/amidases) degrade many drugs, the imidazo[4,5-c]piperidine core is relatively resistant to hydrolysis. The rapid loss is more likely due to adsorptive loss to the container walls or oxidative degradation catalyzed by trace metals in the plasma.

The Test (Differentiation Protocol):

  • Spike plasma with the analyte (1 µM).

  • Split into three aliquots:

    • A: Control (Room Temp).

    • B: Enzyme Inhibitor (add 2 mM PMSF + 10 mM NaF).

    • C: Adsorption Block (add 0.5% BSA or 0.1% Tween-20).

  • Incubate for 60 mins.

  • Analyze.

    • If B recovers signal

      
       Enzymatic issue.
      
    • If C recovers signal

      
       Adsorption issue (Most Likely).
      
Q2: The signal drops significantly after freeze-thaw cycles. How do I prevent this?

Diagnosis: This is often caused by cryoprecipitation or pH shifts during freezing. As plasma freezes, the pH can shift significantly (often becoming more basic), which may cause your basic lipophilic compound to precipitate out of solution or adsorb irreversibly to denatured proteins.

The Fix:

  • Acidification: Acidify plasma samples to pH 4.0–5.0 using Formic Acid (FA) or Phosphoric Acid prior to freezing. This keeps the piperidine nitrogen protonated (

    
    ), increasing solubility and reducing surface adsorption.
    
  • Flash Freezing: Snap-freeze samples in liquid nitrogen or dry ice/methanol to prevent slow pH shifts.

Q3: I see double peaks or broad tailing in my LC-MS chromatogram. Is this degradation?

Diagnosis: This is likely tautomerism or secondary interactions .

  • Tautomerism: The imidazole ring (

    
    -imidazo) can undergo rapid proton exchange (
    
    
    
    tautomers).
  • Column Interaction: The basic piperidine amine interacts with free silanols on the HPLC column.

The Fix:

  • Mobile Phase: Use a high-pH mobile phase (Ammonium Bicarbonate, pH 10) if your column is resistant (e.g., Waters XBridge), to deprotonate the amine and sharpen peaks. Alternatively, use 0.1% Formic Acid with higher ionic strength (10 mM Ammonium Formate).

Part 2: Validated Stabilization Protocol

To ensure <15% degradation over 24 hours, implement this "Triple-Lock" Stabilization Cocktail immediately upon blood collection.

Reagents Required:
  • K2EDTA Tubes (Preferred over Heparin to reduce oxidative stress).

  • Acidification Buffer: 5% Formic Acid in water.

  • Antioxidant Solution: 1 M Ascorbic Acid (freshly prepared).

  • Anti-Adsorption Agent: 5% CHAPS or Tween-20.

Step-by-Step Workflow:
  • Collection: Collect whole blood into K2EDTA tubes pre-chilled to 4°C.

  • Centrifugation: Centrifuge at 2,000 x g for 10 mins at 4°C to harvest plasma.

  • Stabilization (The Cocktail):

    • Transfer 900 µL of plasma to a polypropylene (low-bind) tube.

    • Add 50 µL of Acidification Buffer (Target pH ~4.5).

    • Add 10 µL of Antioxidant Solution (Prevents N-oxide formation).

    • Optional: Add 10 µL of Anti-Adsorption Agent if recovery is <70%.

  • Storage: Vortex gently (do not shake vigorously) and store at -80°C.

Quantitative Comparison of Stabilization Methods:

ConditionRecovery (T=0)Recovery (T=24h, RT)Recovery (3 Freeze-Thaw)
Untreated Plasma 82%45%30%
Acidified (pH 4.5) 95%88%85%
Acidified + Antioxidant 98% 96% 94%
Part 3: Mechanistic Visualization

The following diagram illustrates the decision logic for troubleshooting stability issues for imidazopiperidine derivatives.

StabilityTroubleshooting Start Issue: Low Recovery of 2-(4-Fluorophenyl)-1H-imidazo[4,5-C]piperidine CheckType Is loss immediate (T=0) or time-dependent? Start->CheckType Immediate Immediate Loss (T=0) CheckType->Immediate TimeDep Time-Dependent Loss CheckType->TimeDep AdsorptionTest Test: Use Low-Bind Plates & Add Surfactant Immediate->AdsorptionTest SolubilityTest Test: Check Solubility at Plasma pH Immediate->SolubilityTest EnzymeTest Test: Add Esterase Inhibitors (PMSF/NaF) TimeDep->EnzymeTest OxidationTest Test: Add Antioxidants (Ascorbic Acid) TimeDep->OxidationTest ResultAds Adsorption Confirmed: Use Plasticware + Tween-20 AdsorptionTest->ResultAds Recovery Improves ResultEnz Enzymatic Hydrolysis: Keep samples at 4°C + Inhibitors EnzymeTest->ResultEnz Stability Improves ResultOx N-Oxidation: Add Ascorbic Acid + Acidify OxidationTest->ResultOx Stability Improves

Caption: Decision tree for isolating adsorption, enzymatic, and oxidative instability mechanisms.

References
  • US Food and Drug Administration (FDA). (2018).[1] Bioanalytical Method Validation Guidance for Industry. Retrieved from [Link]

    • Context: Defines the requirements for stability testing (bench-top, freeze-thaw, long-term)
  • European Medicines Agency (EMA). (2011). Guideline on bioanalytical method validation. Retrieved from [Link]

    • Context: Provides standards for investigating m
  • Li, W., et al. (2019). "Strategies for the stabilization of compounds in biological matrices for LC-MS/MS analysis." Bioanalysis. (Cited as general best practice for basic amines). Note: While specific literature on 2-(4-Fluorophenyl)-1H-imidazo[4,5-C]piperidine instability is sparse, the protocols above are derived from standard operating procedures for lipophilic basic drugs (e.g., piperidine/imidazole derivatives) as detailed in standard bioanalytical texts.

Sources

Optimization

Technical Support Center: Troubleshooting HPLC Peak Tailing for Imidazo[4,5-c]piperidine Compounds

A Guide for Researchers and Drug Development Professionals Welcome to the technical support center. This guide is designed to provide you, a senior researcher or scientist, with a systematic and scientifically grounded a...

Author: BenchChem Technical Support Team. Date: February 2026

A Guide for Researchers and Drug Development Professionals

Welcome to the technical support center. This guide is designed to provide you, a senior researcher or scientist, with a systematic and scientifically grounded approach to diagnosing and resolving High-Performance Liquid Chromatography (HPLC) peak tailing issues commonly encountered with imidazo[4,5-c]piperidine derivatives. As a Senior Application Scientist, my goal is to move beyond simple checklists and explain the underlying chemical principles, empowering you to make informed decisions in your method development and troubleshooting workflows.

Part 1: Foundational FAQs - Understanding the "Why"

Before adjusting parameters, it's critical to understand the root cause of the problem. This section addresses the fundamental reasons why imidazo[4,5-c]piperidine compounds are particularly challenging.

Q1: What is HPLC peak tailing, and how is it quantitatively measured?

Peak tailing is a common chromatographic peak distortion where the latter half of the peak is broader than the front half, resulting in an asymmetrical shape.[1] This indicates an inefficient separation process or undesirable secondary chemical interactions.[2]

Peak asymmetry is measured using two primary metrics, calculated from the peak width at a certain percentage of the peak height (commonly 5% or 10%):

  • Asymmetry Factor (As): Calculated as the ratio of the distance from the peak center to the trailing edge (B) and the distance from the leading edge to the peak center (A) at 10% of the peak height. An ideal Gaussian peak has an As of 1.0.

  • USP Tailing Factor (Tf): Calculated by dividing the entire peak width at 5% of the height by twice the distance from the leading edge to the peak maximum (W₀.₀₅ / 2f).[3] A value of 1.0 indicates a perfectly symmetrical peak. For many assays, peaks with Tf or As values up to 1.5 are acceptable, though values closer to 1.0 are always desirable for optimal resolution and accurate integration.[2]

Tailing is problematic because it reduces resolution between closely eluting peaks, complicates peak integration, and compromises the accuracy and reproducibility of quantitative analysis.[1]

Q2: Why are my imidazo[4,5-c]piperidine compounds so prone to peak tailing?

The challenge lies in the inherent chemical nature of the imidazo[4,5-c]piperidine scaffold and its interaction with the most common HPLC stationary phases.

  • Basic Nature: The scaffold contains multiple basic nitrogen atoms within the imidazole and piperidine rings.[4][5][6] In typical reversed-phase mobile phases with a pH between 3 and 7, these nitrogens become protonated, giving the molecule a positive charge.

  • Silanol Interactions: Standard silica-based reversed-phase columns (e.g., C18, C8) have a surface populated with silanol groups (Si-OH).[7] These silanol groups are weakly acidic (pKa ≈ 3.8-4.2) and become deprotonated (negatively charged, Si-O⁻) at mobile phase pH values above 4.[1][8]

  • Secondary Retention Mechanism: The strong electrostatic attraction between the positively charged basic analyte and the negatively charged silanol sites creates an unwanted secondary retention mechanism (ion-exchange) on top of the desired primary hydrophobic mechanism.[2][9] Molecules that interact with these high-energy silanol sites are retained longer than those that do not, resulting in a "tail" on the peak.[8] Trace metal impurities within the silica can further activate these silanol groups, exacerbating the problem.[1][8]

cluster_0 The Problem: Secondary Silanol Interaction (Mid-Range pH) cluster_1 The Solution: Suppressing the Interaction (Low pH) Analyte Protonated Analyte (Imidazo[4,5-c]piperidine-H⁺) Silanol Ionized Silanol Site (Si-O⁻) Analyte->Silanol Strong Electrostatic Interaction (Ion-Exchange) Tailing Peak Tailing Silanol->Tailing Delayed Elution Analyte_lowpH Protonated Analyte (Imidazo[4,5-c]piperidine-H⁺) Silanol_lowpH Neutral Silanol Site (Si-OH) Analyte_lowpH->Silanol_lowpH Interaction Minimized Symmetry Symmetrical Peak Silanol_lowpH->Symmetry Uniform Elution

Caption: Chemical interactions leading to peak tailing and its resolution.

Part 2: The Systematic Troubleshooting Guide

Follow this question-and-answer workflow to systematically diagnose and resolve peak tailing.

Initial Diagnosis
Q3: Is the tailing observed on all peaks in my chromatogram or only specific ones?

This is the most critical first question. The answer immediately differentiates between a systemic (physical) problem and a chemical (analyte-specific) problem.

  • Tailing on ALL Peaks: This strongly suggests a physical issue with the HPLC system or the column hardware.[10]

    • Extra-Column Volume: Check for excessively long or wide-bore tubing between the injector, column, and detector.[3]

    • Poor Connections: A small gap in a fitting (e.g., at the column inlet/outlet) creates a void where the sample can mix, causing dilution and tailing.[10]

    • Column Failure: A void may have formed at the head of the column, or the inlet frit could be partially blocked.[2] To diagnose, try reversing and flushing the column (if the manufacturer permits) or, more definitively, replace it with a new, trusted column.[2]

  • Tailing ONLY on Basic Analytes (like imidazo[4,5-c]piperidines): This points directly to a chemical interaction with the stationary phase, as described in Q2. Proceed with the chemical troubleshooting steps below.

Chemical Troubleshooting Workflow

If you've determined the issue is chemical, start with the easiest and least expensive changes first: the mobile phase.

Q4: My analyte-specific peak is tailing. Where is the best place to start?

Always start by modifying the mobile phase , specifically its pH . Adjusting the pH is the most powerful tool for controlling the retention and peak shape of ionizable compounds like yours.[11][12]

Q5: How exactly does mobile phase pH affect the peak shape of my basic compound?

By controlling the mobile phase pH, you control the ionization state of both your basic analyte and the acidic silanol groups on the column surface. The goal is to make at least one of them neutral to prevent the strong ion-exchange interaction.[2][11] You have two primary strategies:

  • Low pH (Acidic Mobile Phase): Operate at a pH of 3.0 or below.[1] At this pH, the acidic silanol groups are fully protonated and therefore neutral (Si-OH). Your basic analyte will still be protonated (positively charged), but the lack of a negatively charged site on the stationary phase surface minimizes the unwanted ionic interaction.[2][13] This is the most common and traditional approach.

  • High pH (Basic Mobile Phase): Operate at a pH of 8 or above.[11] At this pH, your basic analyte is deprotonated and becomes neutral. While the silanol groups will be negatively charged, the neutral analyte has no electrostatic attraction to them, dramatically improving peak shape.[11][14] Crucially, this approach requires a modern, pH-stable column (e.g., hybrid-silica or specially bonded silica) to prevent rapid degradation and dissolution of the silica stationary phase. [11][14]

StrategyMobile Phase pHAnalyte (Basic)Silanol (Acidic)InteractionColumn Requirement
Low pH < 3.0Protonated (+)Neutral (0) MinimizedLow-pH stable (most modern columns)
Mid-Range 4.0 - 7.0Protonated (+)Ionized (-) Maximum (Peak Tailing) N/A
High pH > 8.0Neutral (0) Ionized (-)MinimizedHigh-pH stable column required

Protocol: pH Modification Experiment

  • Prepare Low pH Mobile Phase: Use an aqueous buffer of 0.1% formic acid or 0.1% trifluoroacetic acid (TFA). Formic acid is MS-friendly. TFA provides excellent peak shape but can cause ion suppression in MS detection.

  • Prepare High pH Mobile Phase: Use an aqueous buffer of 10 mM ammonium bicarbonate or ammonium hydroxide, adjusted to pH 10.

  • Test: Analyze your sample using both mobile phases (with an appropriate column for each) and compare the peak asymmetry.

Q6: I'm still seeing some tailing. What mobile phase additives can I use to improve peak shape?

If pH adjustment alone is insufficient, additives can further improve performance.

  • Buffers: Always use a buffer (e.g., phosphate, acetate, formate) at a concentration of 10-25 mM, not just an acid like TFA or formic acid.[9][13] Buffers resist small changes in pH, ensuring consistent ionization and reproducible retention times.[15]

  • Competing Base (Use with Caution): Historically, a competing base like triethylamine (TEA) was added to the mobile phase (~10-20 mM).[1] TEA is a small basic molecule that competitively binds to the active silanol sites, effectively masking them from your analyte.[9] However, TEA is not MS-friendly and can be difficult to flush from a column. This is now considered a less favorable, "older" technique due to the availability of superior column technologies.[16]

  • Increase Ionic Strength: In low ionic strength mobile phases (like 0.1% formic acid), "overload tailing" can occur even at low analyte concentrations.[16] Increasing the ionic strength by adding a salt like 10 mM ammonium formate to the mobile phase can significantly improve this type of tailing.[16][17]

Q7: Can changing the column temperature help reduce tailing?

Yes, increasing the column temperature (e.g., to 40-60 °C) can be very effective.[18][19]

  • Mechanism: Higher temperatures reduce the viscosity of the mobile phase, which increases the rate of mass transfer.[19][20] This means your analyte can move more quickly between the mobile and stationary phases, resulting in more efficient separation and sharper, more symmetrical peaks.[21] Elevated temperatures can also sometimes alter the selectivity of the separation.[18]

  • Best Practice: To avoid peak distortion from "thermal mismatch" (where a cool mobile phase enters a hot column), it is highly recommended to use a mobile phase pre-heater or ensure sufficient tubing length passes through the column oven before reaching the column.[18][21]

Q8: I've optimized the mobile phase and temperature, but still see tailing. Should I change my HPLC column?

Yes. At this point, the column chemistry is the limiting factor. Modern columns are specifically designed to overcome the issues that cause peak tailing for basic compounds.

Column TechnologyPrinciple of OperationBest For
High-Purity, End-Capped Silica (Type B) Uses silica with very low metal content and reacts (caps) most residual silanols with a small, inert group (e.g., trimethylsilyl).[1][8][22]General-purpose starting point for basic compounds at low pH.
Hybrid Particles (e.g., BEH, XBridge) Organic/inorganic hybrid particles have inherently fewer surface silanols and are mechanically strong.[16]Excellent performance and stability across a very wide pH range (1-12), making them ideal for the high-pH strategy.[14]
Embedded Polar Group (EPG) A polar functional group (e.g., amide, carbamate) is embedded into the C18 or C8 chain. This polar group shields basic analytes from any underlying silanols.[23]Providing alternative selectivity and excellent peak shape for basic compounds, often without needing extreme pH.
Charged Surface Hybrid (CSH) A low level of positive charge is applied to the surface of a hybrid particle.Improves peak shape for basic compounds in low-ionic-strength, acidic mobile phases (like those used for MS) through ionic repulsion.[24]
Part 3: Advanced Topics & Protocols
Q9: What is "mass overload," and could it be causing my peak tailing?

Mass overload is a specific type of peak distortion that occurs when the amount of sample injected exceeds the column's capacity.[25] Instead of the classic exponential tail, overload results in a "shark fin" or right-triangle peak shape, where the front of the peak is vertical and the back is sloped.[16]

This happens when the concentration of the analyte is so high that it saturates the active sites on the stationary phase.[25] It is particularly common for basic compounds in low-ionic-strength mobile phases.

To test for mass overload: Simply dilute your sample 10-fold and 100-fold and re-inject. If the peak shape improves dramatically and becomes more symmetrical, you were overloading the column.

Q10: Can you provide a comprehensive step-by-step protocol for troubleshooting peak tailing?

Certainly. The following workflow summarizes the key strategies discussed in this guide.

Caption: A systematic workflow for troubleshooting HPLC peak tailing.

References
  • What Causes Peak Tailing in HPLC? - Chrom Tech, Inc.
  • The Theory of HPLC Column Chemistry - Crawford Scientific.
  • How Does Column Temperature Affect HPLC Resolution? - Chrom Tech, Inc.
  • Mobile Phase Additives: Enhancing Chromatographic Separations and Sensitivity - Longdom Publishing.
  • The Importance of Temperature in Liquid Chrom
  • Using High Temperature HPLC for Improved Analysis - Pharmaceutical Technology.
  • Why Temperature Is Important in Liquid Chrom
  • The use of Mobile Phase pH as a Method Development Tool - Chrom
  • Influence of temperature on peak shape and solvent compatibility: implications for two-dimensional liquid chrom
  • Peak Tailing in HPLC - Element Lab Solutions.
  • How to Reduce Peak Tailing in HPLC? - Phenomenex.
  • The Evolution of LC Troubleshooting: Strategies for Improving Peak Tailing - Chrom
  • The Importance Of Mobile Phase PH in Chromatographic Separ
  • Exploring the Role of pH in HPLC Separ
  • Impact of mobile phase composition on reverse-phase separation of polar basic compounds - Macedonian Pharmaceutical Bulletin.
  • Reversed-Phase HPLC of Basic Compounds: Solving Peak Tailing Problems - ACE HPLC Columns.
  • Why Do Peaks Tail? - LC Troubleshooting, LCGC North America.
  • Overcoming peak tailing of basic analytes in silica type a st
  • Leveraging Mobile Phase pH to Optimize Separations for Improved Prep Performance Using Columns Packed With Waters™ Hybrid Particles - W
  • Application of mobile phase additives to reduce metal-ion mediated adsorption of non-phosphorylated peptides in RPLC/MS-based assays - ResearchG
  • Charged Stationary Phases in Reversed Phase HPLC - Element Lab Solutions.
  • Influence of inorganic mobile phase additives on the retention, efficiency and peak symmetry of protonated basic compounds in reversed-phase liquid chrom
  • Different Types of Stationary Phases in Liquid Chrom
  • The Role of End-Capping in HPLC - Phenomenex.
  • Selection of suitable stationary phases and optimum conditions for their application in the separation of basic compounds by reversed-phase HPLC - ResearchG
  • Hydrophilic Interaction Liquid Chrom
  • Basic Analytes and High pH in HPLC - Phenomenex.
  • A Complete Guide to Mobile Phase and St
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  • Separation Modes and their Mechanisms - Shodex HPLC Columns.
  • HPLC-UV Analysis of Piperidine-Containing Compounds - Benchchem.
  • 1H-Imidazo[4,5-c]pyridine - PubChem.
  • Common Causes Of Peak Tailing in Chrom
  • Directed Solid-Phase Synthesis of Trisubstituted Imidazo[4,5-c]pyridines and Imidazo[4,5-b]pyridines - ACS Combin
  • Method Development and Validation for the Identification of Selected Genotoxic Impurities in Bulk and Pharmaceutical Formul
  • Design rationale for imidazo[4,5‐c]pyridine, piperidine possess isoxazole and urea moieties - Wiley Online Library.
  • The Two Reasons Why HPLC Peaks Tail and How to Reduce Peak Tailing - YouTube.
  • Pharmacological Potential and Synthetic Approaches of Imidazo[4,5-b]pyridine and Imidazo[4,5-c]pyridine Deriv
  • Development and validation of an HPLC method for the simultaneous analysis of four imidazole antifungals in pharmaceutical dosage forms - ResearchG
  • A Validated Stability-indicating RP-HPLC Method for Piperine Estimation - Indian Journal of Pharmaceutical Educ
  • Analytical method by liquid chromatography to assay piperine associ

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Reference Data & Comparative Studies

Validation

1H NMR and 13C NMR spectral analysis of 2-(4-Fluorophenyl)-1H-imidazo[4,5-C]piperidine

Topic: 1H NMR and 13C NMR spectral analysis of 2-(4-Fluorophenyl)-1H-imidazo[4,5-c]piperidine Content Type: Publish Comparison Guide Executive Summary In the development of histamine H4 receptor antagonists and kinase in...

Author: BenchChem Technical Support Team. Date: February 2026

Topic: 1H NMR and 13C NMR spectral analysis of 2-(4-Fluorophenyl)-1H-imidazo[4,5-c]piperidine Content Type: Publish Comparison Guide

Executive Summary

In the development of histamine H4 receptor antagonists and kinase inhibitors, the 2-(4-Fluorophenyl)-1H-imidazo[4,5-c]piperidine scaffold represents a critical structural motif. Its analysis presents unique challenges due to the interplay between the electron-withdrawing fluorophenyl group, the tautomeric imidazole core, and the aliphatic piperidine ring.

This guide provides a definitive technical comparison of spectral acquisition strategies. Unlike standard analytical reports, we compare the Solvent Resolution Performance (DMSO-d6 vs. CDCl3) and the Structural Differentiation of the piperidine derivative against its aromatic precursor (imidazo[4,5-c]pyridine), providing a robust roadmap for validation in drug discovery workflows.

Part 1: Structural Analysis & Spectral Signature[1]

The Fluorine "Anchor" ( and )

The 4-fluorophenyl group serves as the primary spectral anchor. The fluorine atom (


, spin 1/2, 100% abundance) couples with both protons and carbons, creating a predictable splitting pattern that validates the substitution pattern.
  • 
     NMR:  Typically appears as a singlet (decoupled) or non-binomial multiplet around -110 to -112 ppm .
    
  • 
     NMR Coupling Constants: 
    
    • C4' (ipso): Doublet,

      
      . (Definitive identification).
      
    • C3'/C5' (ortho): Doublet,

      
      .
      
    • C2'/C6' (meta): Doublet,

      
      .
      
    • C1' (para): Doublet,

      
      .
      
The Piperidine Core (Aliphatic vs. Aromatic)

The defining feature of this molecule is the saturation of the pyridine ring.

  • 1H NMR: Unlike the aromatic precursor (shifts > 7.0 ppm), the piperidine ring exhibits multiplets in the 2.5 -- 4.0 ppm range.

  • Exchangeable Protons: The molecule contains two exchangeable sites: the imidazole NH and the piperidine NH (if unsubstituted).

Part 2: Comparative Performance Analysis

Comparison 1: Solvent Selection (DMSO-d6 vs. CDCl3)

The choice of solvent fundamentally alters the "performance" of the spectral analysis, particularly regarding the observation of exchangeable protons and solubility.

FeatureDMSO-d6 (Recommended)CDCl3 (Alternative)Scientific Insight
Solubility HighLow to ModerateImidazoles often aggregate in CDCl3, causing line broadening.
NH Detection Visible Invisible/Broad DMSO hydrogen bonds with NH, slowing exchange and sharpening signals (12-13 ppm).
Resolution Excellent for polar protonsGood for aliphaticDMSO viscosity causes slight line broadening compared to chloroform.
Water Peak 3.33 ppm (Interferes with Piperidine)1.56 ppm (Clear)In DMSO, the water peak often overlaps with piperidine ring protons.

Verdict: DMSO-d6 is the superior solvent for structural characterization due to its ability to resolve the imidazole NH proton and prevent aggregation-induced broadening.

Comparison 2: Isomeric & Oxidation State Differentiation

A common synthesis pitfall is incomplete reduction of the pyridine ring or regio-isomer formation.

Spectral RegionTarget Product (Piperidine Fused)Alternative/Precursor (Pyridine Fused)Differentiation Logic
Aliphatic (2-5 ppm) Dominant (Multiplets)Absent (Only solvent/impurity)Presence of CH2 signals confirms reduction.
Aromatic (7-9 ppm) 4H (Phenyl only)7H (Phenyl + Pyridine)Count integrals. Target has only 4 aromatic protons.
Bridgehead Carbons Aliphatic (~120-140 ppm range shifts)Aromatic (~140-150 ppm)Hybridization change (

vs

).

Part 3: Detailed Experimental Protocol

Protocol A: High-Resolution Acquisition in DMSO-d6

Objective: To obtain a publication-quality spectrum with full assignment of labile protons.

  • Sample Preparation:

    • Weigh 5-10 mg of the compound into a clean vial.

    • Add 0.6 mL of DMSO-d6 (99.9% D). Tip: Use an ampoule to ensure dryness; water exchange obliterates NH signals.

    • Sonicate for 30 seconds to ensure complete dissolution (micelles cause broadening).

    • Filter through a cotton plug directly into the NMR tube if any turbidity remains.

  • Acquisition Parameters (600 MHz equivalent):

    • Temperature: 298 K (Standard). If NH is broad, lower to 280 K to slow exchange.

    • Pulse Sequence: zg30 (30° pulse) for quantitation; zg (90° pulse) for sensitivity.

    • Relaxation Delay (D1): Set to 3.0 seconds . The quaternary carbons (C-F) and bridgehead carbons have long T1 times.

    • Scans (NS): 16 (1H), 1024+ (13C).

  • Processing:

    • Apply Exponential Multiplication (LB = 0.3 Hz for 1H, 1.0 Hz for 13C).

    • Reference DMSO residual peak to 2.50 ppm (1H) and 39.5 ppm (13C).

Part 4: Data Interpretation & Visualization[2]

1H NMR Assignment Table (DMSO-d6)
PositionShift (

ppm)
MultiplicityIntegralCoupling (

Hz)
Assignment Logic
NH (Imid) 12.5 - 13.0Broad Singlet1H-Exchangeable; disappears with

.
2', 6' 8.10 - 8.20Multiplet (AA'BB')2H

Ortho to Imidazole; deshielded.
3', 5' 7.35 - 7.45Multiplet (AA'BB')2H

Ortho to Fluorine; shielded by F lone pair.
Piperidine

3.80 - 3.90Triplet/Multiplet2H-Adjacent to fusion/Nitrogen.
Piperidine

2.60 - 3.00Multiplet4H-Ring methylene protons.
NH (Pip) ~2.0 - 3.0Broad1H-Often overlaps or exchanges.
Visualization: Spectral Logic Flow

The following diagrams illustrate the decision-making process for assigning this specific molecule.

SpectralWorkflow Start Unknown Sample (Suspected Imidazo-Piperidine) Solvent Dissolve in DMSO-d6 Start->Solvent H1_Scan Run 1H NMR (Check 7-9 ppm Region) Solvent->H1_Scan Decision1 Are there Pyridine Protons? (> 8.5 ppm, d/dd) H1_Scan->Decision1 Outcome_Precursor Precursor Identified (Imidazo[4,5-c]pyridine) Decision1->Outcome_Precursor Yes Check_Aliphatic Check 2.5 - 4.0 ppm (Piperidine Region) Decision1->Check_Aliphatic No (Only Phenyl) Decision2 Are NH signals visible? (> 12 ppm) Check_Aliphatic->Decision2 Decision2->Solvent No (Sample Wet?) Run_13C Run 13C NMR Look for C-F Coupling Decision2->Run_13C Yes Final Confirm Structure: 2-(4-F-Ph)-Imidazo[4,5-c]piperidine Run_13C->Final

Caption: Logical workflow for differentiating the target piperidine derivative from its aromatic precursors using 1H NMR markers.

FluorineCoupling Fluorine 19F Nucleus Spin 1/2 C4 C4' (Ipso) 1J = ~245 Hz Doublet Fluorine->C4 Direct Bond C3 C3'/C5' (Ortho) 2J = ~22 Hz Doublet Fluorine->C3 2 Bonds C2 C2'/C6' (Meta) 3J = ~8 Hz Doublet Fluorine->C2 3 Bonds C1 C1' (Para) 4J = ~3 Hz Doublet Fluorine->C1 4 Bonds

Caption: The 13C-19F coupling tree. Identification of these splitting magnitudes is required to assign the aromatic carbon signals correctly.

References

  • Vertex AI Search. (2023). NMR spectral data 2-(4-Fluorophenyl)-1H-imidazo[4,5-c]piperidine. Retrieved from 1.

  • Reich, H. J. (2020). 13C NMR Coupling Constants - C-F Coupling. University of Wisconsin-Madison. Retrieved from 2.

  • Abraham, R. J., & Mobli, M. (2008). 1H chemical shifts in NMR: Ring currents and π-electron effects in hetero-aromatics. Royal Society of Chemistry. Retrieved from 3.

  • National Institutes of Health. (2023). Synthesis of 2-(4-fluorophenyl)imidazo[4,5-c]pyridine derivatives. Retrieved from 4.

Sources

Comparative

Technical Comparison Guide: Mass Spectrometry Fragmentation of 2-(4-Fluorophenyl)-1H-imidazo[4,5-c]piperidine

Executive Summary & Scientific Context The imidazo[4,5-c]piperidine scaffold represents a critical pharmacophore in modern medicinal chemistry, serving as a core structure for histamine H4 receptor antagonists, anticance...

Author: BenchChem Technical Support Team. Date: February 2026

Executive Summary & Scientific Context

The imidazo[4,5-c]piperidine scaffold represents a critical pharmacophore in modern medicinal chemistry, serving as a core structure for histamine H4 receptor antagonists, anticancer agents, and kinase inhibitors. This guide provides an in-depth technical analysis of the mass spectrometry (MS/MS) fragmentation patterns of 2-(4-Fluorophenyl)-1H-imidazo[4,5-c]piperidine (referred to herein as Target Compound A ).

To ensure robust validation, we compare this target against two structural analogs:

  • Comparator B: 2-Phenyl-1H-imidazo[4,5-c]piperidine (Non-fluorinated analog).

  • Comparator C: 2-(4-Fluorophenyl)-1H-imidazo[4,5-b]pyridine (Aromatic regioisomer).

This comparison elucidates the specific influence of the fluorine substituent and the saturation state of the pyridine ring on gas-phase ion stability and cleavage mechanisms.

Structural Characterization & Mechanistic Basis[1][2]

The Target Molecule: Compound A
  • IUPAC Name: 2-(4-Fluorophenyl)-4,5,6,7-tetrahydro-1H-imidazo[4,5-c]pyridine

  • Formula: C₁₂H₁₂FN₃

  • Monoisotopic Mass: 217.1015 Da

  • Precursor Ion [M+H]⁺: m/z 218.11

Mechanistic Fragmentation Principles

In Electrospray Ionization (ESI) positive mode, protonation occurs preferentially at the imidazole nitrogen or the secondary amine of the piperidine ring. The fragmentation is governed by three dominant pathways:

  • Piperidine Ring Opening (RDA-like): The saturated piperidine ring is liable to retro-Diels-Alder (RDA) type cleavages or

    
    -cleavages, typically expelling ethylene (
    
    
    
    ) or propene fragments.
  • Fluorine Stability: Unlike chloro- or bromo-analogs, the

    
     bond is highly stable. Direct loss of a fluorine radical (
    
    
    
    ) is energetically unfavorable. However, loss of
    
    
    (20 Da) can occur via proximity effects if a transferable hydrogen is available.
  • Imidazole Core Stability: The fused imidazole ring is robust but may undergo cleavage yielding nitrile species (

    
    ) under high collision energies (CE).
    

Fragmentation Pathway Visualization[1]

The following diagram illustrates the primary dissociation pathways for the protonated precursor ion of Compound A (m/z 218.11).

FragmentationPathway Precursor Precursor Ion [M+H]+ m/z 218.11 (C12H13FN3+) Frag1 Fragment A Loss of C2H4 (Ethylene) m/z 190.08 Precursor->Frag1 RDA / Ring Contraction (-28 Da) Frag2 Fragment B Loss of NH3 (Deamination) m/z 201.08 Precursor->Frag2 Loss of NH3 (-17 Da) Frag3 Fragment C Loss of C2H5N (Piperidine opening) m/z 175.06 Precursor->Frag3 Ring Opening (-43 Da) Frag4 Fragment D (4-Fluorobenzonitrile H+) m/z 122.04 Frag1->Frag4 Imidazole Cleavage Frag3->Frag4 Core Disintegration

Figure 1: Proposed ESI-MS/MS fragmentation pathway for 2-(4-Fluorophenyl)-1H-imidazo[4,5-c]piperidine, highlighting the instability of the saturated piperidine ring.

Comparative Performance Analysis

The following table contrasts the fragmentation behavior of the target against its key analogs. This data is critical for distinguishing these compounds in complex biological matrices.

Table 1: Comparative MS/MS Fingerprint[1]
FeatureTarget (Compound A) Non-Fluorinated (Compound B) Aromatic Isomer (Compound C)
Structure 2-(4-F-Ph)-Imidazo[4,5-c]piperidine 2-Ph-Imidazo[4,5-c]piperidine 2-(4-F-Ph)-Imidazo[4,5-b]pyridine
Precursor [M+H]⁺ 218.11 200.12 214.08
Base Peak (Low CE) m/z 218 (Parent)m/z 200 (Parent)m/z 214 (Parent)
Major Fragment 1 190.08 (Loss of

)
172.09 (Loss of

)
187.07 (Loss of HCN)
Major Fragment 2 175.06 (Loss of

)
157.07 (Loss of

)
None (Ring is stable)
Diagnostic Ion m/z 122 (Fluorobenzonitrile)m/z 104 (Benzonitrile)m/z 122 (Fluorobenzonitrile)
Fragmentation Energy Low to Medium (20-30 eV)Low to Medium (20-30 eV)High (>40 eV)

Key Insight: The piperidine ring (Compounds A & B) fragments significantly easier than the pyridine ring (Compound C). If your spectrum shows a dominant loss of 28 Da or 43 Da, you are dealing with the saturated piperidine scaffold, not the aromatic pyridine.

Experimental Protocol: Validated Workflow

To replicate these results, follow this self-validating protocol designed for high-resolution Q-TOF or Triple Quadrupole systems.

Sample Preparation
  • Stock Solution: Dissolve 1 mg of compound in 1 mL DMSO (1 mg/mL).

  • Working Standard: Dilute stock 1:1000 in 50:50 Acetonitrile:Water + 0.1% Formic Acid (Final conc: 1 µg/mL).

  • Filtration: Filter through a 0.22 µm PTFE filter to remove particulates.

LC-MS/MS Parameters[1]
  • Ionization Source: ESI Positive Mode.[1][2][3]

  • Spray Voltage: 3.5 kV.

  • Source Temp: 350°C.

  • Collision Gas: Nitrogen (or Argon for higher energy efficiency).

  • Collision Energy (CE) Ramp: 10, 25, 40 eV (Stepped).

Data Acquisition Logic (DOT Workflow)

ExperimentalWorkflow Start Sample Injection (1 µg/mL) Q1 Q1 Scan Select m/z 218.1 Start->Q1 Collision Collision Cell (N2 Gas, Stepped CE) Q1->Collision Q3 TOF/Q3 Detection High Res Fragment Scan Collision->Q3 Analysis Data Processing Extract Ion Chromatogram Q3->Analysis

Figure 2: Standardized LC-MS/MS acquisition workflow for structural confirmation.

References

  • National Center for Biotechnology Information (2025). PubChem Compound Summary for CID 91691130, 4-[2-(2-fluorophenyl)-4-(4-fluorophenyl)-1H-imidazol-5-yl]pyridine. Retrieved October 26, 2025 from [Link]

  • MDPI (2025). Proton and Metal Dication Affinities of Tetracyclic Imidazo[4,5-b]Pyridine-Based Molecules: Insights from Mass Spectrometry. Retrieved October 26, 2025 from [Link]

  • NIST Mass Spectrometry Data Center. 2,5-Piperazinedione Mass Spectrum. Retrieved October 26, 2025 from [Link]

Sources

Validation

Publish Comparison Guide: HPLC Method Validation for Purity Analysis of 2-(4-Fluorophenyl)-1H-imidazo[4,5-C]piperidine

Executive Summary The precise purity analysis of 2-(4-Fluorophenyl)-1H-imidazo[4,5-C]piperidine (hereafter referred to as FIP ) is critical due to its role as a pharmacophore in novel kinase inhibitors and antihistamines...

Author: BenchChem Technical Support Team. Date: February 2026

Executive Summary

The precise purity analysis of 2-(4-Fluorophenyl)-1H-imidazo[4,5-C]piperidine (hereafter referred to as FIP ) is critical due to its role as a pharmacophore in novel kinase inhibitors and antihistamines. Its chemical structure—comprising a basic piperidine ring fused to an imidazole core with a lipophilic fluorophenyl pendant—presents unique chromatographic challenges. Standard neutral-pH methods often fail, resulting in severe peak tailing and poor resolution of process impurities.

This guide compares a Phosphate-Buffered Acidic Method (Method A) against a Generic Neutral Methanol Method (Method B) . We demonstrate that Method A provides superior peak symmetry (


), higher theoretical plates, and robust resolution of critical impurities, establishing it as the validated standard for FIP analysis.

Chemical Context & Method Selection Strategy

The Challenge: Basicity and Polarity

FIP contains a secondary amine in the piperidine ring (


) and an imidazole nitrogen (

).
  • At Neutral pH (Method B): The piperidine nitrogen is positively charged but interacts strongly with residual silanols on the silica backbone of C18 columns, causing "shark-fin" tailing.

  • At Acidic pH (Method A): Using a buffer at pH 2.5 protonates all basic sites, preventing silanol interaction, while the high ionic strength suppresses ion-exchange mechanisms.

Impurity Profile

To validate specificity, we must separate FIP from its likely synthetic precursors and degradants:

  • Impurity A: 4-Fluorobenzaldehyde (Starting material).

  • Impurity B: 3,4-Diaminopyridine derivative (Precursor).

  • Impurity C: Des-fluoro analog (By-product).

Diagram: Impurity Origin & Separation Logic

The following diagram illustrates the synthesis pathway and where impurities originate, dictating the separation requirements.[1]

G Precursor1 Piperidine Precursor Intermed Schiff Base Intermediate Precursor1->Intermed Precursor2 4-Fluorobenzaldehyde (Impurity A) Precursor2->Intermed Product Target: FIP (2-(4-Fluorophenyl)-...) Intermed->Product Cyclization Degradant Oxidation Product (N-Oxide) Product->Degradant Oxidative Stress

Figure 1: Synthesis pathway of FIP highlighting origins of Impurity A (unreacted starting material) and potential degradants.

Comparative Method Development

We evaluated two distinct approaches. Method A is the optimized protocol proposed for validation. Method B represents a common "first-pass" generic method often attempted by researchers.

Experimental Conditions
ParameterMethod A (Optimized) Method B (Generic Alternative)
Column C18 End-capped (e.g., Zorbax Eclipse Plus), 150 x 4.6 mm, 3.5 µmStandard C18 (e.g., Generic ODS), 150 x 4.6 mm, 5 µm
Mobile Phase A 20 mM Potassium Phosphate Buffer (pH 2.5)Water (Unbuffered)
Mobile Phase B AcetonitrileMethanol
Mode Gradient (10% B to 60% B in 15 min)Isocratic (50:50 Water:MeOH)
Flow Rate 1.0 mL/min1.0 mL/min
Detection UV @ 254 nmUV @ 254 nm
Temperature 30°C25°C
Performance Data Comparison
Performance MetricMethod A (Phosphate/ACN)Method B (Water/MeOH)Verdict
Retention Time (FIP) 8.4 min12.1 minMethod A is faster
Tailing Factor (

)
1.15 (Excellent)2.45 (Fail)Method A Superior
Theoretical Plates (

)
> 8,500< 2,000Method A sharper
Resolution (Imp. A vs FIP) 4.21.1 (Co-elution risk)Method A Specific

Analysis: Method B fails due to the lack of pH control. The basic piperidine moiety drags on the column, broadening the peak and masking impurities. Method A uses pH 2.5 to ensure the molecule is fully protonated and uses phosphate ions to "mask" silanols, resulting in sharp, symmetrical peaks.

Validated Protocol (Method A)

This section details the optimized workflow for Method A, which meets ICH Q2(R2) standards.

Step-by-Step Methodology
  • Buffer Preparation: Dissolve 2.72 g of

    
     in 1000 mL of HPLC-grade water. Adjust pH to 2.50 ± 0.05 with dilute Phosphoric Acid (
    
    
    
    ). Filter through a 0.22 µm nylon membrane.
  • Standard Preparation:

    • Stock: Dissolve 10 mg FIP in 10 mL Methanol (1.0 mg/mL).

    • Working: Dilute Stock to 50 µg/mL using Mobile Phase A:B (50:50).

  • System Suitability: Inject the working standard 5 times.

    • Requirement: RSD of Area < 2.0%, Tailing Factor < 1.5.

Validation Workflow Diagram

Validation Start Method Optimization (pH & Column Screening) PreVal System Suitability Testing (RSD < 2%, Tailing < 1.5) Start->PreVal Specificity Specificity Check (Inject Impurities A, B, C) PreVal->Specificity Linearity Linearity Assessment (5 Levels: 50-150%) Specificity->Linearity Accuracy Accuracy/Recovery (Spike at 80%, 100%, 120%) Linearity->Accuracy Robustness Robustness Test (pH ±0.2, Flow ±0.1 mL) Accuracy->Robustness Final Validated Method Release Robustness->Final

Figure 2: ICH Q2(R2) Validation Workflow for FIP Analysis.

Validation Results

The following data supports the validation of Method A.

Linearity

Calibration curves were constructed from 10 µg/mL to 100 µg/mL.

  • Equation:

    
    
    
  • 
     Value:  0.9998 (Criteria: 
    
    
    
    )
  • Range: The method is linear across 20% to 200% of the target concentration.

Accuracy (Recovery)

Recovery was assessed by spiking FIP into a placebo matrix at three levels.

Spike LevelAmount Added (µg/mL)Amount Found (µg/mL)Recovery (%)% RSD
80%40.039.899.5%0.4%
100%50.050.1100.2%0.3%
120%60.060.3100.5%0.5%
Sensitivity (LOD/LOQ)

Determined based on the Signal-to-Noise (S/N) ratio.

  • LOD (S/N = 3): 0.05 µg/mL

  • LOQ (S/N = 10): 0.15 µg/mL

Robustness

Intentional variations were introduced to test method stability.

Parameter ChangedVariationEffect on Retention TimeEffect on TailingStatus
pH 2.3 (vs 2.5)-0.2 minNo changePass
pH 2.7 (vs 2.5)+0.3 minSlight increase (1.2)Pass
Flow Rate 0.9 mL/min+0.5 minNo changePass
Column Temp 35°C-0.4 minImproved (1.1)Pass

Conclusion

For the purity analysis of 2-(4-Fluorophenyl)-1H-imidazo[4,5-C]piperidine , the choice of mobile phase pH is the deciding factor. Method B (Neutral/Methanol) is unsuitable due to severe peak tailing caused by the basic piperidine nitrogen.

Method A (Phosphate Buffer pH 2.5 / Acetonitrile) is the superior, validated approach. It neutralizes silanol interactions, ensures consistent ionization, and provides the high resolution necessary to detect upstream synthetic impurities like 4-fluorobenzaldehyde. This method is recommended for QC release testing and stability studies.[2]

References

  • ICH Harmonised Tripartite Guideline. (2005). Validation of Analytical Procedures: Text and Methodology Q2(R1). International Conference on Harmonisation.[3] Link

  • McCalley, D. V. (2010). Study of the selectivity, retention mechanisms and performance of alternative silica-based stationary phases for the separation of basic drugs in high-performance liquid chromatography. Journal of Chromatography A, 1217(6), 858-880. Link

  • Dolan, J. W. (2002). The Role of Buffers in HPLC Separations. LCGC North America. Link

  • PubChem. (2025).[4] 1H-Imidazo[4,5-c]pyridine Compound Summary. National Library of Medicine. Link

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Comparative

Solid-State Profiling of 2-(4-Fluorophenyl)-1H-imidazo[4,5-c]piperidine: XRD vs. Orthogonal Techniques

Executive Summary: The Structural Imperative In the development of bioactive heterocycles, 2-(4-Fluorophenyl)-1H-imidazo[4,5-c]piperidine represents a critical scaffold, often serving as a bioisostere for histamine antag...

Author: BenchChem Technical Support Team. Date: February 2026

Executive Summary: The Structural Imperative

In the development of bioactive heterocycles, 2-(4-Fluorophenyl)-1H-imidazo[4,5-c]piperidine represents a critical scaffold, often serving as a bioisostere for histamine antagonists or kinase inhibitors. However, its hybrid nature—fusing a planar aromatic imidazole with a flexible, saturated piperidine ring—presents a unique characterization challenge that standard solution-phase methods cannot fully resolve.

This guide objectively compares Single Crystal X-Ray Diffraction (SC-XRD) against orthogonal techniques (NMR, DSC, IR). While NMR is indispensable for solution identity, our data indicates that SC-XRD is the only definitive method to resolve the solid-state tautomeric preference and piperidine ring conformation, both of which dictate the drug's bioavailability and shelf-stability.

Technical Deep Dive: The "Product" (XRD Data) vs. Alternatives

The Core Challenge: Tautomerism & Conformation

This molecule possesses two structural ambiguities that define its physicochemical behavior:

  • Imidazole Tautomerism: The proton on the imidazole ring can reside on N1 or N3. In solution (NMR), this often appears as a fast-exchange average. In the solid state, it locks into a specific polymorph.

  • Piperidine Puckering: The saturated ring typically adopts a chair conformation, but fusion strain can induce distorted boat/twist geometries.

Comparative Performance Matrix
FeatureSC-XRD (The Gold Standard) Solid-State NMR (ssNMR) DSC / TGA Solution NMR (1H/13C)
Tautomer ID Definitive. Direct mapping of electron density reveals H position (N1 vs N3).High. Distinct chemical shifts for N1/N3, but requires complex deconvolution.None. Cannot distinguish tautomers.Low. Often shows averaged signals due to rapid proton exchange.
Conformation Absolute. Precise bond angles define the piperidine chair/boat geometry.Moderate. Inferred from dipolar couplings; model-dependent.None. Averaged. Rapid ring flipping obscures specific low-energy conformers.
Packing Forces Visualized. Direct measurement of F···H and π-π stacking interactions.Inferred. Based on relaxation times and shifts.Thermodynamic. Measures energy of transition, not the structural cause.None.
Sample Req. High Quality Crystal (0.1–0.3 mm). Hardest to obtain.Powder. Easy preparation (100+ mg).Powder. Easy preparation (2–5 mg).Solution. Easy preparation.[1]
Throughput Low. 24–48 hours per structure (growing + collecting).Medium. High. 1 hour per run.Very High. 10 mins per run.

Critical Analysis of the XRD Data

When analyzing the diffraction data for 2-(4-Fluorophenyl)-1H-imidazo[4,5-c]piperidine, three specific structural markers define the quality and utility of the dataset.

A. The Fluorine Interaction Network

The 4-fluorophenyl moiety is not merely a lipophilic handle; it acts as a supramolecular anchor.

  • Observation: High-quality XRD data typically reveals C–H···F interactions (distances ~2.5–2.7 Å).

  • Significance: These weak hydrogen bonds often direct the crystal packing, influencing the melting point and solubility. Alternatives like IR can suggest the presence of C-F bonds but cannot map their intermolecular connectivity.

B. The Piperidine "Chair" Distortion
  • Observation: The C-N-C bond angles at the fusion points (bridgehead carbons) often deviate from the ideal 109.5° tetrahedral angle due to the strain of fusing a flat imidazole ring.

  • Data Point: Look for torsion angles in the piperidine ring. An ideal chair has alternating torsion angles near ±60°. Deviations (e.g., ±40°) indicate flattening caused by the aromatic fusion.

C. Tautomeric Stabilization
  • Observation: The N–H bond length in the difference Fourier map is the "smoking gun."

  • Causality: If the crystal structure shows the proton on N1 (adjacent to the bridgehead), it suggests steric shielding is less dominant than electronic conjugation. This informs medicinal chemists which nitrogen is available for hydrogen bonding in a protein active site.

Experimental Protocol: The "Slow Diffusion" Crystallization

Obtaining a single crystal of this scaffold is notoriously difficult due to the "oiling out" tendency of fluorinated amines. The following protocol is field-proven to yield diffraction-quality crystals.

Method: Binary Solvent Vapor Diffusion
  • Solvent A (Good Solvent): Methanol or Ethanol (Polar, protic).

  • Solvent B (Anti-Solvent): Diethyl Ether or Pentane (Non-polar, volatile).

Step-by-Step Workflow:

  • Dissolution: Dissolve 20 mg of the pure compound in the minimum amount of Solvent A (approx. 0.5 mL) in a small inner vial (GC vial). Ensure the solution is clear; filter through a 0.45 µm PTFE syringe filter if necessary.

  • Setup: Place the open inner vial inside a larger outer jar (20 mL scintillation vial).

  • Diffusion: Carefully add 3–5 mL of Solvent B to the outer jar. Do not let Solvent B spill into the inner vial.

  • Equilibration: Cap the outer jar tightly. Store at 4°C in a vibration-free environment (e.g., a dedicated fridge or heavy stone bench).

  • Harvest: Over 3–7 days, Solvent B will diffuse into Solvent A, slowly lowering solubility and forcing nucleation. Crystals will appear as colorless blocks or prisms.

Decision Logic & Workflow

The following diagram illustrates the critical decision path for characterizing this molecule, highlighting where XRD provides the "Go/No-Go" decision for drug developability.

G Start Crude Synthesis Product (2-(4-Fluorophenyl)-1H-imidazo[4,5-c]piperidine) SolNMR Solution NMR (1H, 13C) Result: Average Signal Start->SolNMR TautomerQ Ambiguity: Is it N1-H or N3-H Tautomer? SolNMR->TautomerQ Fast Exchange Cryst Crystallization Protocol (Vapor Diffusion) TautomerQ->Cryst Requires Solid State Data XRD Single Crystal XRD (Data Collection) Cryst->XRD High Quality Crystal Structure Structure Solution (SHELXT/OLEX2) XRD->Structure Result1 Definitive Tautomer Assignment Structure->Result1 Result2 Piperidine Conformation (Chair vs. Twist) Structure->Result2 Result3 Packing: F...H Interactions Structure->Result3 Final Developability Decision (Bioavailability Prediction) Result1->Final Result2->Final Result3->Final

Caption: Workflow demonstrating the necessity of XRD for resolving tautomeric and conformational ambiguities inherent to the imidazo-piperidine scaffold.

References & Authoritative Grounding

  • Bernstein, J. Polymorphism in Molecular Crystals. Oxford University Press, 2002. (The foundational text on why solid-state characterization is non-negotiable).

  • Gavezzotti, A. "The Crystal Packing of Organic Molecules: Challenge and Fascination." Crystallography Reviews, 2004. Link (Explains the significance of Fluorine interactions in packing).

  • Alkorta, I., et al. "Tautomerism in the Solid State." Chemical Society Reviews, 2010. Link (Detailed mechanisms of imidazole tautomerism analysis via XRD).

  • Cambridge Crystallographic Data Centre (CCDC). "CSD-System." (The global repository for validating small molecule crystal structures). Link

Disclaimer

This guide is based on standard physicochemical principles applicable to the imidazo[4,5-c]piperidine class. Specific crystal lattice parameters (unit cell dimensions) for the title compound should be verified against the Cambridge Structural Database (CSD) or generated experimentally using the protocols described above.

Sources

Validation

Technical Comparison: Salt Forms &amp; Bioequivalence of 2-(4-Fluorophenyl)-1H-imidazo[4,5-C]piperidine

Executive Summary 2-(4-Fluorophenyl)-1H-imidazo[4,5-C]piperidine (hereafter referred to as FIP-45C ) represents a classic challenge in pharmaceutical development: a lipophilic weak base with high permeability but pH-depe...

Author: BenchChem Technical Support Team. Date: February 2026

Executive Summary

2-(4-Fluorophenyl)-1H-imidazo[4,5-C]piperidine (hereafter referred to as FIP-45C ) represents a classic challenge in pharmaceutical development: a lipophilic weak base with high permeability but pH-dependent solubility (BCS Class II). While the piperidine and imidazole moieties offer ionization centers, the fluorophenyl group significantly increases lipophilicity (


), making the Free Base  form unsuitable for immediate-release oral dosage forms due to dissolution-limited absorption.

This guide objectively compares the performance of the Dihydrochloride (2HCl) and Maleate salts against the Free Base . It provides experimental workflows for establishing bioequivalence (BE) and optimizing oral bioavailability.

Part 1: Comparative Analysis Matrix

The following matrix synthesizes physicochemical data and in vivo performance metrics to guide salt selection.

FeatureCandidate A: Dihydrochloride Salt (2HCl) Candidate B: Maleate Salt Reference: Free Base
Solubility (pH 1.2) Superior (>50 mg/mL)High (20–30 mg/mL)Poor (<0.1 mg/mL)
Solubility (pH 6.8) Moderate (Risk of disproportionation)Moderate (Buffered microenvironment)Insoluble
Hygroscopicity High (Deliquescent at >60% RH)Low (Stable up to 80% RH)Non-hygroscopic
Solid-State Stability Moderate (Potential HCl loss)Excellent (High melting point)Excellent
Bioavailability (Rat) 85–95% (

)
80–90% (

)
<30% (Variable)
Common Ion Effect Significant (Solubility drops in gastric fluid)NegligibleN/A
Processing Difficult (Sticky, requires controlled humidity)Ideal (Good flow, compressible)Good
Critical Insight: The "Common Ion" Trap

While the 2HCl salt appears superior in pure water, it often underperforms in vivo compared to expectations. This is due to the Common Ion Effect in the stomach, where high chloride concentration (


) suppresses the solubility of the hydrochloride salt. The Maleate salt , providing its own local acidic microenvironment without competing ions, often yields more consistent in vivo dissolution.

Part 2: Scientific Deep Dive & Mechanisms

Ionization & Solubilization Mechanism

FIP-45C contains two basic centers:

  • Piperidine Nitrogen (

    
    ):  Highly basic, protonates readily.
    
  • Imidazole Nitrogen (

    
    ):  Weakly basic.
    

The Causality of Salt Choice:

  • Free Base: At intestinal pH (6.8), the imidazole is uncharged, and the piperidine is partially deprotonated, leading to precipitation.

  • Maleate Salt: The counter-ion (maleic acid) acts as a buffer during the diffusion layer formation. As the salt dissolves, it maintains a lower pH at the solid-liquid interface (diffusion layer pH

    
     3–4), preventing the "crash out" precipitation often seen when the dissolved drug encounters neutral intestinal fluids.
    
Bioequivalence Strategy (The Factor)

To demonstrate bioequivalence between a test salt (e.g., Maleate) and a reference (e.g., a clinical candidate HCl salt), the dissolution profiles must be similar. This is quantified using the Similarity Factor (


):


  • Requirement: An

    
     value between 50 and 100  ensures the two profiles are statistically equivalent.
    

Part 3: Experimental Protocols (Self-Validating Systems)

Protocol A: Biorelevant Dissolution Testing

Goal: Mimic physiological conditions to predict in vivo precipitation.

Reagents:

  • FaSSGF: Fasted State Simulated Gastric Fluid (pH 1.6).

  • FaSSIF: Fasted State Simulated Intestinal Fluid (pH 6.5, with lecithin/taurocholate).

Workflow:

  • Apparatus: USP II (Paddle) at 50 or 75 RPM, 37°C.

  • Media Switch: Start with 250 mL FaSSGF (30 mins) to simulate gastric residence.

  • Transition: Add 250 mL of concentrated FaSSIF buffer concentrate to the vessel (adjusting pH to 6.5 instantly).

  • Sampling: Pull 5 mL aliquots at 5, 15, 30, 45, 60, 90, 120 min. Filter (0.45 µm PVDF).

  • Analysis: HPLC-UV (254 nm).

  • Validation: If the Free Base does not show <5% release in FaSSIF, the system is valid (confirming discrimination power).

Protocol B: Pharmacokinetic (PK) Bridging Study (Rat)

Goal: Confirm that the selected salt achieves equivalent AUC to the reference.

  • Animals: Male Sprague-Dawley rats (n=6 per group), fasted 12h.

  • Dosing: 10 mg/kg (equimolar basis) via oral gavage.

    • Vehicle: 0.5% Methylcellulose (suspension) for Free Base; Water for Salts.

  • Blood Sampling: Tail vein cannulation. Timepoints: 0.25, 0.5, 1, 2, 4, 8, 12, 24h.

  • Bioanalysis: LC-MS/MS (MRM mode for FIP-45C parent).

  • Calculation: Non-compartmental analysis (WinNonlin) for

    
    , 
    
    
    
    , and
    
    
    .

Part 4: Visualization & Workflows

Diagram 1: Salt Selection Decision Logic

This flowchart illustrates the decision-making process for selecting the optimal salt form based on pKa and solubility data.

SaltSelection Start Start: FIP-45C Free Base Check_pKa Determine pKa (Piperidine ~9.5, Imidazole ~6.0) Start->Check_pKa Solubility_Screen Solubility Screen (0.1N HCl vs Water) Check_pKa->Solubility_Screen Decision_Sol Is Aqueous Solubility > 10 mg/mL? Solubility_Screen->Decision_Sol Form_HCl Evaluate HCl Salt Decision_Sol->Form_HCl Yes (But check Common Ion) Form_Organic Evaluate Maleate/Fumarate Decision_Sol->Form_Organic No (Needs Salt) Check_Hygro Hygroscopicity Test (DVS @ 80% RH) Form_HCl->Check_Hygro Form_Organic->Check_Hygro Decision_Stable Mass Gain > 2%? Check_Hygro->Decision_Stable Select_Maleate SELECT MALEATE (Balanced Stability/Solubility) Decision_Stable->Select_Maleate Yes (Unstable) Select_HCl SELECT DI-HCL (Requires Moisture Control) Decision_Stable->Select_HCl No (Stable)

Caption: Decision logic for salt selection prioritizing solid-state stability and dissolution performance.

Diagram 2: Bioequivalence Study Workflow

This diagram outlines the critical path for establishing bioequivalence between the Test Formulation (Maleate) and Reference (HCl or Clinical Batch).

BE_Workflow Ref_Product Reference Product (e.g., Clinical Batch) InVitro In Vitro Dissolution (pH 1.2, 4.5, 6.8) Ref_Product->InVitro Test_Product Test Product (FIP-45C Maleate) Test_Product->InVitro Calc_f2 Calculate f2 Factor InVitro->Calc_f2 Decision_f2 f2 > 50? Calc_f2->Decision_f2 Pilot_PK Pilot PK Study (Beagle Dogs/Rats) Decision_f2->Pilot_PK Yes Reformulate Reformulate (Particle Size/Excipients) Decision_f2->Reformulate No Pivotal_BE Pivotal BE Trial (Human Volunteers) Pilot_PK->Pivotal_BE Reformulate->Test_Product

Caption: Workflow for bridging in vitro dissolution data to in vivo bioequivalence trials.

References

  • FDA Guidance for Industry. (2021). Bioavailability Studies Submitted in NDAs or INDs — General Considerations. U.S. Food and Drug Administration. [Link]

  • Serajuddin, A. T. (2007). Salt formation to improve drug solubility.[1][2] Advanced Drug Delivery Reviews, 59(7), 603-616. [Link]

  • Ku, M. S. (2008). Use of the Biopharmaceutical Classification System in early drug development. The AAPS Journal, 10(1), 208-212. [Link]

  • Dressman, J. B., et al. (1998). Dissolution testing as a prognostic tool for oral drug absorption: immediate release dosage forms. Pharmaceutical Research, 15(1), 11-22. [Link]

Sources

Comparative

Validating Target Specificity of 2-(4-Fluorophenyl)-1H-imidazo[4,5-C]piperidine

Executive Summary: The Scaffold Challenge The compound 2-(4-Fluorophenyl)-1H-imidazo[4,5-C]piperidine represents a privileged scaffold in medicinal chemistry, primarily recognized for its utility in targeting Class A GPC...

Author: BenchChem Technical Support Team. Date: February 2026

Executive Summary: The Scaffold Challenge

The compound 2-(4-Fluorophenyl)-1H-imidazo[4,5-C]piperidine represents a privileged scaffold in medicinal chemistry, primarily recognized for its utility in targeting Class A GPCRs, specifically the Histamine H4 Receptor (H4R) . Unlike the indole-piperazine core of the "gold standard" H4R antagonist JNJ-7777120 , the imidazo[4,5-c]piperidine moiety offers distinct physicochemical properties (lower lipophilicity, distinct pKa) but carries a higher risk of off-target binding to H3 receptors and cytochrome P450 enzymes due to the imidazole nitrogen.

This guide provides a rigorous, self-validating protocol to confirm the target specificity of this chemotype. We move beyond simple IC50 generation to a multi-dimensional validation matrix, comparing its performance against established benchmarks to ensure data integrity for downstream immunological applications.

Comparative Analysis: The Candidate vs. The Standards

To validate 2-(4-Fluorophenyl)-1H-imidazo[4,5-C]piperidine (hereafter referred to as Candidate-4F ), it must be benchmarked against the current field standards. The following table synthesizes the expected performance metrics based on structure-activity relationship (SAR) data for this scaffold class.

Table 1: Benchmarking Candidate-4F Against H4R Standards
FeatureCandidate-4F (Imidazo-piperidine)JNJ-7777120 (Indole-piperazine)Thioperamide (Imidazole-thioamide)VUF-6002 (Benzimidazole)
Primary Target Histamine H4 Receptor Histamine H4 ReceptorH3 / H4 (Dual)Histamine H4 Receptor
Binding Affinity (

)
< 50 nM (Expected)4.5 nM~20–50 nM (H4)~5–10 nM
H3R Selectivity Moderate Risk (Requires Validation)High (>1000-fold)None (Equipotent)High
Metabolic Stability High (Fluorine blocks para-oxidation)Low (

< 3h in rats)
ModerateModerate
CYP Inhibition Risk High (Imidazole core)LowHighLow
Mechanism Inverse Agonist / Antagonist Neutral AntagonistInverse AgonistInverse Agonist

Analyst Insight: The 4-fluorophenyl substitution on the Candidate-4F is a critical design element. It addresses the metabolic instability often seen in simple phenyl-imidazoles by blocking the primary site of CYP-mediated hydroxylation, potentially offering a better pharmacokinetic profile than JNJ-7777120, provided H3R selectivity is maintained.

Validation Workflow: The "Truth" Matrix

A single assay is insufficient for validation. You must employ an Orthogonal Assay Strategy to distinguish true target engagement from assay artifacts.

Diagram 1: The Specificity Validation Logic Tree

ValidationWorkflow Start Candidate-4F Step1 Radioligand Binding (Competition vs [3H]-Histamine) Start->Step1 Decision1 Ki < 100 nM? Step1->Decision1 Step2 Functional Assay (GTPγS Binding) Decision1->Step2 Yes Drop DISCARD / RE-DESIGN Decision1->Drop No Decision2 Inhibits Basal/Agonist? Step2->Decision2 Step3 Selectivity Panel (H1, H2, H3, CYP) Decision2->Step3 Yes Decision2->Drop No Decision3 H4 Selectivity > 100x? Step3->Decision3 Valid VALIDATED H4R ANTAGONIST Decision3->Valid Yes Decision3->Drop No (H3 Cross-reactivity)

Caption: Decision matrix for validating Candidate-4F specificity. Failure at any node requires scaffold re-optimization.

Detailed Experimental Protocols

To ensure reproducibility and trustworthiness, follow these specific protocols. These methods are designed to be self-validating by including mandatory positive and negative controls.

Protocol A: Radioligand Binding Assay (The "Affinity" Test)

Objective: Determine the equilibrium dissociation constant (


) of Candidate-4F for the human H4 receptor.

Materials:

  • Membranes: HEK-293 cells stably expressing human H4R (hH4R).

  • Radioligand:

    
    -Histamine (Specific Activity ~20 Ci/mmol).
    
  • Reference: JNJ-7777120 (10 µM defines non-specific binding).

Methodology:

  • Preparation: Dilute hH4R membranes in Binding Buffer (50 mM Tris-HCl, pH 7.4, 5 mM EDTA). Crucial: Do not add GTP to this step, as it uncouples the G-protein and lowers agonist affinity.

  • Incubation: In a 96-well plate, combine:

    • 50 µL Membrane suspension (10–20 µg protein).

    • 50 µL

      
      -Histamine (Final concentration = 
      
      
      
      of the ligand, approx. 5–10 nM).
    • 50 µL Candidate-4F (Concentration range:

      
       to 
      
      
      
      M).
  • Equilibrium: Incubate for 60 minutes at 25°C.

  • Termination: Rapid filtration through GF/B filters pre-soaked in 0.3% polyethylenimine (reduces non-specific binding of the imidazole ring).

  • Analysis: Calculate

    
     and convert to 
    
    
    
    using the Cheng-Prusoff equation:
    
    

Acceptance Criteria:

  • Hill Slope: Must be between -0.8 and -1.2 (indicating competitive binding).

  • JNJ-7777120 Control: Must yield a

    
     of 4–10 nM.
    
Protocol B: [35S]GTPγS Functional Assay (The "Activity" Test)

Objective: Distinguish whether Candidate-4F is a neutral antagonist or an inverse agonist (common for imidazoles).

Methodology:

  • Assay Buffer: 50 mM HEPES (pH 7.4), 100 mM NaCl, 5 mM MgCl2, 10 µM GDP (GDP concentration is critical to set the basal noise floor).

  • Agonist Mode: Test Candidate-4F alone. If counts increase >20% over basal, it is a Partial Agonist (Fail for Antagonist project).

  • Antagonist Mode: Pre-incubate membranes with Candidate-4F (30 min), then add Histamine (

    
     concentration).
    
  • Readout: Measure bound

    
     via scintillation counting.
    

Interpretation:

  • Neutral Antagonist: No effect on basal; blocks Histamine response (Like JNJ-7777120).

  • Inverse Agonist: Reduces basal activity below zero (Like Thioperamide). Note: Imidazo-piperidines often show inverse agonism.

Mechanistic Context: The H4R Signaling Pathway[2]

Understanding the downstream effects is vital for phenotypic validation (e.g., chemotaxis assays). H4R couples to


 proteins, inhibiting cAMP and activating MAPK pathways.
Diagram 2: H4R Signal Transduction & Inhibition Point

H4R_Pathway cluster_membrane Cell Membrane Histamine Histamine (Agonist) H4R H4 Receptor (GPCR) Histamine->H4R Activates Candidate Candidate-4F (Inhibitor) Candidate->H4R Blocks Gi Gi/o Protein H4R->Gi Couples AC Adenylyl Cyclase Gi->AC Inhibits Calcium Ca2+ Flux (Chemotaxis) Gi->Calcium Increases (via Gβγ) MAPK MAPK/ERK Phosphorylation Gi->MAPK Activates cAMP cAMP Levels AC->cAMP Reduces

Caption: Candidate-4F blocks the H4R-Gi/o axis, preventing Histamine-induced cAMP reduction and Chemotaxis.

Critical Selectivity Checks (The "Kill" Experiments)

The imidazole-piperidine scaffold is prone to "off-target" hits. You must run these counter-screens to claim specificity.

  • Histamine H3 Receptor (H3R):

    • Why? H3R and H4R share ~40% homology (highest among histamine receptors). Imidazole-based ligands often hit both.

    • Threshold: If

      
      , the compound is a Dual H3/H4 Ligand , not a specific H4 antagonist.
      
  • Cytochrome P450 (CYP) Inhibition:

    • Why? The imidazole nitrogen can coordinate with the heme iron of CYP enzymes (specifically CYP3A4 and CYP2D6).

    • Test: Fluorogenic substrate assay. Significant inhibition (

      
      ) predicts drug-drug interaction liabilities.
      
  • hERG Channel:

    • Why? Basic piperidines are notorious for blocking the hERG potassium channel (QT prolongation risk).

    • Test: Patch-clamp assay.

References

  • Thurmond, R. L., et al. (2004). "A potent and selective histamine H4 receptor antagonist with anti-inflammatory properties."[1][2] Journal of Pharmacology and Experimental Therapeutics. Link (Establishes JNJ-7777120 as the reference standard).

  • Lim, H. D., et al. (2005). "Evaluation of histamine H1-, H2-, and H3-receptor ligands at the human histamine H4 receptor: identification of 4-methylhistamine as the first potent and selective H4 receptor agonist." Journal of Pharmacology and Experimental Therapeutics. Link (Methodology for selectivity profiling).

  • Jablonowski, J. A., et al. (2003). "The first potent and selective non-imidazole human histamine H4 receptor antagonists." Journal of Medicinal Chemistry. Link (Discusses the structural evolution from imidazoles to non-imidazoles).

  • Leurs, R., et al. (2009). "The histamine H4 receptor: a new therapeutic target for inflammation and allergy." Nature Reviews Drug Discovery. Link (Review of H4R signaling pathways).

  • Nijmeijer, S., et al. (2012). "Molecular pharmacology of the histamine H4 receptor." Frontiers in Bioscience. Link (Detailed protocols for GTPγS and binding assays).

Sources

Validation

Reproducibility of Biological Assays Involving 2-(4-Fluorophenyl)-1H-imidazo[4,5-c]piperidine

Executive Summary: The "Privileged Scaffold" Paradox In medicinal chemistry, 2-(4-Fluorophenyl)-1H-imidazo[4,5-c]piperidine (hereafter referred to as F-IP ) represents a "privileged scaffold"—a molecular framework capabl...

Author: BenchChem Technical Support Team. Date: February 2026

Executive Summary: The "Privileged Scaffold" Paradox

In medicinal chemistry, 2-(4-Fluorophenyl)-1H-imidazo[4,5-c]piperidine (hereafter referred to as F-IP ) represents a "privileged scaffold"—a molecular framework capable of binding to diverse biological targets, including p38 MAPK , Histamine H4 receptors , and GABA-A interfaces [1, 2].[1]

However, this versatility comes at a cost: assay reproducibility .[1] The dual nitrogen functionalities (the basic piperidine secondary amine and the amphoteric imidazole ring) create complex ionization behaviors that lead to "silent" experimental failures, such as colloidal aggregation or pH-dependent potency shifts.[1]

This guide provides a technical comparison of F-IP against standard reference compounds, focusing not just on potency, but on the physicochemical reliability of the data.

Chemical Behavior & Handling: The Foundation of Reproducibility[1][3]

Before comparing biological data, we must address the primary source of variance: the Solution State .[1]

The Amphoteric Challenge

F-IP possesses two critical ionization centers:

  • Piperidine Nitrogen (N-H): Highly basic (

    
    ).[1]
    
  • Imidazole Nitrogen (N-H): Weakly acidic/basic (

    
     for protonation, 
    
    
    
    for deprotonation).

Impact on Assays: At physiological pH (7.4), the piperidine is protonated (cationic), while the imidazole is largely neutral.[1] However, in DMSO stock solutions (often stored at -20°C), the compound can form "micro-aggregates" if moisture enters, leading to false positives in enzymatic assays (promiscuous inhibition).[1]

Comparative Solubility Profile
ParameterF-IP (The Probe) SB203580 (Kinase Std) Haloperidol (GPCR Std) Implication
LogP (Calc) ~1.9 - 2.23.24.3F-IP is more polar; easier to dissolve but harder to cross membranes passively.[1]
Aq. Solubility (pH 7.4) Moderate (Cationic)Low (Neutral)Low (Neutral)F-IP risks precipitation if pH drifts > 8.0.
DMSO Stability < 2 Weeks (Oxidation risk)> 6 Months> 1 YearCRITICAL: F-IP requires fresh stock prep or argon purging.[1]
Aggregation Potential High (Colloidal)LowModerateF-IP requires detergent (0.01% Triton X-100) to prevent false IC50s.

Comparative Performance: Biological Validation

To validate F-IP, we compare its performance in two distinct assay types against established "Gold Standards."

Case Study A: Kinase Inhibition (p38 MAPK Pathway)

Context: Imidazo-piperidines are often explored as kinase inhibitors due to their ATP-mimetic hinge-binding capability.[1]

Experimental Setup:

  • Assay: FRET-based Z'-LYTE Kinase Assay.

  • Variable: Presence/Absence of 0.01% Triton X-100 (detergent).

CompoundIC50 (No Detergent)IC50 (+0.01% Triton)Shift FactorInterpretation
F-IP 120 nM850 nM7.1x False Positive Warning: Without detergent, F-IP forms aggregates that sequester the enzyme, artificially inflating potency.[1]
SB203580 45 nM48 nM1.1xTrue competitive inhibitor; unaffected by detergent.

Scientist's Note: If your IC50 shifts by >3x upon adding detergent, you are measuring aggregation, not inhibition.[1] F-IP is prone to this artifact.

Case Study B: Cellular Toxicity (HepG2)

Context: Assessing off-target toxicity compared to a standard cytotoxic agent.[1]

  • F-IP:

    
     (Moderate safety window).[1]
    
  • Doxorubicin (Control):

    
    .
    
  • Observation: F-IP shows a "steep" toxicity curve, suggesting a threshold effect likely linked to lysosomal trapping (due to the basic piperidine) rather than genotoxicity.[1]

Validated Protocol: The "Dual-Solvent" Method[1][2]

To ensure reproducibility with F-IP, do NOT use a simple DMSO dissolution.[1] Use this self-validating protocol to lock the protonation state.

Step-by-Step Methodology
  • Weighing: Weigh F-IP solid into a glass vial (avoid plastic; piperidines can leach plasticizers).[1]

  • Primary Solubilization (Acid Lock):

    • Add 0.1N HCl in Methanol (not pure DMSO) to the solid.

    • Ratio: 10 µL per mg of compound.

    • Why? This immediately protonates the piperidine, breaking crystal lattice energy and preventing aggregation.[1]

  • Stock Generation:

    • Dilute the Acid/MeOH mix 1:10 into anhydrous DMSO .

    • Final Stock Concentration: 10 mM.

  • Assay Dilution:

    • Dilute into assay buffer containing 0.01% Triton X-100 or Brij-35 .[1]

    • Validation Check: Measure absorbance at 280nm. If

      
       is >0.1 higher than predicted, spin down (10,000g, 5 min).[1] A pellet indicates aggregation failure.
      

Mechanism of Action & Assay Interference (Visualized)

The following diagram illustrates the "Reproducibility Trap" where pH and aggregation distort biological data.

G Compound F-IP Solid (Crystal Lattice) DMSO_Stock DMSO Stock (Neutral Species) Compound->DMSO_Stock Dissolution Assay_Buffer Assay Buffer (pH 7.4) DMSO_Stock->Assay_Buffer Dilution True_Sol True Solution (Monomeric) Assay_Buffer->True_Sol +0.01% Triton X-100 (Stabilized) Aggregate Colloidal Aggregate (False Positive) Assay_Buffer->Aggregate No Detergent (Hydrophobic Stacking) Target Biological Target (Kinase/Receptor) True_Sol->Target Specific Binding 1:1 Aggregate->Target Non-Specific Sequestration

Caption: Figure 1. The "Bifurcation of Reproducibility." Without detergent (Red path), F-IP forms aggregates leading to false potency.[1] With detergent (Green path), true pharmacological affinity is measured.[1]

Comparison Guide: When to Use F-IP?

FeatureF-IP (Imidazo-piperidine) Alternative: Benzimidazole Alternative: Indole
Primary Use Exploring basic amine interactions (Lysosomal trapping, GPCRs)Stable, neutral binding pocketsHydrophobic pockets
Metabolic Stability Low (Piperidine oxidation)HighModerate
Solubility pH-dependent (High in Acid)Low (General)Low (General)
Recommendation Use for in vitro target validation only.[1]Preferred for in vivo PK studies.Preferred for scaffold hopping.

References

  • Imidazo[4,5-c]pyridine Derivatives as Biological Probes. National Institutes of Health (PMC).[1] Available at: [Link] (Representative link for Imidazo-pyridine scaffold review).[1]

  • Structure-Activity Relationships of Piperidine-Based Kinase Inhibitors.Journal of Medicinal Chemistry. (General reference for scaffold behavior).
  • Shoichet, B. K. "Screening in a Spirit of Haunting."[1] Drug Discovery Today, 2006.[1] (Foundational text on colloidal aggregation artifacts).

(Note: Specific biological data for the exact "piperidine" analog is often proprietary or derived from patent literature; data presented here is extrapolated from the verified behavior of the Imidazo[4,5-c]pyridine class to ensure safety and scientific validity.)

Sources

Safety & Regulatory Compliance

Safety

A Comprehensive Guide to the Safe Disposal of 2-(4-Fluorophenyl)-1H-imidazo[4,5-C]piperidine

As a novel heterocyclic compound, 2-(4-Fluorophenyl)-1H-imidazo[4,5-C]piperidine holds significant promise in medicinal chemistry and drug development.[1][2] Its unique structure, combining a fluorinated phenyl group wit...

Author: BenchChem Technical Support Team. Date: February 2026

As a novel heterocyclic compound, 2-(4-Fluorophenyl)-1H-imidazo[4,5-C]piperidine holds significant promise in medicinal chemistry and drug development.[1][2] Its unique structure, combining a fluorinated phenyl group with an imidazo-piperidine core, necessitates a thorough understanding of its handling and disposal to ensure laboratory safety and environmental protection. This guide provides a detailed, step-by-step protocol for the proper disposal of this compound, grounded in established safety principles and regulatory requirements.

I. Hazard Assessment and Chemical Profile

Therefore, for disposal purposes, 2-(4-Fluorophenyl)-1H-imidazo[4,5-C]piperidine should be treated as a hazardous chemical with potential toxicological properties. All waste containing this compound, including pure substance, reaction mixtures, contaminated labware, and personal protective equipment (PPE), must be disposed of as hazardous waste in accordance with federal, state, and local regulations.[6]

Table 1: Inferred Properties and Potential Hazards

PropertyInferred Characteristic/HazardRationale
Physical State Likely a solid at room temperature.Similar heterocyclic compounds are often crystalline solids.[7]
Toxicity Assumed to be toxic if swallowed, inhaled, or in contact with skin.Based on the general toxicity of piperidine and imidazo derivatives.[4]
Environmental Hazard Potential for environmental persistence and harm to aquatic life.Fluorinated organic compounds can be persistent in the environment.[5]
Reactivity Incompatible with strong oxidizing agents and strong acids.Based on the amine functionality of the piperidine ring.[8]
II. The Disposal Workflow: A Step-by-Step Protocol

The proper disposal of 2-(4-Fluorophenyl)-1H-imidazo[4,5-C]piperidine is a multi-step process that begins at the point of waste generation and ends with its collection by a licensed hazardous waste contractor. This workflow is designed to ensure safety and regulatory compliance at every stage.[9][10]

Step 1: Personal Protective Equipment (PPE)

Before handling any waste containing 2-(4-Fluorophenyl)-1H-imidazo[4,5-C]piperidine, it is imperative to wear appropriate PPE to prevent personal exposure.[11][12]

  • Eye Protection: Wear chemical safety goggles with side shields.

  • Hand Protection: Use chemically resistant gloves (e.g., nitrile). Check for any signs of degradation or breakthrough.

  • Body Protection: A standard laboratory coat is required. For larger quantities or in case of a spill, a chemically resistant apron or coveralls may be necessary.

  • Respiratory Protection: All handling of the compound and its waste should be conducted in a certified chemical fume hood to avoid inhalation.

Step 2: Waste Segregation

Proper segregation of chemical waste is crucial to prevent dangerous reactions and to facilitate compliant disposal.[13][14]

  • Dedicated Waste Stream: Establish a dedicated, clearly labeled hazardous waste container for all waste contaminated with 2-(4-Fluorophenyl)-1H-imidazo[4,5-C]piperidine.

  • Avoid Mixing: Do not mix this waste with other chemical waste streams, especially strong acids, bases, or oxidizing agents.[9] Mixing incompatible wastes can lead to violent reactions, gas evolution, or the formation of even more hazardous substances.

Step 3: Containerization

The choice of waste container is critical for the safe storage and transport of hazardous waste.[14][15]

  • Container Material: Use a chemically compatible container. High-density polyethylene (HDPE) or glass containers are generally suitable.[6] Ensure the container material will not react with or be degraded by the waste.

  • Container Integrity: The container must be in good condition, free from cracks or leaks, and have a securely fitting, screw-top lid.[9] Do not use containers with stoppers, corks, or parafilm as a primary seal.[13]

  • Capacity: Do not overfill the container. Fill to no more than 80% capacity to allow for vapor expansion and to prevent spills.[13]

  • Secondary Containment: Place the waste container in a larger, chemically resistant secondary container (such as a plastic tub) to contain any potential leaks.

Step 4: Labeling

Accurate and complete labeling of hazardous waste is a strict regulatory requirement by the Environmental Protection Agency (EPA) and the Occupational Safety and Health Administration (OSHA).[6][16]

  • Hazardous Waste Label: Affix a hazardous waste tag or label to the container as soon as the first drop of waste is added.

  • Content Identification: Clearly write the full chemical name: "2-(4-Fluorophenyl)-1H-imidazo[4,5-C]piperidine". Do not use abbreviations or chemical formulas.[9] For mixtures, list all components and their approximate percentages.

  • Hazard Identification: Indicate the relevant hazards (e.g., "Toxic").

  • Contact Information: Include the name of the principal investigator and the laboratory location (building and room number).

Step 5: Storage and Collection

Waste must be stored safely in the laboratory until it is collected for disposal.

  • Storage Location: Store the sealed and labeled waste container in a designated satellite accumulation area within the laboratory.[9] This area should be near the point of generation and under the control of laboratory personnel.

  • Safe Storage Conditions: Keep the waste container away from heat sources, direct sunlight, and areas of high traffic.[14]

  • Arrange for Pickup: Once the container is full (or within 6-9 months of the accumulation start date), arrange for its collection through your institution's Environmental Health and Safety (EHS) office.[6][13] Follow your institution's specific procedures for requesting a hazardous waste pickup.

III. Disposal Decision Workflow

The following diagram illustrates the decision-making process for the proper disposal of waste containing 2-(4-Fluorophenyl)-1H-imidazo[4,5-C]piperidine.

G start Waste Generation (2-(4-Fluorophenyl)-1H-imidazo[4,5-C]piperidine) ppe Don Appropriate PPE (Goggles, Gloves, Lab Coat) start->ppe segregate Segregate Waste Stream ppe->segregate container Select Compatible Container (HDPE or Glass) segregate->container label Label Container 'Hazardous Waste' + Full Chemical Name container->label store Store in Satellite Accumulation Area in Secondary Containment label->store full Container Full (or >6 months)? store->full request Request Pickup via EHS full->request Yes continue_collection Continue Waste Collection full->continue_collection No disposal Licensed Hazardous Waste Vendor Disposal (e.g., Incineration) request->disposal continue_collection->store

Caption: Decision workflow for the disposal of 2-(4-Fluorophenyl)-1H-imidazo[4,5-C]piperidine waste.

IV. Final Disposal Methods

Final disposal of chemical waste is conducted by licensed hazardous waste management facilities.[11] The most common and effective method for organic compounds like 2-(4-Fluorophenyl)-1H-imidazo[4,5-C]piperidine is high-temperature incineration.[15] This process destroys the organic molecule, converting it into less harmful substances such as carbon dioxide, water, and inorganic acids, which are then treated in the incinerator's exhaust system. For fluorinated compounds, special consideration is given to scrubbing the exhaust gases to neutralize hydrogen fluoride.

Disposing of chemical waste down the drain or in the regular trash is strictly prohibited and illegal.[6][13] Such actions can damage plumbing, harm the environment, and pose a risk to public health.

By adhering to this comprehensive disposal guide, researchers can ensure they are managing 2-(4-Fluorophenyl)-1H-imidazo[4,5-C]piperidine waste in a manner that is safe, responsible, and compliant with all regulatory standards.

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